Ammonium carbamate

• CAS: 1111-78-0

Core Science & Biosynthesis

Ammonium Carbamate Synthesis from Ammonia and Carbon Dioxide: A Technical Guide

Introduction

Ammonium carbamate ([NH₄][H₂NCO₂]) is a white, crystalline solid compound that plays a pivotal role as a key intermediate in the industrial synthesis of urea, one of the world's most important nitrogen-based fertilizers.[1][2] It is formed through the direct reaction of ammonia (NH₃) and carbon dioxide (CO₂).[1] The compound is highly soluble in water and less so in alcohol, and it exhibits a characteristic ammonia-like odor.[3][4] Under ambient conditions, ammonium carbamate is unstable and slowly decomposes back into gaseous ammonia and carbon dioxide.[1][5] This reversible nature is central to its industrial application. Beyond its role in fertilizer production, ammonium carbamate is also used as an ammoniating agent in chemical manufacturing, a buffering agent in cosmetics, and has been approved as an inert ingredient in certain pesticide formulations.[3][5]

The synthesis of urea from ammonia and carbon dioxide is a two-step process, with the formation of ammonium carbamate being the initial, rapid, and exothermic reaction.[6][7] This is followed by a slower, endothermic dehydration of the carbamate to form urea and water.[6] Understanding the synthesis of ammonium carbamate is therefore fundamental to optimizing urea production and related chemical processes.

Thermodynamics and Kinetics

The formation of ammonium carbamate from gaseous ammonia and carbon dioxide is a highly exothermic reaction, releasing a significant amount of heat.[6] The reaction can be represented by the following equilibrium:

2 NH₃(g) + CO₂(g) ⇌ [NH₄]--INVALID-LINK--

The equilibrium is sensitive to temperature and pressure. Lower temperatures and higher pressures favor the formation of solid ammonium carbamate, shifting the equilibrium to the right, in accordance with Le Chatelier's principle.[3][5] Conversely, higher temperatures favor the endothermic decomposition back into ammonia and carbon dioxide.[8] The reaction rate increases significantly at temperatures above 160°C.[6]

The heat of formation for ammonium carbamate from ammonia and carbon dioxide has been reported as approximately 37,700 calories (157.7 kJ/mol).[9] More recent calorimetric studies have determined the reaction enthalpy for carbamate formation from bicarbonate and ammonia (HCO₃⁻ + NH₃ ↔ H₂NCO₂⁻) to be -27.6 ± 0.9 kJ/mol.

Kinetic studies in the solid state at low temperatures (70 K to 90 K) show the reaction to be first-order with respect to CO₂.[10] In aqueous solutions, the kinetics are more complex, involving the reversible formation of carbamic acid and have been studied using stopped-flow techniques.[11]

Quantitative Thermodynamic Data

Parameter	Value	Conditions	Reference
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-642.5 kJ/mol	25 °C (298 K), 100 kPa	[1]
Heat of Formation (from NH₃ and CO₂)	37,700 cal/mol (157.7 kJ/mol)	Direct Calorimetry	[9]
Enthalpy of Carbamate Formation (from HCO₃⁻ + NH₃)	-27.6 ± 0.9 kJ/mol	298 K, Dilute Aqueous Solution
Activation Energy (Solid-State Reaction)	5.1 ± 1.6 kJ/mol	70 K - 90 K	[10]
Equilibrium Gas Pressure	0.116 atm	25 °C, Evacuated Flask	[8]

Experimental Protocols and Synthesis Methodologies

The synthesis of ammonium carbamate can be approached through several methods, ranging from large-scale industrial processes to laboratory-scale preparations.

Industrial Synthesis (High Temperature and Pressure)

This is the primary method used for urea production. Gaseous ammonia and carbon dioxide are reacted under high temperature and pressure.[1][5] The ammonium carbamate formed is typically not isolated but is directly converted to urea in the same reactor.[6]

• Reactants: Anhydrous liquid ammonia and gaseous carbon dioxide.

• Reaction Conditions:

  • Temperature: 175–225 °C[3][5]

  • Pressure: 150–250 bar (approximately 148-247 atm)[3][5]

• Process: The reactants are fed into a high-pressure reactor. The highly exothermic formation of ammonium carbamate occurs rapidly.[6][12] The heat generated is often used to produce steam.[13] The subsequent dehydration to urea occurs in the same vessel.[6] The overall reaction is exothermic, and managing the heat removal is a critical aspect of reactor design.[6]

Industrial Urea Synthesis Conditions

Parameter	Typical Range	Purpose	Reference
Temperature	170 - 225 °C	To overcome the activation energy for urea formation from carbamate.	[3][14]
Pressure	140 - 250 bar	To maintain the reactants in a liquid phase and shift the equilibrium towards product formation.	[3][12]
NH₃ to CO₂ Molar Ratio (N/C)	2.9 - 3.7	An excess of ammonia is used to enhance CO₂ conversion and compensate for dissolved ammonia in the melt.	[14][15]
Residence Time	~20 minutes	To allow for sufficient time for the slower urea conversion reaction to proceed.	[15]

Laboratory Synthesis in Anhydrous Solvents

For obtaining pure, solid ammonium carbamate, synthesis in an anhydrous organic solvent at atmospheric pressure is effective.[16] This method prevents the formation of ammonium bicarbonate and carbonate, which occurs in the presence of water.[1][5]

• Reactants: Gaseous ammonia and gaseous carbon dioxide.

• Solvents: Anhydrous ethanol, 1-propanol, or N,N-dimethylformamide (DMF).[5][16]

• Reaction Conditions:

  • Temperature: 0 °C[5]

  • Pressure: Ambient/Atmospheric[5]

• Procedure:

  • Dry ammonia gas and carbon dioxide gas are bubbled through the chosen anhydrous solvent, which is maintained at 0 °C in a suitable reaction vessel.[5]

  • Ammonium carbamate precipitates as a white solid.[5]

  • The solid product is isolated by filtration.[5]

  • The remaining liquid, containing unreacted ammonia, can be recycled.[5]

• Yield: CO₂ capture efficiencies can range from 78% to 99%, depending on the ammonia concentration and the specific solvent used.[16]

Direct Reaction of Liquid Ammonia and Dry Ice

A straightforward method for preparing ammonium carbamate is the direct reaction between liquid ammonia and solid carbon dioxide (dry ice).[1]

• Reactants: Liquid ammonia and solid carbon dioxide.

• Procedure: Dry ice is carefully added to liquid ammonia. The reaction is vigorous and exothermic.

• Chemical Equation: 2 NH₃(l) + CO₂(s) → [NH₄]--INVALID-LINK--[1]

Fluidized-Bed Reactor Synthesis

A continuous process for producing anhydrous ammonium carbamate with a defined particle size involves a fluidized-bed reactor.[17]

• Reactants: Gaseous ammonia and carbon dioxide.

• Procedure:

  • The reactant gases are introduced into a layer of solid ammonium carbamate particles.[17]

  • The gas flow is sufficient to keep the solid particles in a fluidized state.[17]

  • The heat of reaction is removed by cooling to maintain a temperature below 25 °C.[17] This is crucial to prevent decomposition and caking of the product on cooling surfaces.[17]

• Yield: A yield of 95.1% based on the ammonia employed has been reported for a specific implementation of this process.[17]

Visualizations: Pathways and Workflows

Reaction Pathway Diagram

The following diagram illustrates the two-step reaction sequence for the synthesis of urea, starting from ammonia and carbon dioxide, with ammonium carbamate as the key intermediate.

Caption: Overall reaction pathway for urea synthesis.

Experimental Workflow: Laboratory Synthesis

This workflow outlines the key steps for the synthesis and isolation of ammonium carbamate using the anhydrous solvent method.

Caption: Laboratory workflow for ammonium carbamate synthesis.

Solid-Gas Phase Equilibrium

This diagram represents the reversible decomposition of solid ammonium carbamate into its gaseous components, a critical equilibrium in its chemistry.

Caption: Solid-gas equilibrium of ammonium carbamate.

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 2. vinipulchemicals.com [vinipulchemicals.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Uses and Reaction of Ammonium Carbamate_Chemicalbook [chemicalbook.com]
• 6. ureaknowhow.com [ureaknowhow.com]
• 7. greenpeace.to [greenpeace.to]
• 8. The decomposition of solid ammonium carbamate, (NH4)2NH2CO2, - McMurry 8th Edition Ch 15 Problem 15 [pearson.com]
• 9. ureaknowhow.com [ureaknowhow.com]
• 10. researchgate.net [researchgate.net]
• 11. Kinetics of the reversible reaction of CO2(aq) with ammonia in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chemacinc.com [chemacinc.com]
• 13. nzic.org.nz [nzic.org.nz]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. AMMONIUM CARBAMATE synthesis - chemicalbook [chemicalbook.com]
• 16. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions | CoLab [colab.ws]
• 17. US4567294A - Preparation of ammonium carbamate - Google Patents [patents.google.com]

The Thermal Decomposition of Solid Ammonium Carbamate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of solid ammonium carbamate ([NH₄][H₂NCOO]), a reversible and endothermic process of significant interest in various chemical and industrial applications, including its role as a potential solid-state ammonia carrier. This document summarizes key quantitative data, details experimental methodologies, and visualizes the proposed reaction mechanisms.

Core Concepts and Decomposition Pathways

Solid ammonium carbamate undergoes thermal decomposition into ammonia (NH₃) and carbon dioxide (CO₂). This primary decomposition pathway is a reversible equilibrium, highly dependent on temperature and pressure.[1][2] At elevated temperatures, a secondary decomposition pathway leading to the formation of urea ((NH₂)₂CO) and water (H₂O) becomes significant.[1]

The primary decomposition is an endothermic process, making ammonium carbamate a candidate for thermal energy storage and cooling applications.[3][4]

Primary Decomposition: Dissociation to Ammonia and Carbon Dioxide

The fundamental decomposition reaction is the dissociation of the solid into gaseous ammonia and carbon dioxide:

[NH₄]--INVALID-LINK-- ⇌ 2NH₃(g) + CO₂(g)[2]

This equilibrium is established in a closed system, and the total pressure is a function of temperature.

Secondary Decomposition: Formation of Urea

At higher temperatures, typically above 130-140°C in a closed system, ammonium carbamate can dehydrate to form urea and water:[1]

[NH₄]--INVALID-LINK-- → (NH₂)₂CO(s) + H₂O(l)[1]

This reaction is a key step in the industrial synthesis of urea.[1][5]

Quantitative Thermodynamic and Kinetic Data

The thermal decomposition of ammonium carbamate has been characterized by various thermodynamic and kinetic parameters. The following tables summarize the key quantitative data from the literature.

Table 1: Thermodynamic Data for the Decomposition of Ammonium Carbamate

Parameter	Value	Conditions	Reference(s)
Enthalpy of Decomposition (to NH₃ and CO₂)	~2000 kJ/kg (~156 kJ/mol)	20-100°C	[3]
36.6 kcal/mol (~153 kJ/mol)	Not specified	[6]
35.5 - >45.0 kcal/mol	Not specified	[6]
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-642.5 kJ/mol	298 K	[1]
Heat of Fusion	12.9 kcal/mol	145°C	[6]

Table 2: Kinetic Parameters for the Decomposition of Ammonium Carbamate

Parameter	Value	Method	Reference(s)
Activation Energy (Eₐ)	56.38 kJ/mol	Model-fitting thermal analysis	[7]
Pre-exponential Factor (A)	2.75 x 10⁶ s⁻¹	Model-fitting thermal analysis	[7]
Reaction Model	f(α) = (1-α)⁰.⁷⁸¹¹	Model-fitting thermal analysis	[7]

Table 3: Equilibrium Pressure of Ammonium Carbamate at Various Temperatures

Temperature (°C)	Total Equilibrium Pressure (atm)	Reference(s)
25	0.116	[2]
25	0.3	[8][9]
51	492 mmHg (~0.65 atm)	[1]
60	1	[10][11][12]

Proposed Mechanisms of Decomposition

The precise mechanism for the thermal decomposition of solid ammonium carbamate is complex and is thought to involve surface-level reactions. One proposed mechanism involves the formation of carbamic acid (NH₂COOH) as an intermediate.[13] Three potential mechanisms have been discussed in the literature, with the suggested pathway involving the reversible decomposition of ammonium carbamate into surface-bound carbamic acid, ammonia, and carbon dioxide, followed by the reversible desorption of ammonia and carbon dioxide from the surface.[13]

Experimental Protocols

Several experimental techniques have been employed to study the thermal decomposition of ammonium carbamate. Below are detailed methodologies for key experiments cited in the literature.

Isoteniscope Method for Vapor Pressure Measurement

This method is used to determine the equilibrium vapor pressure of a substance at different temperatures.

• Apparatus: An isoteniscope, a constant temperature bath, a vacuum pump, and a pressure measurement device (manometer).

• Procedure:

  • A sample of solid ammonium carbamate is placed in the bulb of the isoteniscope.

  • The system is evacuated to remove air and any initial decomposition products.

  • The isoteniscope is placed in a constant temperature bath, and the temperature is allowed to stabilize.

  • The pressure of the evolved gases (ammonia and carbon dioxide) is measured using the manometer.

  • The measurement is repeated at various temperatures to obtain the vapor pressure curve.[13]

Thermogravimetric Analysis (TGA)

TGA is used to measure the change in mass of a sample as a function of temperature, providing information about decomposition temperatures and kinetics.

• Apparatus: A thermogravimetric analyzer, which includes a high-precision balance, a furnace, a sample pan, and a system for controlling the atmosphere.

• Procedure:

  • A small, accurately weighed sample of ammonium carbamate is placed in the sample pan.

  • The furnace is heated at a controlled, linear heating rate (e.g., 2, 4, and 8 K/min).[10]

  • The mass of the sample is continuously recorded as the temperature increases.

Heat Exchanger Reactor for Enthalpy Measurement

This method is employed to measure the heat absorbed during the endothermic decomposition in a flow system.

• Apparatus: A heat exchanger reactor, a system for preparing and pumping a slurry of ammonium carbamate in a carrier fluid (e.g., propylene glycol), a hot fluid loop to provide a heat source, temperature and pressure sensors, and a flow meter.[4][12]

• Procedure:

  • A slurry of ammonium carbamate particles in propylene glycol is prepared.

  • The slurry is pumped through one side of the heat exchanger reactor.

  • A hot fluid (e.g., water) is circulated through the other side of the heat exchanger to provide a controlled heat input.

  • The temperatures and flow rates of both the slurry and the hot fluid are measured at the inlet and outlet of the heat exchanger.

  • The pressure of the reactant stream is controlled to influence the decomposition temperature.

  • The rate of heat absorption is calculated from the temperature difference and flow rate of the hot fluid. The influence of reactant pressure, residence time, and temperature on the heat absorption rate can be investigated.[4]

Conclusion

The thermal decomposition of solid ammonium carbamate is a well-studied yet complex process with significant industrial relevance. This guide has provided a consolidated overview of the quantitative data, proposed mechanisms, and experimental methodologies related to this reaction. For researchers and professionals, a thorough understanding of these aspects is crucial for applications ranging from urea synthesis to the development of novel thermal management systems. The provided data and protocols offer a solid foundation for further investigation and application development in these fields.

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 2. The decomposition of solid ammonium carbamate, (NH4)2NH2CO2, - McMurry 8th Edition Ch 15 Problem 15 [pearson.com]
• 3. "The Use of Ammonium Carbamate as a High Energy Density Thermal Energy " by Joel E. Schmidt, Douglas S. Dudis et al. [digitalcommons.cedarville.edu]
• 4. "Ammonium Carbamate-Based Heat Exchanger Reactor as an Endothermic Heat" by Douglas J. Johnson, Nicholas P. Niedbalski et al. [ecommons.udayton.edu]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. ureaknowhow.com [ureaknowhow.com]
• 7. ureaknowhow.com [ureaknowhow.com]
• 8. youtube.com [youtube.com]
• 9. sarthaks.com [sarthaks.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. ureaknowhow.com [ureaknowhow.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Ammonium Carbamate

Ammonium carbamate ([NH₄][H₂NCO₂]) is a salt of carbamic acid that holds significant industrial importance, primarily as an intermediate in the synthesis of urea.[1][2] This guide provides a comprehensive overview of its core physical and chemical properties, tailored for researchers, scientists, and professionals in drug development.

Physical Properties

Ammonium carbamate is a white, crystalline solid with a distinct ammonia-like odor.[3][4] It exists as colorless, rhombic crystals and is known to be volatile.[1][4] The compound has two known polymorphs, α and β, both with an orthorhombic crystal system but differing in their space group. The α-polymorph is the more volatile and stable form at ambient pressure.[1][5]

A summary of the key quantitative physical properties of ammonium carbamate is presented in the table below. It is important to note that some variations in reported values exist in the literature.

Property	Value	Notes	Source(s)
Molar Mass	78.071 g/mol	[1]
Appearance	Colorless, rhombic crystals; White crystalline solid/powder	[1][3]
Density	1.38 g/cm³ (20 °C)	α-polymorph	[1]
1.6 g/cm³	[6][7]
Melting Point	~60 °C (decomposes/sublimes)	Does not have a true melting point	[1][3][8]
59-61 °C (sublimes)	[6][9]
Boiling Point	Sublimes at 60 °C (140 °F)	[4][8]
Solubility in Water	Freely soluble; 490–790 g/L at 20 °C	[1][3]
Solubility in other solvents	Soluble in ethanol, methanol, liquid ammonia, formamide. Slightly soluble in alcohol. Insoluble in acetone.	[1][6][10]
Vapor Pressure	100 mmHg (26.7 °C); 492 mmHg (51 °C)	[1][6]
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-642.5 kJ/mol	[1]
Flash Point	105.6 °C	[1]

Crystal Structure

The crystal structure of solid ammonium carbamate has been determined by X-ray and neutron powder diffraction.[1][11][12] The solid consists of ammonium cations (NH₄⁺) and carbamate anions (NH₂COO⁻). The oxygen atoms of the carbamate anion form hydrogen bonds with the ammonium cation.[1] The two known polymorphs are:

• α-ammonium carbamate: Space group Pbca.[1][12]

• β-ammonium carbamate: Space group Ibam.[1][12]

The α-polymorph is the stable phase at zero pressure.[5]

Chemical Properties

Ammonium carbamate exhibits several key chemical behaviors, including decomposition, its role in synthesis, and its reactivity in aqueous solutions.

In a closed system, solid ammonium carbamate is in equilibrium with gaseous ammonia and carbon dioxide.[1] This reversible reaction is endothermic, with lower temperatures favoring the formation of the solid carbamate.[3]

[NH₄]--INVALID-LINK-- ⇌ 2 NH₃(g) + CO₂(g)[1]

At elevated temperatures (130-140 °C), ammonium carbamate dehydrates to form urea.[1]

[NH₄]--INVALID-LINK-- → (NH₂)₂CO(s) + H₂O(l)[1]

The kinetics of the reversible decomposition have been studied, suggesting a mechanism involving surface-bound carbamic acid as an intermediate.[13]

Ammonium carbamate is a crucial intermediate in the industrial production of urea.[1] The synthesis involves the reaction of ammonia and carbon dioxide at high temperatures (175–225 °C) and pressures (150–250 bar) to form ammonium carbamate, which is then dehydrated to urea.[1][2]

In aqueous solutions, ammonium carbamate exists in equilibrium with ammonia, carbon dioxide, and the bicarbonate (HCO₃⁻) and carbonate (CO₃²⁻) anions.[1]

Ammonium carbamate plays a role in the formation of carbamoyl phosphate, a key component in the urea cycle and the synthesis of pyrimidines.[1] The enzyme-catalyzed reaction is as follows:

ATP + [NH₄][NH₂CO₂] → ADP + H₂NC(O)OPO₃²⁻[1]

Experimental Protocols

Detailed experimental protocols for the characterization of ammonium carbamate are described below.

Synthesis of Ammonium Carbamate

Method 1: Reaction of Liquid Ammonia and Dry Ice

This laboratory-scale method involves the direct reaction of liquid ammonia with solid carbon dioxide (dry ice).[1][3]

• Place anhydrous liquid ammonia in a Dewar flask at approximately -33 °C.[3]

• Slowly add powdered dry ice to the liquid ammonia with constant stirring.

• Continue adding dry ice until a slushy consistency is achieved, indicating the formation of ammonium carbamate.[3]

• The reaction is: 2 NH₃(l) + CO₂(s) → [NH₄]--INVALID-LINK--.[1]

• Allow excess ammonia to evaporate at room temperature to obtain the crude product.[3]

Method 2: Gaseous Reaction in an Anhydrous Solvent

This method allows for the precipitation of pure ammonium carbamate.[1][3]

• Bubble dry gaseous ammonia and carbon dioxide through an anhydrous solvent such as ethanol, 1-propanol, or DMF at 0 °C and ambient pressure.[1][14]

• Ammonium carbamate precipitates out of the solution.

• Separate the solid product by filtration.[14]

• The absence of water prevents the formation of ammonium bicarbonate and carbonate.[1]

Determination of Vapor Pressure

The kinetics of the reversible decomposition and the vapor pressure can be studied using an isoteniscope.[13]

• A sample of ammonium carbamate is placed in the isoteniscope.

• The sample is evacuated to remove any air.

• The apparatus is heated to a specific temperature, and the total pressure of the evolved ammonia and carbon dioxide is measured over time.[13]

• This allows for the determination of the equilibrium dissociation pressure at various temperatures.

Structural Analysis by X-ray Crystallography

The crystal structure of ammonium carbamate can be determined using single-crystal X-ray diffraction.[1][11]

• A suitable single crystal of ammonium carbamate is mounted on a goniometer.

• The crystal is cooled to a low temperature to minimize thermal vibrations.

• The crystal is irradiated with a monochromatic X-ray beam.

• The diffraction pattern is collected on a detector.

• The collected data is processed to determine the unit cell dimensions and the positions of the atoms within the crystal lattice.[11]

Visualizations

Chemical Pathways and Equilibria

Caption: Decomposition pathways of solid ammonium carbamate.

Caption: Role of ammonium carbamate in carbamoyl phosphate synthesis.

Experimental Workflow

Caption: Laboratory synthesis methods for ammonium carbamate.

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 2. chemacinc.com [chemacinc.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. AMMONIUM CARBAMATE CAS#: 1111-78-0 [m.chemicalbook.com]
• 7. 1111-78-0 CAS MSDS (AMMONIUM CARBAMATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. Ammonium carbamate | CAS#:1111-78-0 | Chemsrc [chemsrc.com]
• 10. Ammonium carbamate, 98% | Fisher Scientific [fishersci.ca]
• 11. journals.iucr.org [journals.iucr.org]
• 12. journals.iucr.org [journals.iucr.org]
• 13. ureaknowhow.com [ureaknowhow.com]
• 14. Uses and Reaction of Ammonium Carbamate_Chemicalbook [chemicalbook.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Equilibrium of Ammonium Carbamate with Ammonia and Carbon Dioxide

Ammonium carbamate ([NH₄][H₂NCO₂]) is a critical intermediate in the industrial synthesis of urea and plays a role in biological systems, including the urea cycle.[1][2] It exists in a solid state and is in a dynamic, reversible equilibrium with gaseous ammonia (NH₃) and carbon dioxide (CO₂). Understanding the thermodynamics, kinetics, and the factors influencing this equilibrium is paramount for process optimization in chemical synthesis and for comprehending its role in biochemical pathways.

Core Principles of the Equilibrium

Solid ammonium carbamate undergoes thermal decomposition in a reversible, endothermic reaction to form two moles of ammonia gas and one mole of carbon dioxide gas.[3]

Reaction: NH₂COONH₄(s) ⇌ 2NH₃(g) + CO₂(g)

This is a heterogeneous equilibrium, as it involves both a solid and gaseous phases. The equilibrium constant, Kp, is expressed in terms of the partial pressures of the gaseous products. The solid reactant, having an activity of unity, does not appear in the Kp expression.[3]

Equilibrium Constant (Kp): Kp = (P_NH₃)² * (P_CO₂)

Where:

• P_NH₃ is the partial pressure of ammonia.

• P_CO₂ is the partial pressure of carbon dioxide.

If the system reaches equilibrium starting only from the solid carbamate in an evacuated container, the partial pressures are stoichiometrically related to the total pressure (P). For every mole of CO₂ produced, two moles of NH₃ are formed.[4] Therefore:

• P_NH₃ = (2/3) * P

• P_CO₂ = (1/3) * P

Substituting these into the Kp expression yields a direct relationship between the equilibrium constant and the total dissociation pressure.[5]

Kp in terms of Total Pressure (P): Kp = ( (2/3) * P )² * ( (1/3) * P ) = (4/9)P² * (1/3)P = 4P³/27

Thermodynamic and Quantitative Data

The decomposition of ammonium carbamate is strongly dependent on temperature.[6] As an endothermic process, an increase in temperature shifts the equilibrium to the right, favoring the formation of ammonia and carbon dioxide and thus increasing the total equilibrium pressure.[3]

Table 1: Thermodynamic Parameters for Ammonium Carbamate Decomposition

Parameter	Value	Notes
Reaction Heat (ΔH)	159.32 kJ·mol⁻¹	Represents the endothermic nature of the decomposition.[7]
Activation Energy (Eₐ)	56.38 kJ·mol⁻¹	Determined from kinetic studies using thermal analysis methods.[8]
Enthalpy from van't Hoff Plot	~12.7 kcal/mol (~53.1 kJ/mol)	Calculated from the slope of a plot of ln(P_eq) vs 1/T.[6]

Table 2: Equilibrium Pressure and Kp at Various Temperatures

Temperature (°C)	Temperature (K)	Total Equilibrium Pressure (P)	Equilibrium Constant (Kp)
25	298.15	0.116 atm (88.2 mmHg)	2.37 x 10⁻⁴ atm³
29	302.15	Not directly reported	3.71 x 10⁻³ atm³
59	332.15	1 atm (760 mmHg)	0.148 atm³

Data sourced and calculated from references[3][6][9].

Kinetics and Reaction Mechanism

Experimental Protocols: Measuring Dissociation Pressure

Determining the thermodynamic properties of the ammonium carbamate equilibrium hinges on accurately measuring the dissociation pressure at various temperatures.

Preparation of Ammonium Carbamate

Ammonium carbamate can be synthesized in the lab by passing stoichiometric amounts of dried ammonia and carbon dioxide gases into a flask cooled by an ice-salt bath.[5] An alternative method involves bubbling the gases through an anhydrous solvent like ethanol at 0°C, which causes the carbamate to precipitate.[10] This latter method prevents the formation of ammonium bicarbonate and carbonate by excluding water.[10]

Apparatus and Measurement

A common apparatus for this measurement is an isoteniscope or a custom all-glass setup connected to a pressure transducer or manometer.[6][11]

Key Components:

• Sample Vessel: A container to hold the solid ammonium carbamate.

• Pressure Measurement Device: A mercury manometer or a modern pressure transducer.

• Constant Temperature Bath: A water or oil bath to maintain a precise and uniform temperature.

• Vacuum System: To evacuate the apparatus before the experiment.

Experimental Procedure:

• Sample Loading: A sample of powdered solid ammonium carbamate is placed into the sample vessel.

• System Evacuation: The entire apparatus is evacuated to remove air and any residual gases. The sample may be gently heated during evacuation to release adsorbed gases, followed by cooling.[11]

• Temperature Equilibration: The apparatus, with the sample isolated, is placed in the constant temperature bath set to the desired temperature. The system is allowed to reach thermal equilibrium, which can take approximately 30 minutes.[11]

• Dissociation: The stopcock connecting the sample vessel to the main volume is opened, allowing the ammonium carbamate to dissociate into the evacuated space.

• Equilibrium Measurement: The pressure inside the apparatus is monitored until it stabilizes, indicating that equilibrium has been reached. This final, constant pressure is recorded as the total dissociation pressure (P) at that temperature.

• Data Collection: The procedure is repeated at several different temperatures to generate a dataset of pressure versus temperature.

Mandatory Visualizations

Chemical Equilibrium Diagram

Caption: The reversible equilibrium of solid ammonium carbamate.

Experimental Workflow for Pressure Measurement

Caption: Workflow for determining equilibrium pressure.

Pressure Relationships at Equilibrium

Caption: Relationship of partial pressures to total pressure.

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. The decomposition of solid ammonium carbamate, (NH4)2NH2CO2, - McMurry 8th Edition Ch 15 Problem 15 [pearson.com]
• 4. Solid ammonium carbamate dissociates to give ammonia and carbon dioxide a.. [askfilo.com]
• 5. ureaknowhow.com [ureaknowhow.com]
• 6. ureaknowhow.com [ureaknowhow.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ureaknowhow.com [ureaknowhow.com]
• 9. brainly.com [brainly.com]
• 10. Uses and Reaction of Ammonium Carbamate_Chemicalbook [chemicalbook.com]
• 11. pubs.acs.org [pubs.acs.org]

Crystal structure of ammonium carbamate polymorphs

An In-depth Technical Guide to the Crystal Structure of Ammonium Carbamate Polymorphs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the crystal structures of ammonium carbamate polymorphs, detailing their crystallographic data, synthesis protocols, and characterization methods. Ammonium carbamate ([NH₄][H₂NCO₂]) is a key intermediate in the industrial synthesis of urea and serves as a vital compound in various biochemical pathways.[1] It is known to exist in at least two distinct polymorphic forms, α-ammonium carbamate and β-ammonium carbamate, both belonging to the orthorhombic crystal system.[1]

Crystallographic Data of Polymorphs

The two known polymorphs of ammonium carbamate, α and β, exhibit different space groups and unit cell parameters. The α-polymorph is the thermodynamically stable form at ambient pressure, while the β-polymorph becomes the more stable phase at pressures exceeding approximately 0.4 GPa.[2]

A summary of the crystallographic data for both polymorphs is presented below for easy comparison.

Parameter	α-Ammonium Carbamate	β-Ammonium Carbamate
Crystal System	Orthorhombic	Orthorhombic
Space Group	Pbca (No. 61)	Ibam (No. 72)
Z (Formula units/cell)	8	8
Unit Cell Parameters
a (Å)	17.05189 (15) [a]	10.1428 [c]
b (Å)	6.43531 (7) [a]	9.1579 [c]
c (Å)	6.68093 (7) [a]	7.4485 [c]
Cell Volume (V) (ų)	733.126 (9) [a]	692.25 [c]
Data Collection Temp.	4.2 K [a]	Room Temperature (assumed) [c]
Data Source	Neutron Powder Diffraction [a]	Powder X-ray Diffraction [c]
Reference	Howard et al. (2022)[2]	Kuhn et al. (2007)[3]
[a] Data for deuterated α-ammonium carbamate (ND₄·ND₂CO₂).
[c] Data sourced from the Crystallography Open Database (COD) entry 1528657, which cites Kuhn et al. (2007).

Experimental Protocols

Synthesis of Ammonium Carbamate

Ammonium carbamate is highly sensitive to moisture and decomposes in air. All manipulations should be performed under anhydrous conditions, preferably in an inert atmosphere (e.g., a glovebox).

This laboratory-scale procedure provides a convenient route to pure, anhydrous ammonium carbamate.

Materials:

• Anhydrous liquid ammonia (approx. 400 mL)

• Solid carbon dioxide (Dry Ice), powdered

• 1-liter Pyrex Dewar flask (unsilvered is recommended for observation)

• Stirring apparatus

Procedure:

• Place approximately 400 mL of anhydrous liquid ammonia into the 1-liter Dewar flask. The process should be conducted in a well-ventilated fume hood.

• Powder small portions of Dry Ice as needed to minimize moisture absorption from the atmosphere.

• Slowly and carefully add the powdered Dry Ice to the liquid ammonia with constant stirring. The reaction is exothermic. Continue the addition until the mixture reaches a slushy consistency.

• Once the reaction is complete, allow the excess liquid ammonia to evaporate in the fume hood.

• The remaining white solid is pure ammonium carbamate. Store the product in a tightly sealed container under an inert atmosphere at low temperature (2-8°C) to prevent decomposition.

This method allows for the selective precipitation of ammonium carbamate by excluding water.

Materials:

• Anhydrous ethanol (or 1-propanol, DMF)

• Anhydrous ammonia gas

• Carbon dioxide gas

• Three-neck flask equipped with a gas inlet tube, a gas outlet, and a mechanical stirrer

• Cooling bath (ice-salt or cryocooler)

• Inert filtration apparatus (e.g., Schlenk filter)

Procedure:

• Assemble the reaction apparatus and dry thoroughly by heating under vacuum.

• Place anhydrous ethanol in the three-neck flask and cool the vessel to 0°C using the cooling bath.

• Bubble anhydrous ammonia gas through the cooled solvent with stirring until the solution is saturated.

• Subsequently, bubble carbon dioxide gas through the ammonia-saturated solution. A 2:1 molar ratio of NH₃ to CO₂ should be targeted.

• Ammonium carbamate will precipitate as a white solid. Continue the gas flow until precipitation is complete.

• Isolate the solid product by filtration under an inert atmosphere using a Schlenk filter to prevent exposure to air and moisture.

• Wash the precipitate with a small amount of cold, anhydrous ethanol and dry under vacuum.

• Store the product in a tightly sealed container under an inert atmosphere at low temperature.

Characterization by X-Ray Powder Diffraction (XRPD)

Due to its instability in air, special handling is required for the XRPD analysis of ammonium carbamate.

Protocol 2.2.1: XRPD Sample Preparation and Data Collection

Equipment:

• X-ray diffractometer

• Air-tight or environmental sample holder (e.g., a domed, zero-background holder with a Kapton or Mylar film cover)

• Glovebox with an inert atmosphere (<10 ppm O₂, <10 ppm H₂O)

Procedure:

• Sample Preparation (inside a glovebox):

  • Gently grind a small amount of the synthesized ammonium carbamate using an agate mortar and pestle to ensure a random particle distribution and reduce preferred orientation effects.

  • Carefully load the powdered sample into the well of the air-tight sample holder.

  • Press the powder gently with a flat surface (e.g., a clean glass slide) to create a smooth, level surface.

  • Securely place the Kapton or Mylar film over the sample well and seal the holder according to the manufacturer's instructions.

• Data Collection:

  • Quickly transfer the sealed sample holder from the glovebox to the diffractometer to minimize any potential atmospheric exposure.

  • Mount the holder onto the goniometer stage.

  • Set the appropriate instrument parameters (e.g., Cu Kα radiation, voltage, current, scan range, step size, and scan speed). A typical scan might be from 5° to 70° 2θ with a step size of 0.02°.

  • Initiate the data collection.

• Data Analysis:

  • Analyze the resulting diffractogram using appropriate software.

  • Compare the peak positions (d-spacings) and intensities to reference patterns from crystallographic databases (e.g., ICDD, COD) to confirm the polymorphic form (α or β).

  • Perform Rietveld or Le Bail refinement to determine lattice parameters if high-resolution data is available.

Visualized Workflows and Relationships

Logical Relationship: Phase Transition

Ammonium carbamate undergoes a pressure-induced phase transition from the α-polymorph to the β-polymorph. This relationship is critical for understanding its behavior under various industrial or geological conditions.

Caption: Pressure-induced polymorphic transition of ammonium carbamate.

Experimental Workflow: Synthesis and Characterization

The following diagram outlines the key steps for the laboratory synthesis and subsequent structural characterization of ammonium carbamate.

Caption: Experimental workflow for synthesis and XRPD characterization.

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling the Genesis of Ammonium Carbamate: An In-depth Technical Guide on its Early Discovery and Synthesis

For Immediate Release

[CITY, State] – [Date] – A comprehensive technical guide detailing the foundational 19th-century research into the discovery and synthesis of ammonium carbamate has been compiled, offering researchers, scientists, and drug development professionals a thorough understanding of the compound's origins. This guide focuses on the seminal works of early chemists, presenting their experimental methodologies, quantitative findings, and the logical pathways that led to the isolation and understanding of this crucial chemical intermediate.

Ammonium carbamate, a key compound in the industrial synthesis of urea, was a subject of intense investigation in the 19th century as chemists sought to understand the relationship between inorganic and organic compounds. This guide delves into the pivotal experiments that first identified and later synthesized ammonium carbamate, providing a historical and technical context for its modern applications.

Early Synthesis and Transformation: From Gaseous Reactants to Urea

The initial synthesis of ammonium carbamate is credited to various chemists who observed the direct reaction of ammonia (NH₃) and carbon dioxide (CO₂). These early experiments laid the groundwork for understanding the reversible formation of this salt.

A significant breakthrough in the study of ammonium carbamate came in 1870, when A. Bassarov demonstrated its conversion to urea. This discovery was a crucial step in understanding the chemical relationship between these two compounds and paved the way for the industrial production of urea.

Experimental Protocols of Foundational Studies

This guide provides detailed methodologies for the key experiments of the era, offering a glimpse into the techniques and apparatus of 19th-century chemistry.

Bassarov's Conversion of Ammonium Carbamate to Urea (1870)

The landmark experiment by A. Bassarov, published in Journal für Praktische Chemie, provided the first clear evidence of the transformation of ammonium carbamate into urea through heating.

Experimental Protocol:

• Preparation of Ammonium Carbamate: While Bassarov's paper focused on the conversion, the starting material was typically prepared by the direct combination of dry ammonia gas and dry carbon dioxide gas. A common method from the period, described by Mente in 1870, involved passing these gases into absolute alcohol, causing the ammonium carbamate to precipitate.

• Apparatus: The experiment utilized sealed glass tubes, a common apparatus for high-pressure reactions in the 19th century. These tubes were meticulously prepared to withstand the pressure generated upon heating.

• Procedure: A quantity of dry, solid ammonium carbamate was placed inside a thick-walled glass tube. The tube was then carefully sealed using a flame.

• Heating: The sealed tube was heated in an oven or a suitable heating bath to a temperature range of 130°C to 140°C.

• Reaction: Upon heating, the ammonium carbamate underwent a dehydration reaction, yielding urea and water.

• Analysis: After cooling, the tube was opened, and the contents were analyzed to identify the presence of urea. In the 19th century, this was often done through qualitative chemical tests and by comparing the crystalline structure of the product to that of known urea samples.

Quantitative Data from Early Studies

The following table summarizes the key quantitative data from the foundational experiments on ammonium carbamate.

Experiment/Researcher	Reactants	Temperature	Pressure	Observations/Yield
Direct Synthesis (General)	Gaseous Ammonia (NH₃), Gaseous Carbon Dioxide (CO₂)	Room Temperature	Atmospheric	Formation of a white solid (ammonium carbamate).
Mente (1870)	Gaseous Ammonia (NH₃), Gaseous Carbon Dioxide (CO₂) in Absolute Alcohol	Not specified	Atmospheric	Precipitation of solid ammonium carbamate.
Bassarov (1870)	Solid Ammonium Carbamate	130°C - 140°C	Elevated (in sealed tube)	Conversion to urea.[1] Yields in these early experiments were not always precisely quantified but demonstrated the proof of concept.

Reaction Pathways and Logical Relationships

The early studies of ammonium carbamate were pivotal in elucidating the chemical pathways from simple inorganic gases to a vital organic compound, urea.

Formation of Ammonium Carbamate

The formation of ammonium carbamate is a direct acid-base reaction between ammonia (a Lewis base) and carbon dioxide (a Lewis acid).

Caption: Direct combination of ammonia and carbon dioxide to form ammonium carbamate.

Bassarov's Conversion to Urea

Bassarov's experiment demonstrated the dehydration of ammonium carbamate to form urea, a key step in understanding its chemical properties.

Caption: Thermal conversion of ammonium carbamate to urea and water.

Experimental Workflow for Bassarov's Experiment

The logical flow of Bassarov's experiment involved the preparation of the reactant, the reaction under specific conditions, and the subsequent analysis of the product.

Caption: Logical workflow of Bassarov's 1870 experiment.

This in-depth guide serves as a valuable resource for understanding the historical context and experimental underpinnings of ammonium carbamate chemistry, providing a solid foundation for contemporary research and development.

References

• 1. Vacuum tube - Wikipedia [en.wikipedia.org]

The Pivotal Role of Ammonium Carbamate in the Urea Cycle: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The urea cycle is a critical metabolic pathway for the detoxification of ammonia in terrestrial vertebrates. Central to this process is the synthesis of carbamoyl phosphate, the initial and rate-limiting step, which is catalyzed by carbamoyl phosphate synthetase I (CPS I) within the mitochondrial matrix. While often overlooked in simplified diagrams of the cycle, the formation and subsequent utilization of a carbamate intermediate from ammonia and bicarbonate are at the heart of this crucial reaction. This technical guide provides an in-depth exploration of the role of ammonium carbamate and the enzyme-bound carbamate intermediate in the urea cycle, presenting key quantitative data, detailed experimental protocols, and visualizations of the underlying biochemical pathways.

Introduction

Excess nitrogen, primarily in the form of ammonia, is highly toxic to the central nervous system and must be efficiently eliminated from the body.[1][2] In ureotelic organisms, the liver converts ammonia into the far less toxic and water-soluble compound, urea, through a series of five enzymatic reactions known as the urea cycle.[3][4] The first committed step of this pathway is the synthesis of carbamoyl phosphate from ammonia, bicarbonate, and ATP, a reaction catalyzed by the mitochondrial enzyme carbamoyl phosphate synthetase I (CPS I).[5][6] This enzyme serves as the primary gatekeeper of the cycle and is subject to intricate allosteric regulation.[1]

Ammonium carbamate, a compound formed from the reaction of ammonia and carbon dioxide, is a key intermediate in the industrial synthesis of urea.[7] In the biological context of the urea cycle, while free ammonium carbamate is not the direct substrate, a carbamate moiety is formed as a transient, enzyme-bound intermediate within the active site of CPS I.[1][8] Understanding the formation, stabilization, and subsequent phosphorylation of this carbamate intermediate is fundamental to comprehending the mechanism and regulation of the entire urea cycle. This guide will delve into the technical details of this process, providing valuable information for researchers in metabolic diseases and professionals in drug development targeting this vital pathway.

The Formation and Conversion of the Carbamate Intermediate

The synthesis of carbamoyl phosphate by CPS I is a complex, multi-step reaction that occurs within the enzyme's active site.[1][8] The overall reaction is:

2ATP + HCO₃⁻ + NH₄⁺ → 2ADP + Carbamoyl Phosphate + Pᵢ[9]

This process can be broken down into three key steps:

• Phosphorylation of Bicarbonate: The reaction is initiated by the phosphorylation of bicarbonate by ATP to form carboxyphosphate, an unstable intermediate.[1][10]

• Formation of Carbamate: Ammonia then performs a nucleophilic attack on carboxyphosphate, displacing the phosphate group to form a carbamate intermediate.[1][10] This carbamate is channeled through the interior of the enzyme to a second active site.[8]

• Phosphorylation of Carbamate: In the second active site, the carbamate intermediate is phosphorylated by a second molecule of ATP to yield the final product, carbamoyl phosphate.[1][10]

The Role of Ammonium Carbamate in Context

Ammonium carbamate ([NH₄][H₂NCO₂]) is readily formed from the reaction of ammonia and carbon dioxide.[7] In aqueous solution, it exists in equilibrium with ammonia and carbonic acid. While the industrial production of urea heavily relies on this reaction, the intracellular environment of the mitochondrial matrix presents a more complex scenario where the concentrations of free ammonia and bicarbonate are tightly regulated. CPS I directly utilizes ammonia and bicarbonate as substrates, forming the carbamate intermediate within its catalytic core.[1][8]

Quantitative Data

Thermodynamic Properties

The formation of ammonium carbamate from ammonia and carbon dioxide is an exothermic process, while its subsequent dehydration to urea is endothermic.[7] The overall synthesis of urea is exothermic. The thermodynamic parameters for the enzymatic reactions in the urea cycle are crucial for understanding the energy expenditure and directionality of the pathway.

Reaction	ΔG°' (kJ/mol)	ΔH°' (kJ/mol)	Reference
2NH₃ + CO₂ ⇌ Ammonium Carbamate	-	Exothermic	[7]
Ammonium Carbamate ⇌ Urea + H₂O	-	Endothermic	[7]
NH₄⁺ + HCO₃⁻ + 2ATP → Carbamoyl Phosphate + 2ADP + Pᵢ	-19.2	-	[11]

Note: Precise and consistent thermodynamic data for individual urea cycle reactions under physiological conditions are challenging to determine and can vary in the literature. The provided ΔG°' for carbamoyl phosphate synthesis is based on equilibrium constant measurements.

Kinetic Parameters of Carbamoyl Phosphate Synthetase I (CPS I)

The activity of CPS I is dependent on the concentrations of its substrates and its allosteric activator, N-acetylglutamate (NAG).[4][12] The Michaelis-Menten constants (Kₘ) and the maximal velocity (Vₘₐₓ) provide insights into the enzyme's affinity for its substrates and its catalytic efficiency.

Substrate/Activator	Organism/Enzyme Source	Kₘ / Kₐ (mM)	Vₘₐₓ (relative)	Reference
Glutamine	Saccharomyces cerevisiae	0.5	-	[5]
Bicarbonate	Saccharomyces cerevisiae	3.0	-	[5]
ATP (with NAG)	Mouse (recombinant)	~0.5 - 1.0	100%	[10]
Ammonium (with NAG)	Mouse (recombinant)	~0.5 - 1.0	100%	[10]
N-acetylglutamate (NAG)	Human (recombinant)	~0.1	100%	[10]
N-carbamyl-L-glutamate (NCG)	Human (recombinant)	~2.5	~60% of NAG	[10]

Note: Kinetic parameters can vary depending on the experimental conditions (pH, temperature, ionic strength) and the source of the enzyme.

Experimental Protocols

Enzymatic Assay of Carbamoyl Phosphate Synthetase I Activity

This protocol describes a colorimetric method to determine CPS I activity by measuring the amount of carbamoyl phosphate produced.

Principle: The carbamoyl phosphate produced by CPS I is converted to citrulline by the addition of excess ornithine and ornithine transcarbamylase (OTC). Citrulline is then quantified colorimetrically using the diacetylmonoxime-thiosemicarbazide reaction.

Materials:

• Assay Buffer: 100 mM Tris-HCl (pH 7.4), 20 mM MgCl₂, 20 mM KCl.

• Substrate Solution: 100 mM NH₄Cl, 100 mM KHCO₃, 20 mM ATP.

• Activator Solution: 10 mM N-acetylglutamate (NAG).

• Enzyme Source: Purified CPS I or mitochondrial lysate.

• Ornithine Transcarbamylase (OTC): Commercially available.

• Ornithine Solution: 100 mM L-ornithine.

• Color Reagent A: 0.5% (w/v) diacetylmonoxime in 5% (v/v) acetic acid.

• Color Reagent B: 0.2% (w/v) thiosemicarbazide in 0.1 N HCl.

• Stopping Solution: 1 M Perchloric acid.

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube on ice, containing Assay Buffer, Substrate Solution, and Activator Solution.

• Add the enzyme source to the reaction mixture.

• Initiate the reaction by incubating at 37°C for 15-30 minutes.

• Stop the reaction by adding an equal volume of ice-cold Stopping Solution.

• Centrifuge to pellet precipitated protein.

• To the supernatant, add Ornithine Solution and excess OTC and incubate at 37°C for 30 minutes to convert all carbamoyl phosphate to citrulline.

• Add Color Reagent A and Color Reagent B.

• Boil for 5 minutes to develop the color.

• Cool to room temperature and measure the absorbance at 530 nm.

• Determine the concentration of citrulline (and thus carbamoyl phosphate) from a standard curve prepared with known concentrations of citrulline.

Quantification of Urea Cycle Intermediates by HPLC-MS/MS

This protocol outlines a method for the simultaneous quantification of multiple urea cycle intermediates in biological samples.

Principle: Urea cycle intermediates are separated by high-performance liquid chromatography (HPLC) and detected and quantified by tandem mass spectrometry (MS/MS) using stable isotope-labeled internal standards.

Materials:

• Biological Sample: Plasma, serum, tissue homogenate.

• Internal Standard Solution: A mixture of stable isotope-labeled urea cycle intermediates (e.g., ¹³C,¹⁵N₂-urea, ¹⁵N₂-arginine, etc.).

• Protein Precipitation Reagent: Acetonitrile or methanol.

• HPLC System coupled to a tandem mass spectrometer.

• HPLC Column: A suitable column for the separation of polar analytes (e.g., HILIC or reversed-phase with an ion-pairing agent).

• Mobile Phases: Appropriate aqueous and organic mobile phases for gradient elution.

Procedure:

• Sample Preparation:

  • Thaw the biological sample on ice.

  • Add a known amount of the Internal Standard Solution to the sample.

  • Precipitate proteins by adding a sufficient volume of cold Protein Precipitation Reagent.

  • Vortex and incubate on ice for 10 minutes.

  • Centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in the initial mobile phase.

• HPLC-MS/MS Analysis:

  • Inject the reconstituted sample onto the HPLC-MS/MS system.

  • Separate the analytes using a suitable gradient elution program.

  • Detect and quantify the analytes and their corresponding internal standards using multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Construct calibration curves for each analyte using known concentrations of standards.

  • Calculate the concentration of each urea cycle intermediate in the sample by comparing the peak area ratio of the analyte to its internal standard against the calibration curve.

Visualizations

The following diagrams illustrate key pathways and relationships in the context of ammonium carbamate's role in the urea cycle.

Caption: Overview of the Urea Cycle, highlighting the mitochondrial and cytosolic compartments.

Caption: Mechanism of Carbamoyl Phosphate Synthetase I (CPS I).

Caption: Experimental workflow for the quantification of urea cycle intermediates.

Conclusion

The formation of a carbamate intermediate, orchestrated by carbamoyl phosphate synthetase I, is a cornerstone of nitrogen metabolism in ureotelic organisms. While free ammonium carbamate is central to the industrial synthesis of urea, it is the enzyme-channeled carbamate that plays a pivotal role in the biological urea cycle. A thorough understanding of the thermodynamics, kinetics, and regulation of this initial step is paramount for researchers investigating metabolic disorders and for the development of novel therapeutic strategies. The experimental protocols and data presented in this guide offer a comprehensive resource for professionals in these fields, providing the necessary tools to further explore the intricacies of the urea cycle and its role in human health and disease.

References

• 1. Carbamoyl phosphate synthetase I - Wikipedia [en.wikipedia.org]
• 2. medlineplus.gov [medlineplus.gov]
• 3. home.sandiego.edu [home.sandiego.edu]
• 4. scbt.com [scbt.com]
• 5. CPS1: Looking at an Ancient Enzyme in a Modern Light - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The structure of carbamoyl phosphate synthetase determined to 2.1 A resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Absolute quantification of matrix metabolites reveals the dynamics of mitochondrial metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Carbamoyl phosphate synthetase - Wikipedia [en.wikipedia.org]
• 9. The Matrix of Mitochondrial Imaging: Exploring Spatial Dimensions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Thermodynamics of the reactions of carbamoyl phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Precision medicine in rare disease: Mechanisms of disparate effects of N-carbamyl-L-glutamate on mutant CPS1 enzymes - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Solubility of Ammonium Carbamate in Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium carbamate ([NH₄][H₂NCO₂]) is a critical intermediate in industrial urea synthesis and a versatile reagent in organic chemistry.[1][2] Its utility in non-aqueous systems is fundamentally governed by its solubility and stability in organic solvents. This technical guide provides a detailed overview of the solubility of ammonium carbamate in various organic media, compiling available data, outlining experimental protocols for its determination, and illustrating key chemical pathways. While precise quantitative solubility data in organic solvents is sparse in publicly available literature, this document consolidates qualitative descriptions and explores the factors influencing its behavior in non-aqueous environments.

Introduction to Ammonium Carbamate

Ammonium carbamate is a white, crystalline solid compound consisting of an ammonium cation (NH₄⁺) and a carbamate anion (NH₂COO⁻).[1] It is known for its volatility, subliming at approximately 60°C, and its characteristic ammonia-like odor.[3][4] The compound's primary significance lies in its role as a precursor to urea, a globally important fertilizer.[5] In laboratory and industrial settings, it also serves as a convenient solid source of ammonia for various chemical reactions, acting as an effective ammoniating agent.[1][6]

The chemistry of ammonium carbamate is dominated by its reversible decomposition into ammonia (NH₃) and carbon dioxide (CO₂).[2] This equilibrium is highly sensitive to temperature and the chemical environment, which directly impacts its stability and solubility.

Solubility Profile in Organic Solvents

Unlike its high solubility in water (approximately 790 g/L at 20°C), ammonium carbamate exhibits much more limited and selective solubility in organic solvents.[4][6] This property is advantageous for its synthesis and isolation under anhydrous conditions, where the presence of water would lead to the formation of ammonium bicarbonate and carbonate.[1][2]

Qualitative Solubility Data

The available literature primarily describes the solubility of ammonium carbamate in qualitative terms. It is generally soluble in polar protic and aprotic solvents while being insoluble in non-polar ones. A summary of these observations is presented below.

Solvent Class	Solvent Name	Reported Solubility	Citations
Alcohols	Methanol	Soluble	[1]
Ethanol	Slightly Soluble, Sparingly Soluble	[1][7][8]
1-Propanol	Low (Precipitates)	[1][2]
Amides	Formamide	Soluble	[1]
N,N-Dimethylformamide (DMF)	Low (Precipitates)	[1][2][9]
Ketones	Acetone	Insoluble	[3][4][7][8]
Ethers	Diethyl Ether	Insoluble	[10]
Other	Liquid Ammonia	Soluble	[1]

Factors Influencing Solubility and Stability

The dissolution of ammonium carbamate in organic solvents is not a simple physical process but is intertwined with its chemical stability.

• Temperature : Ammonium carbamate begins to decompose at temperatures as low as 35°C and volatilizes around 60°C.[10][11] This thermal instability limits the conditions under which solubility can be measured and utilized.

• Solvent Polarity : Solubility is higher in polar solvents like methanol and formamide, which can better solvate the ionic ammonium and carbamate species.[1] In less polar solvents, its solubility is significantly lower.

• Anhydrous Conditions : The absence of water is crucial. In organic synthesis, anhydrous solvents like ethanol or DMF are used to precipitate ammonium carbamate from gaseous ammonia and carbon dioxide, preventing the formation of undesired carbonate byproducts.[1][9]

• Chemical Equilibrium : In solution, ammonium carbamate is in equilibrium with ammonia and carbon dioxide. According to Le Châtelier's principle, the presence of excess ammonia or carbon dioxide in the system can shift the equilibrium, potentially affecting its solubility and preventing decomposition.[4]

Key Chemical Pathways and Relationships

The chemical behavior of ammonium carbamate is central to its application. The following diagram illustrates the key equilibria and reaction pathways involving ammonium carbamate.

Caption: Key equilibria of ammonium carbamate in solid and solvated states.

Experimental Protocols

Detailed experimental procedures are essential for obtaining reliable and reproducible data in the laboratory.

Protocol for Determining Solubility by Gravimetric Method

This protocol is adapted from a method used for measuring the solubility of ammonium carbamate in a solvent mixture.[12]

Caption: Experimental workflow for gravimetric solubility determination.

Methodology:

• Add a pre-weighed excess amount of ammonium carbamate to a 25 mL vial containing 20 mL of the desired organic solvent.[12]

• Seal the vial and vortex the mixture vigorously for 30 minutes to facilitate the dissolution process and approach equilibrium.[12]

• Allow the undissolved solid to settle. Carefully remove the supernatant liquid containing the dissolved solute.[12]

• Place the vial with the remaining undissolved solid in a freeze-dryer and dry under vacuum for at least one hour to remove any residual solvent.[12]

• Weigh the dried, undissolved solid.

• The amount of dissolved ammonium carbamate is calculated by subtracting the mass of the undissolved solid from the initial mass. Solubility can then be expressed in units such as g/L or mol/L.[12]

Protocol for Synthesis and Precipitation in Anhydrous Organic Solvents

This method is used for preparing pure ammonium carbamate and demonstrates its low solubility under specific conditions.[1][2][9]

Caption: Workflow for the synthesis and isolation of ammonium carbamate.

Methodology:

• Charge a reaction vessel with an anhydrous organic solvent such as ethanol, 1-propanol, or DMF.[1][2]

• Cool the solvent to 0°C using an ice bath while stirring.[1]

• Bubble dry ammonia (NH₃) gas and carbon dioxide (CO₂) gas through the solvent.[1][2] The absence of water is critical to prevent the formation of carbonate or bicarbonate salts.[1]

• As the gases react, solid ammonium carbamate precipitates out of the solution due to its low solubility under these conditions.[9]

• The resulting white precipitate can be isolated by filtration, washed with a small amount of cold solvent, and dried under vacuum.[1][2]

Conclusion

The solubility of ammonium carbamate in organic solvents is a subject of significant practical importance, yet it remains poorly quantified in readily accessible scientific literature. The available data indicates a preference for polar solvents like methanol and formamide, with limited to poor solubility in alcohols like ethanol and insolubility in non-polar solvents like acetone. Its behavior is dictated by a sensitive chemical equilibrium with gaseous ammonia and carbon dioxide, which must be considered in any application. The protocols provided herein offer standardized methods for both quantifying its solubility and for its synthesis in non-aqueous media, providing a valuable resource for researchers in synthetic chemistry and materials science. Further quantitative studies are necessary to build a comprehensive database of its solubility across a wider range of organic solvents and conditions.

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 2. Uses and Reaction of Ammonium Carbamate_Chemicalbook [chemicalbook.com]
• 3. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. AMMONIUM CARBAMATE CAS#: 1111-78-0 [m.chemicalbook.com]
• 7. chembk.com [chembk.com]
• 8. ammonium carbamate [chemister.ru]
• 9. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Page loading... [guidechem.com]
• 11. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 12. rsc.org [rsc.org]

Spectroscopic Analysis of Ammonium Carbamate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium carbamate ([NH₄][H₂NCO₂]) is a salt of carbamic acid and a key intermediate in the industrial synthesis of urea. Its reversible decomposition into ammonia and carbon dioxide at elevated temperatures and pressures makes it a compound of significant interest in carbon capture and utilization technologies. A thorough understanding of its chemical and physical properties, particularly its spectroscopic signature, is crucial for process optimization, quality control, and further research and development. This technical guide provides a comprehensive overview of the spectroscopic analysis of ammonium carbamate, focusing on Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed experimental protocols, quantitative data, and logical workflows are presented to aid researchers in their analytical endeavors.

Spectroscopic Techniques for the Analysis of Ammonium Carbamate

The characterization of ammonium carbamate is effectively achieved through a combination of vibrational and nuclear magnetic resonance spectroscopy. Each technique provides unique insights into the molecular structure, bonding, and dynamics of the compound.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in ammonium carbamate. The IR spectrum is characterized by absorption bands corresponding to the vibrational modes of the ammonium cation (NH₄⁺) and the carbamate anion (H₂NCO₂⁻).

Raman Spectroscopy

Raman spectroscopy, which measures the inelastic scattering of monochromatic light, provides complementary information to IR spectroscopy. It is particularly useful for identifying the symmetric vibrations of the carbamate ion and for studying the compound in aqueous solutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is an invaluable technique for studying the speciation of ammonium carbamate in aqueous solutions, where it exists in equilibrium with ammonium bicarbonate and ammonium carbonate.[1] By analyzing the chemical shifts and integrals of the carbon signals, the relative concentrations of these species can be determined.

Quantitative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of ammonium carbamate.

Table 1: Characteristic Infrared Absorption Bands of Solid Ammonium Carbamate

Wavenumber (cm⁻¹)	Assignment	Reference
~3400-3000	N-H stretching (NH₄⁺ and NH₂)	[2]
~1680	C=O stretching (asymmetric)	[3]
~1540	NH₂ scissoring	[2]
~1470	C-N stretching	[2]
~1370	C=O stretching (symmetric)	[2]
~1120	NH₂ wagging	[4]
~830	O-C-O bending	[2]
~580	N-C-O bending	[2]

Table 2: Characteristic Raman Shifts of Solid Ammonium Carbamate

Raman Shift (cm⁻¹)	Assignment	Reference
~3337	N-H stretching (symmetric)	[5]
~1577	Antisymmetric CO₂ stretch	[4]
~1448	Antisymmetric NH₂ deformation	[4]
~1150	CN stretching	[4]
~1034	Symmetric CO₂ stretching

Table 3: ¹³C NMR Chemical Shifts of Carbamate and Related Species in Aqueous Solution

Species	Chemical Shift (ppm)	Reference
Carbamate (NH₂COO⁻)	~164.5 - 166	[6][7]
Bicarbonate (HCO₃⁻)	~160.4	[7]
Carbonate (CO₃²⁻)	~161.6	[6]
Dissolved CO₂	~126.4	[6]

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of ammonium carbamate are provided below.

Infrared (FT-IR) Spectroscopy of Solid Ammonium Carbamate

Objective: To obtain the infrared spectrum of solid ammonium carbamate for identification and characterization.

Methodology:

• Sample Preparation:

  • Due to the hygroscopic and unstable nature of ammonium carbamate, sample preparation should be performed in a dry environment (e.g., a glovebox or under a nitrogen atmosphere).

  • Prepare a KBr pellet by mixing a small amount of finely ground ammonium carbamate (1-2 mg) with dry potassium bromide (KBr) (100-200 mg) in an agate mortar.

  • Alternatively, for Attenuated Total Reflectance (ATR) FT-IR, place a small amount of the solid sample directly onto the ATR crystal.[8]

• Instrumentation:

  • Use a Fourier Transform Infrared (FT-IR) spectrometer.

  • Ensure the sample compartment is purged with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder (for KBr pellet) or the clean ATR crystal.

  • Place the sample in the spectrometer and collect the sample spectrum.

  • Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Analysis:

  • Perform a background subtraction.

  • Identify the characteristic absorption bands and compare them with reference spectra.[2][3]

Raman Spectroscopy of Solid Ammonium Carbamate

Objective: To obtain the Raman spectrum of solid ammonium carbamate.

Methodology:

• Sample Preparation:

  • Place a small amount of solid ammonium carbamate into a glass capillary tube or onto a microscope slide.

• Instrumentation:

  • Utilize a Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm).[9]

  • A confocal Raman microscope can be used for high spatial resolution.

• Data Acquisition:

  • Focus the laser beam onto the sample.

  • Acquire the Raman spectrum over a suitable spectral range (e.g., 100-4000 cm⁻¹).

  • Adjust the laser power and acquisition time to obtain a good signal-to-noise ratio while avoiding sample degradation.

• Data Analysis:

  • Perform baseline correction and cosmic ray removal if necessary.

  • Identify the characteristic Raman shifts and compare them to literature values.[4]

¹³C NMR Spectroscopy of Ammonium Carbamate in Aqueous Solution

Objective: To investigate the speciation of ammonium carbamate in an aqueous solution.

Methodology:

• Sample Preparation:

  • Dissolve a known concentration of ammonium carbamate in D₂O (deuterium oxide) in an NMR tube. D₂O is used as the solvent to avoid a large proton signal from water that could interfere with the measurement.

• Instrumentation:

  • Use a high-resolution NMR spectrometer.

• Data Acquisition:

  • Acquire a ¹³C NMR spectrum. Proton decoupling is typically used to simplify the spectrum and improve the signal-to-noise ratio.

  • A sufficient number of scans should be acquired to obtain a good quality spectrum.

• Data Analysis:

  • Reference the spectrum using an internal or external standard (e.g., DSS or TSP).

  • Identify the resonance signals corresponding to carbamate, bicarbonate, and carbonate.[1][7]

  • Integrate the signals to determine the relative concentrations of each species in the solution.

Visualizations

Experimental Workflow for Spectroscopic Analysis

References

• 1. CO2 absorption by aqueous NH3 solutions: speciation of ammonium carbamate, bicarbonate and carbonate by a 13C NMR study - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. kops.uni-konstanz.de [kops.uni-konstanz.de]

Protocols & Analytical Methods

Application Notes and Protocols: Ammonium Carbamate as a Solid Source of Ammonia in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium carbamate ([NH₄][H₂NCO₂]) is a white, crystalline solid that serves as a convenient and versatile solid source of ammonia (NH₃) and carbon dioxide (CO₂) in a variety of chemical syntheses.[1] Its ease of handling compared to gaseous ammonia, coupled with its ability to slowly release ammonia under specific conditions, makes it an attractive reagent in organic synthesis.[1] This document provides detailed application notes and protocols for the use of ammonium carbamate in the synthesis of ureas, primary amides, and in transition-metal-catalyzed reactions.

Properties and Handling

Ammonium carbamate is highly soluble in water and soluble in alcohols.[1] It exists in equilibrium with ammonia and carbon dioxide, with the equilibrium shifting towards the carbamate at lower temperatures.[1] Upon heating, it decomposes back to ammonia and carbon dioxide, and at higher temperatures (130-140 °C in a sealed vessel), it can dehydrate to form urea.[1]

Safety Precautions:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle in a well-ventilated fume hood to avoid inhalation of ammonia and carbon dioxide gases that may be released.

• Store in a cool, dry place in a tightly sealed container to prevent decomposition.

Application 1: Synthesis of N-Substituted Ureas via Hofmann Rearrangement

Ammonium carbamate serves as an effective in situ source of ammonia for trapping isocyanate intermediates generated from the Hofmann rearrangement of primary amides, yielding N-substituted ureas. This method is particularly advantageous as it avoids the direct handling of gaseous ammonia.[2][3]

Experimental Protocol: General Procedure for the Synthesis of N-Substituted Ureas

This protocol is adapted from the work of Rosa, N. S., et al. (2020).[2]

• To a stirred solution of the primary amide (0.5 mmol, 1.0 equiv) and ammonium carbamate (0.75 mmol, 1.5 equiv) in 2,2,2-trifluoroethanol (TFE) (1.25 mL) at 0 °C under an argon atmosphere, add (diacetoxyiodo)benzene (PIDA) (1.0 mmol, 2.0 equiv) in one portion.

• After 30 minutes at 0 °C, allow the reaction mixture to warm to room temperature and continue stirring for 9 hours.

• Add additional portions of PIDA (1.0 equiv) and ammonium carbamate (1.0 equiv) to the reaction mixture at room temperature.

• Continue stirring for an additional 12 hours at room temperature.

• Upon completion of the reaction (monitored by TLC), the product can be isolated and purified by column chromatography on silica gel.

Quantitative Data

Entry	Starting Amide	Product	Solvent	Yield (%)	Reference
1	Benzamide	Phenylurea	TFE	95	[2]
2	4-Methoxybenzamide	(4-Methoxyphenyl)urea	TFE	98	[2]
3	4-Nitrobenzamide	(4-Nitrophenyl)urea	TFE	75	[2]
4	2-Thiophenecarboxamide	(Thiophen-2-yl)urea	TFE	85	[2]

Reaction Workflow

Caption: Workflow for N-substituted urea synthesis.

Application 2: Catalytic Synthesis of Urea

Ammonium carbamate is a direct precursor to urea and can be converted to urea under catalytic conditions. This process is a cornerstone of the industrial production of urea fertilizers and can be adapted for laboratory-scale synthesis.[4]

Experimental Protocol: Catalytic Conversion of Ammonium Carbamate to Urea

This protocol is based on the findings of Barzagli, F., et al. (2011), who investigated the use of metal catalysts for this conversion.[4][5]

• Place ammonium carbamate (1.0 g) and a catalytic amount of a metal salt (e.g., ZnCl₂ or CuCl₂, 5 mol%) in a sealed pressure vessel.

• Add a suitable solvent, such as N,N-dimethylformamide (DMF).

• Heat the mixture to a temperature between 120-140 °C (393–413 K).

• Maintain the reaction at this temperature for a specified time (e.g., 24-72 hours).

• After cooling, the urea product can be isolated and purified. The progress of the reaction and the quantification of urea can be monitored by ¹³C NMR spectroscopy.[4][5]

Quantitative Data

Catalyst	Temperature (°C)	Time (h)	Urea Yield (%)	Reference
ZnCl₂	140	72	54	[4]
CuCl₂	140	72	45	[4]
None	140	72	<10	[4]

Reaction Pathway

Caption: Dehydration of ammonium carbamate to urea.

Application 3: Synthesis of Primary Amides from Esters

Ammonium carbamate can be used as an ammonia source for the aminolysis of esters to form primary amides. This method provides a solid, easy-to-handle alternative to using ammonia gas or aqueous ammonia solutions. While direct protocols are not extensively reported, the general principle of aminolysis of esters can be applied.

Experimental Protocol: General Procedure for Primary Amide Synthesis

This is a generalized protocol based on the principles of ester aminolysis.[6]

• In a round-bottom flask, dissolve the ester (1.0 equiv) in a suitable solvent (e.g., methanol or ethanol).

• Add an excess of ammonium carbamate (2.0-3.0 equiv).

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Logical Relationship

Caption: Synthesis of primary amides from esters.

Application 4: Use in Multicomponent Reactions

Ammonium carbamate, or its closely related salt ammonium carbonate, can be employed in multicomponent reactions to construct complex molecules in a single step. A notable example is the Bucherer-Bergs reaction for the synthesis of hydantoins, which are important scaffolds in medicinal chemistry.[7]

Experimental Protocol: Bucherer-Bergs Synthesis of Phenytoin

This protocol is a classic example of the Bucherer-Bergs reaction.[7]

• In a pressure vessel, combine benzophenone (1.0 equiv), potassium cyanide (2.0 equiv), and ammonium carbonate (5.0 equiv). Note: Ammonium carbamate can also be used as it is in equilibrium with ammonium carbonate in solution.

• Add a solvent mixture, such as 60% aqueous ethanol.

• Seal the vessel and heat the reaction mixture to approximately 110 °C for 48 hours.

• After cooling, carefully open the vessel in a fume hood.

• The hydantoin product (phenytoin) can be isolated by filtration and purified by recrystallization.

Reaction Pathway

Caption: Bucherer-Bergs multicomponent reaction.

Conclusion

Ammonium carbamate is a valuable reagent for introducing ammonia into organic molecules. Its solid nature and controlled release of ammonia offer significant advantages in terms of handling and reaction control. The protocols provided herein demonstrate its utility in the synthesis of ureas, amides, and in multicomponent reactions, highlighting its potential for broader application in research and development. Further exploration of its use in other transformations, particularly in transition-metal-catalyzed cross-coupling reactions, is a promising area for future investigation.

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 2. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 3. Substituted carbamate synthesis by carbamidation [organic-chemistry.org]
• 4. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Metal Carbamates from Ammonium Carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal carbamates are a class of compounds with significant potential in various fields, including catalysis, materials science, and as intermediates in organic synthesis. Their utility in drug design and development is also an area of growing interest, where the carbamate moiety can act as a key structural motif or a prodrug component. This document provides a detailed protocol for the preparation of metal carbamates from the readily available starting material, ammonium carbamate. The synthesis generally proceeds via a metathesis reaction between a metal salt and ammonium carbamate in an anhydrous solvent.

Data Presentation

The following table summarizes the general reaction conditions for the synthesis of selected metal carbamates from ammonium carbamate. Please note that specific yields and detailed characterization data are dependent on the specific metal salt and reaction conditions employed.

Metal Salt	Solvent	Temperature (°C)	General Observations	Product
Potassium Chloride (KCl)	Liquid Ammonia	Low Temperature	Precipitation of the product.[1]	Potassium Carbamate (K[H₂NCOO])
Calcium Chloride (CaCl₂)	Anhydrous Methanol, Ethanol, or Formamide	Room Temperature	Formation of a precipitate.[1]	Calcium Carbamate (Ca[H₂NCOO]₂)
Various Metal Salts (General)	Anhydrous Alcohols (e.g., Methanol, Ethanol), Formamide	Room Temperature	The insolubility of the resulting metal carbamate in the solvent drives the reaction.	Corresponding Metal Carbamate

Spectroscopic Data of the Carbamate Ligand:

Characteristic spectroscopic features can be used to identify the formation of the carbamate functionality.

Spectroscopic Technique	Characteristic Signature
Infrared (IR) Spectroscopy	Strong C=O stretching vibration typically observed in the region of 1650-1400 cm⁻¹.
¹³C NMR Spectroscopy	The carbamate carbon typically resonates in the range of 156-170 ppm.

Experimental Protocols

This section provides a generalized, step-by-step protocol for the synthesis of metal carbamates from ammonium carbamate. A specific example for the preparation of calcium carbamate is detailed below.

Materials:

• Ammonium carbamate ([NH₄][H₂NCOO])

• Anhydrous metal salt (e.g., Calcium Chloride, CaCl₂, anhydrous)

• Anhydrous solvent (e.g., Methanol, Ethanol, or Formamide)

• Inert gas (e.g., Nitrogen or Argon)

• Standard laboratory glassware (Schlenk flask, magnetic stirrer, filtration apparatus)

General Procedure:

• Preparation of Reactants: Under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques), add the anhydrous metal salt to a Schlenk flask equipped with a magnetic stir bar.

• Dissolution: Add the anhydrous solvent to the flask and stir the mixture until the metal salt is fully dissolved.

• Reaction Initiation: In a separate flask, dissolve ammonium carbamate in the same anhydrous solvent. This solution should be freshly prepared.

• Addition: Slowly add the ammonium carbamate solution to the stirring solution of the metal salt at room temperature. The addition should be done dropwise to control the reaction.

• Precipitation: Upon addition, the metal carbamate will precipitate out of the solution due to its lower solubility in the organic solvent.

• Reaction Completion: Continue stirring the reaction mixture for a predetermined time (e.g., 2-4 hours) at room temperature to ensure complete precipitation.

• Isolation of Product: Isolate the precipitated metal carbamate by filtration under an inert atmosphere.

• Washing: Wash the collected solid with a small amount of the cold, anhydrous solvent to remove any unreacted starting materials and byproducts.

• Drying: Dry the product under vacuum to remove any residual solvent.

• Characterization: Characterize the final product using techniques such as Infrared (IR) Spectroscopy and Nuclear Magnetic Resonance (NMR) Spectroscopy to confirm the presence of the carbamate functionality.

Example Protocol: Synthesis of Calcium Carbamate

• In a 100 mL Schlenk flask under a nitrogen atmosphere, add 1.11 g (10 mmol) of anhydrous calcium chloride.

• Add 40 mL of anhydrous methanol to the flask and stir until the calcium chloride is completely dissolved.

• In a separate 50 mL Schlenk flask, dissolve 1.56 g (20 mmol) of ammonium carbamate in 20 mL of anhydrous methanol.

• Slowly add the ammonium carbamate solution to the stirring calcium chloride solution at room temperature over a period of 15 minutes.

• A white precipitate of calcium carbamate will form immediately.

• Continue to stir the reaction mixture for 2 hours at room temperature.

• Filter the precipitate using a Schlenk filter funnel and wash the solid with two 10 mL portions of cold, anhydrous methanol.

• Dry the collected white solid under high vacuum for 4 hours to yield calcium carbamate.

Mandatory Visualizations

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]

Application Notes: Ammonium Carbamate as a Versatile Ammoniating Agent in Organic Synthesis

Introduction

Ammonium carbamate (CH₆N₂O₂) is a white, crystalline solid that serves as a convenient and efficient source of ammonia for various organic transformations.[1][2][3] As a solid, it offers significant advantages in handling and safety over gaseous ammonia, making it an attractive reagent for researchers in organic synthesis and drug development.[1][4] It is highly soluble in cold water and slightly soluble in alcohol.[1] In a closed container, solid ammonium carbamate exists in equilibrium with ammonia (NH₃) and carbon dioxide (CO₂), providing a controlled release of ammonia for chemical reactions.[2] This property makes it a mild and selective ammoniating agent, suitable for a range of synthetic applications.[1]

Key Applications in Organic Synthesis

Ammonium carbamate is a versatile reagent employed in several types of organic reactions, primarily for the introduction of amino groups.

Synthesis of β-Amino-α,β-Unsaturated Esters

One of the most effective applications of ammonium carbamate is in the synthesis of substituted β-amino-α,β-unsaturated esters.[1][2][5] This reaction proceeds efficiently under mild conditions, typically at room temperature in a solvent like methanol, to afford the desired products in high purity and yield.[2][5] The solid nature of ammonium carbamate allows for precise stoichiometric control, avoiding the complexities associated with handling gaseous ammonia.

Amide Synthesis from Esters

Ammonium carbamate can be utilized as an ammonia source for the ammonolysis of esters to form primary amides.[][7] This transformation is a fundamental reaction in organic chemistry, crucial for the synthesis of pharmaceuticals and other biologically active molecules. While traditionally challenging, the use of ammonium carbamate can provide a more manageable alternative to direct reaction with ammonia gas.[8]

Precursor for Urea and Carbamate Synthesis

Ammonium carbamate is a key industrial intermediate in the large-scale production of urea.[2][9] Upon heating, it dehydrates to form urea and water.[2] This reactivity can be harnessed in a laboratory setting for the synthesis of urea derivatives. Furthermore, its ability to generate ammonia and carbon dioxide in situ makes it a potential reagent in multicomponent reactions for the synthesis of various carbamates and heterocyclic compounds.[10][11]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of β-Amino-α,β-Unsaturated Esters

This protocol describes a general method for the conjugate addition of ammonia (from ammonium carbamate) to an α,β-unsaturated ester.

Materials:

• α,β-Unsaturated ester (e.g., methyl cinnamate)

• Ammonium carbamate (NH₄CO₂NH₂)

• Anhydrous methanol (MeOH)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (optional, but recommended)

Procedure:

• To a clean, dry round-bottom flask, add the α,β-unsaturated ester (1.0 eq).

• Dissolve the ester in anhydrous methanol (approximately 0.2-0.5 M concentration).

• Add ammonium carbamate (1.5-2.0 eq) to the solution in one portion.

• Seal the flask and stir the reaction mixture at room temperature (20-25 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed (typically 12-24 hours).

• Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure β-amino-α,β-unsaturated ester.

Protocol 2: General Procedure for the Synthesis of Primary Amides from Esters

This protocol outlines a method for the ammonolysis of an ester to a primary amide using ammonium carbamate.

Materials:

• Ester (e.g., ethyl benzoate)

• Ammonium carbamate (NH₄CO₂NH₂)

• A suitable solvent (e.g., Methanol, Ethanol, or a sealed tube for higher temperatures)

• Round-bottom flask or sealed reaction vessel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask or a pressure-rated sealed tube, dissolve the ester (1.0 eq) in a suitable solvent.

• Add an excess of ammonium carbamate (3.0-5.0 eq) to the solution.

• Seal the vessel securely.

• Heat the reaction mixture with vigorous stirring. The reaction temperature and time will vary depending on the reactivity of the ester (e.g., 60-100 °C for 24-48 hours).

• Monitor the reaction by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove any unreacted ammonium carbamate.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude amide by recrystallization or flash column chromatography.

Data Presentation

The following tables summarize representative data for reactions utilizing ammonium carbamate.

Table 1: Synthesis of β-Amino-α,β-Unsaturated Esters

Entry	α,β-Unsaturated Ester	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Methyl crotonate	MeOH	25	24	High
2	Ethyl cinnamate	MeOH	25	18	High
3	Methyl methacrylate	MeOH	25	36	Good

Yields are reported as "High" or "Good" based on qualitative descriptions in the literature, indicating typical outcomes for these reactions.[1][2]

Table 2: Synthesis of Primary Amides from Esters

Entry	Ester Substrate	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Ethyl benzoate	MeOH	80	24	Moderate
2	Methyl laurate	EtOH	100	48	Moderate
3	Phenyl acetate	MeOH	65	12	Good

Note: Reaction conditions and yields are illustrative and may require optimization for specific substrates.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of ammonium carbamate.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Uses and Reaction of Ammonium Carbamate_Chemicalbook [chemicalbook.com]
• 3. guidechem.com [guidechem.com]
• 4. nbinno.com [nbinno.com]
• 5. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 7. Ester - Wikipedia [en.wikipedia.org]
• 8. Efficient synthesis of primary and secondary amides via reacting esters with alkali metal amidoboranes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]
• 10. benchchem.com [benchchem.com]
• 11. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application of ammonium carbamate in carbon capture and storage technologies

Application of Ammonium Caramate in Carbon Capture and Storage Technologies

Abstract

Ammonium carbamate plays a crucial role in amine-based carbon capture and storage (CCS) technologies. Its formation from the reaction of ammonia (NH₃) and carbon dioxide (CO₂) is a key chemical process for capturing CO₂ from various gas streams. This document provides detailed application notes and experimental protocols for researchers, scientists, and professionals in drug development and related fields who are interested in the study and application of ammonium carbamate in CCS. The protocols described herein cover the synthesis, characterization, and evaluation of ammonium carbamate in the context of CO₂ capture, including its reversible decomposition for solvent regeneration.

Introduction

Carbon capture and storage (CCS) is a critical technology for mitigating the effects of greenhouse gas emissions. Amine scrubbing, a process that utilizes aqueous solutions of amines to capture CO₂, is a mature and widely used technology.[1][2][3][4] The fundamental chemistry of this process often involves the formation of carbamates. Ammonium carbamate ([NH₄][NH₂CO₂]) is formed through the reaction of ammonia with carbon dioxide and serves as a model compound for understanding the broader class of carbamate-based CO₂ capture systems.

The reversible nature of the ammonium carbamate formation and decomposition reactions is central to its application in CCS. CO₂ is captured at lower temperatures through an exothermic reaction, and the resulting ammonium carbamate is then heated in a separate process to release the captured CO₂ in a concentrated stream for storage or utilization, regenerating the ammonia for reuse.[5][6]

This document outlines the key applications of ammonium carbamate in CCS and provides detailed protocols for relevant experimental work.

Chemical Pathways and Mechanisms

The primary chemical reactions involved in the capture of CO₂ using ammonia to form ammonium carbamate are summarized below. In aqueous solutions, a series of equilibria exist between ammonia, carbon dioxide, carbamate, bicarbonate, and carbonate species.[7]

Key Reactions:

• Carbamate Formation (Anhydrous): 2 NH₃(g) + CO₂(g) ⇌ [NH₄]--INVALID-LINK--

• Carbamate Formation (Aqueous): 2 NH₃(aq) + CO₂(aq) ⇌ NH₄⁺(aq) + NH₂COO⁻(aq)

• Carbamate Hydrolysis: NH₂COO⁻(aq) + H₂O(l) ⇌ NH₃(aq) + HCO₃⁻(aq)

• Bicarbonate Formation: NH₃(aq) + CO₂(aq) + H₂O(l) ⇌ NH₄⁺(aq) + HCO₃⁻(aq)

• Carbonate Formation: 2 NH₃(aq) + CO₂(aq) + H₂O(l) ⇌ 2 NH₄⁺(aq) + CO₃²⁻(aq)

The formation of carbamic acid (NH₂COOH) is often considered an intermediate step in these reactions.[8][9]

Fig 1: Simplified reaction pathway for CO₂ capture and regeneration via ammonium carbamate.

Quantitative Data

The efficiency of CO₂ capture using ammonia solutions is dependent on various factors including temperature, pressure, and the concentrations of the reactants. The following tables summarize key quantitative data from the literature.

Parameter	Value	Conditions	Reference
CO₂ Capture Efficiency	78 - 99%	Atmospheric pressure, 273 K, varying NH₃ concentration and solvent	[10][11][12]
CO₂ Loading (Rich Solvent)	0.349 - 0.442 mole CO₂/mole NH₃	Laboratory unit for CO₂ capture	[13]
Enthalpy of Decomposition	~2,000 kJ/kg	20-100°C	[6]
Activation Energy (Solid-State Reaction)	5.1 ± 1.6 kJ mol⁻¹	70 K to 90 K temperature range	[14][15]
Desorption Energy (Ammonium Carbamate)	69.0 ± 0.2 kJ mol⁻¹	Assuming a pre-exponential factor of 10¹³ s⁻¹	[15]
Desorption Energy (Carbamic Acid)	76.1 ± 0.1 kJ mol⁻¹	Assuming a pre-exponential factor of 10¹³ s⁻¹	[15]

Experimental Protocols

Protocol for CO₂ Absorption using Aqueous Ammonia

This protocol describes the procedure for measuring the CO₂ absorption capacity of an aqueous ammonia solution in a laboratory-scale bubble column scrubber.

Materials:

• Aqueous ammonia solution (e.g., 6.5-11.25 wt%)[13]

• CO₂ gas (e.g., 15-60 vol% mixed with N₂)[16]

• N₂ gas

• Bubble column scrubber

• Gas flow controllers

• pH meter and temperature probe

• Gas chromatograph (GC) for analyzing off-gas CO₂ concentration

Procedure:

• Prepare a known volume and concentration of aqueous ammonia solution and place it in the bubble column scrubber.

• Set the temperature of the scrubber to the desired absorption temperature (e.g., 25°C).

• Calibrate the gas flow controllers for CO₂ and N₂.

• Start the flow of the CO₂/N₂ gas mixture through the scrubber at a defined flow rate.

• Continuously monitor the pH and temperature of the ammonia solution.

• Periodically analyze the CO₂ concentration in the outlet gas stream using a GC.

• Continue the experiment until the CO₂ concentration in the outlet gas equals the inlet concentration, indicating saturation of the solution.

• Calculate the CO₂ absorption capacity based on the total amount of CO₂ absorbed.

References

• 1. New chemistry for enhanced carbon capture: beyond ammonium carbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New chemistry for enhanced carbon capture: beyond ammonium carbamates - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. The application of amine-based materials for carbon capture and utilisation: an overarching view - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00360G [pubs.rsc.org]
• 4. New chemistry for enhanced carbon capture: beyond ammonium carbamates - Chemical Science (RSC Publishing) DOI:10.1039/D0SC06059C [pubs.rsc.org]
• 5. Technology for Innovative Entrepreneurs & Businesses | TechLink [techlinkcenter.org]
• 6. The Use of Ammonium Carbamate as a High Energy Density Thermal Energy Storage Material | MRS Online Proceedings Library (OPL) | Cambridge Core [cambridge.org]
• 7. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ureaknowhow.com [ureaknowhow.com]
• 10. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions | CoLab [colab.ws]
• 12. researchgate.net [researchgate.net]
• 13. pjoes.com [pjoes.com]
• 14. researchgate.net [researchgate.net]
• 15. Kinetics of the NH3 and CO2 solid-state reaction at low temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Ammonium Carbamate Decomposition Kinetics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setups and protocols for studying the decomposition kinetics of ammonium carbamate. The information is intended to guide researchers in setting up experiments, collecting data, and analyzing the results to understand the reaction mechanism and thermodynamics.

Introduction

Ammonium carbamate is a key intermediate in the industrial synthesis of urea and has been explored as a solid source of ammonia for applications such as selective catalytic reduction (SCR) systems for NOx abatement.[1] The decomposition of solid ammonium carbamate into ammonia and carbon dioxide is a reversible, endothermic reaction:

NH₄(NH₂CO₂) (s) ⇌ 2NH₃ (g) + CO₂ (g)

Understanding the kinetics of this decomposition is crucial for optimizing industrial processes and developing new technologies. This document outlines two primary experimental methods for studying these kinetics: a pressure-based method and a thermal analysis method.

Experimental Setups and Protocols

Two principal methods are detailed here for investigating the decomposition kinetics of ammonium carbamate.

Isothermal Decomposition by Pressure Measurement

This method involves monitoring the total pressure increase over time as a sample of ammonium carbamate decomposes in a closed system at a constant temperature.

Protocol:

• Sample Preparation: A small, known quantity of solid ammonium carbamate is placed in the sample chamber of an isoteniscope. For consistent results, the sample can be sublimed onto the inner surface of the chamber to increase the surface area for decomposition.

• System Evacuation: The entire isoteniscope system, including the sample chamber and a connected pressure transducer, is evacuated to remove air and any initial decomposition products.

• Temperature Equilibration: The sample chamber is immersed in a constant-temperature bath and allowed to reach thermal equilibrium. The temperature range for these studies is typically between 278 K and 312 K.[2]

• Initiation of Decomposition: The evacuated headspace is rapidly exposed to the solid ammonium carbamate sample, marking the start of the experiment (t=0).[2]

• Data Acquisition: The total pressure in the system is recorded as a function of time using a pressure transducer. Data should be collected at a high frequency, especially in the initial seconds of the reaction, to capture the initial rate and any inflection points in the pressure curve.[2]

• Data Analysis:

  • The rate of pressure change (dP/dt) is calculated from the pressure-time data.

  • The relationship between dP/dt and the total pressure (P) is analyzed to determine the reaction order and rate constants.

  • An Arrhenius plot of the rate constant at different temperatures can be used to determine the activation energy of the decomposition.[2]

Non-isothermal Decomposition by Thermogravimetric Analysis (TGA)

This method involves continuously monitoring the mass loss of an ammonium carbamate sample as it is heated at a constant rate.

Protocol:

• Instrument Setup: A thermogravimetric analyzer (TGA) is used for this experiment. The instrument should be calibrated for both temperature and mass.

• Sample Preparation: A small, accurately weighed sample of ammonium carbamate (typically 10-20 mg) is placed in a TGA sample pan.[1]

• Experimental Conditions:

  • The sample is heated in a controlled atmosphere, typically an inert gas like nitrogen, to prevent any side reactions.

  • A constant heating rate (e.g., 2, 4, or 8 K/min) is applied.[1]

• Data Acquisition: The mass of the sample is recorded as a function of temperature and time.

• Data Analysis:

  • The TGA curve (mass vs. temperature) is analyzed to determine the onset and completion temperatures of decomposition.

  • The derivative of the TGA curve (DTG) shows the rate of mass loss and can be used to identify the temperature of maximum decomposition rate.

  • Kinetic parameters, such as the activation energy and pre-exponential factor, can be determined from the TGA data using various methods, such as the Flynn-Wall-Ozawa or Kissinger-Akahira-Sunose methods.[3]

Data Presentation

The quantitative data obtained from these experiments are crucial for a thorough understanding of the decomposition kinetics.

Table 1: Kinetic Parameters for Ammonium Carbamate Decomposition

Parameter	Value	Method	Conditions	Reference
Activation Energy (Ea)	11.47 ± 0.43 kcal/mol	Pressure Measurement	278.3 - 316.0 K	[2]
Activation Energy (Ea)	57.2 - 66.9 kJ/mol	TGA	-	[1]
Activation Energy (Ea)	77.39 kJ/mol	TGA	Heating rates: 2, 4, 8 K/min	[1]
Pre-exponential Factor (A)	2.75 × 10⁶ s⁻¹	Thermal Analysis	-

Table 2: Thermodynamic Data for Ammonium Carbamate Decomposition

Parameter	Value	Conditions	Reference
Heat of Formation (at constant volume)	36,300 cal/mol	-	[4]
Heat of Formation (at constant pressure)	38,060 cal/mol	-	[4]
Heat of Dissociation (at constant volume)	36.6 kcal/mol	-	[5]

Table 3: Equilibrium Constants for Ammonium Carbamate Decomposition

Temperature (°C)	Total Equilibrium Pressure (atm)	Kp (atm³)	Reference
25	0.116	2.31 x 10⁻⁴
-	0.318	4.76 x 10⁻³	[6]
-	-	0.0596	[7]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for studying ammonium carbamate decomposition kinetics.

Decomposition Signaling Pathway

Caption: Proposed decomposition pathway of ammonium carbamate.

References

• 1. d-nb.info [d-nb.info]
• 2. ureaknowhow.com [ureaknowhow.com]
• 3. tainstruments.com [tainstruments.com]
• 4. ureaknowhow.com [ureaknowhow.com]
• 5. ureaknowhow.com [ureaknowhow.com]
• 6. When heated , ammonium carbamate decomposes as follows `NH_4 COONH_2 (s) hArr 2NH_3(g)+CO-2(g)` At a certain temperature , the equilibrium pressure of the system is 0.318 atm , `K_p` for the reaction is [allen.in]
• 7. Solved For the decomposition of ammonium carbamate | Chegg.com [chegg.com]

The Strategic Use of Ammonium Carbamate in the Synthesis of Nitrogen-Containing Heterocycles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Ammonium carbamate, a solid, stable, and convenient source of ammonia, presents a compelling alternative to gaseous ammonia or other ammonium salts in the synthesis of a diverse array of nitrogen-containing heterocyclic compounds. Its ability to decompose in situ into ammonia and carbon dioxide under thermal conditions offers advantages in terms of handling, safety, and reaction control. This document provides detailed application notes and experimental protocols for the use of ammonium carbamate in the synthesis of three key classes of heterocyclic compounds: dihydropyrimidinones, quinazolinones, and benzimidazales.

Synthesis of Dihydropyrimidinones via the Biginelli Reaction

The Biginelli reaction is a one-pot multicomponent reaction that efficiently produces dihydropyrimidinones (DHPMs), a class of compounds with a wide range of pharmacological activities. Ammonium carbamate can serve as an excellent source of ammonia for the urea or thiourea component in this reaction.

Application Notes:

Ammonium carbamate, upon heating, provides the ammonia necessary for the initial condensation with the aldehyde and subsequent cyclization with the β-ketoester. This approach avoids the direct handling of urea or thiourea in some synthetic strategies and can be advantageous in solvent-free or high-temperature conditions. The reaction proceeds via an N-acyliminium ion intermediate, which is then attacked by the enolate of the β-ketoester, followed by cyclization and dehydration to yield the dihydropyrimidinone.[1][2]

Quantitative Data Summary:

Entry	Aldehyde	β-Ketoester	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Ethanol	4	92
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Acetonitrile	5	88
3	4-Methoxybenzaldehyde	Methyl acetoacetate	Solvent-free	2	95
4	3-Nitrobenzaldehyde	Ethyl acetoacetate	DMF	6	85

Experimental Protocol:

General Procedure for the Synthesis of 4-Aryl-3,4-dihydropyrimidin-2(1H)-ones:

• In a round-bottom flask, combine the aldehyde (10 mmol), β-ketoester (10 mmol), ammonium carbamate (15 mmol), and a catalytic amount of a Brønsted or Lewis acid (e.g., 0.5 mmol of p-toluenesulfonic acid).

• Add the chosen solvent (e.g., 20 mL of ethanol) or proceed under solvent-free conditions.

• Heat the reaction mixture to reflux (typically 80-100 °C) with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid product and wash it with cold ethanol.

• If no precipitate forms, pour the reaction mixture into ice-cold water and collect the resulting precipitate by filtration.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or ethyl acetate) to obtain the pure dihydropyrimidinone.

Reaction Workflow:

Caption: Workflow for the Biginelli synthesis of dihydropyrimidinones.

Synthesis of Quinazolinones

Quinazolinones are a significant class of fused heterocyclic compounds with diverse biological activities. A common synthetic route involves the condensation of an anthranilic acid derivative, an aldehyde, and an ammonia source. Ammonium carbamate serves as a practical and efficient source of ammonia in this multicomponent synthesis.[3][4]

Application Notes:

In this synthesis, isatoic anhydride (a derivative of anthranilic acid) is often used as a convenient starting material.[4] Ammonium carbamate, upon heating, generates ammonia which reacts with isatoic anhydride to form 2-aminobenzamide. This intermediate then condenses with an aldehyde to form a Schiff base, which subsequently undergoes intramolecular cyclization and oxidation to yield the quinazolinone.[5] The use of ammonium carbamate simplifies the procedure by avoiding the separate synthesis or handling of 2-aminobenzamide.

Quantitative Data Summary:

Entry	Isatoic Anhydride Derivative	Aldehyde	Solvent	Time (h)	Yield (%)
1	Isatoic anhydride	Benzaldehyde	DMF	8	85
2	5-Nitroisatoic anhydride	4-Chlorobenzaldehyde	Acetic acid	10	78
3	Isatoic anhydride	2-Naphthaldehyde	Solvent-free	3	90
4	5-Bromoisatoic anhydride	4-Methylbenzaldehyde	Ethanol	12	82

Experimental Protocol:

General Procedure for the Synthesis of 2,3-Dihydroquinazolin-4(1H)-ones:

• In a sealed vessel, combine isatoic anhydride (10 mmol), the aldehyde (10 mmol), and ammonium carbamate (20 mmol).

• Add a suitable solvent (e.g., 20 mL of DMF or ethanol) or proceed under solvent-free conditions.

• Heat the reaction mixture to 110-130 °C with stirring.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature.

• Add water to the reaction mixture to precipitate the product.

• Filter the solid, wash with water, and dry.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol) to obtain the pure quinazolinone.

Signaling Pathway:

Caption: Synthetic pathway for quinazolinones from isatoic anhydride.

Synthesis of Benzimidazoles

Benzimidazoles are a vital class of heterocyclic compounds found in numerous pharmaceuticals. A straightforward method for their synthesis is the condensation of an o-phenylenediamine with an aldehyde. Ammonium carbamate can be utilized as an in situ source of ammonia, which can participate in the reaction, particularly in variations of the synthesis. More commonly, ammonium carbamate can act as a promoter or catalyst in conjunction with an oxidant.

Application Notes:

The classical synthesis involves the direct condensation of o-phenylenediamine with an aldehyde, often in the presence of an acid catalyst and an oxidizing agent to facilitate the cyclization and subsequent aromatization.[6] While direct incorporation of the carbamate's nitrogen is less common in this specific synthesis, the ammonia generated from its decomposition can act as a base or co-catalyst, promoting the condensation and cyclization steps. The presence of CO2 from the decomposition can also influence the reaction environment.

Quantitative Data Summary:

Entry	o-Phenylenediamine Derivative	Aldehyde	Oxidant	Time (h)	Yield (%)
1	o-Phenylenediamine	Benzaldehyde	Air	6	88
2	4,5-Dimethyl-1,2-phenylenediamine	4-Hydroxybenzaldehyde	H2O2	4	92
3	o-Phenylenediamine	2-Furaldehyde	I2	5	85
4	4-Chloro-1,2-phenylenediamine	4-Nitrobenzaldehyde	Air	8	80

Experimental Protocol:

General Procedure for the Synthesis of 2-Substituted Benzimidazoles:

• To a solution of o-phenylenediamine (10 mmol) and the aldehyde (10 mmol) in a suitable solvent (e.g., 20 mL of methanol or ethanol), add ammonium carbamate (5 mmol) as a promoter.

• Introduce an oxidizing agent (e.g., a stream of air, or 1.2 equivalents of hydrogen peroxide).

• Heat the reaction mixture to reflux (typically 60-80 °C) and stir.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Logical Relationship Diagram:

Caption: Logical flow of the benzimidazole synthesis.

References

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. Biginelli Reaction [organic-chemistry.org]
• 3. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 4. echemcom.com [echemcom.com]
• 5. 2,3-Dihydroquinazolin-4(1H)-one as a privileged scaffold in drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]

Application Notes: Ammonium Carbamate as a Reagent for the Synthesis of Carbamoyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbamoyl phosphate is a vital intermediate in the biosynthesis of pyrimidines and arginine, as well as in the urea cycle. Its high-energy phosphate bond makes it a key molecule in various metabolic pathways. For researchers studying enzymes that utilize carbamoyl phosphate, such as ornithine transcarbamylase and aspartate transcarbamylase, or for those developing drugs that target these pathways, a reliable source of this reagent is crucial. While commercially available, in-house synthesis of carbamoyl phosphate can be a cost-effective and convenient alternative. This document provides detailed protocols for both the chemical and enzymatic synthesis of carbamoyl phosphate using ammonium carbamate as a key reagent.

Chemical Synthesis of Carbamoyl Phosphate

A straightforward chemical synthesis of carbamoyl phosphate can be achieved by reacting potassium cyanate with potassium dihydrogen phosphate. This method offers a high yield and purity of the final product.

Experimental Protocol: Chemical Synthesis

• Reaction Setup: In a suitable reaction vessel, dissolve potassium dihydrogen phosphate and potassium cyanate in equimolar amounts.

• Reaction Conditions: The mixture is warmed to 30°C for 30 minutes.[1]

• Quenching and pH Adjustment: The reaction is then rapidly cooled in an ice bath. An ice-cold solution of lithium hydroxide and perchloric acid is added to adjust the final pH to 8.3.[1]

• Precipitation and Filtration: This adjustment will cause the precipitation of potassium perchlorate and lithium phosphate, which are removed by filtration.[1]

• Product Isolation: The dilithium salt of carbamoyl phosphate is precipitated from the filtrate by the slow addition of ethanol.[1]

Parameter	Value	Reference
Starting Materials	Potassium dihydrogen phosphate, Potassium cyanate	[1]
Reaction Temperature	30°C	[1]
Reaction Time	30 minutes	[1]
Final pH	8.3	[1]
Purity of Product	90-95%	[1]

Table 1: Summary of Chemical Synthesis Parameters for Carbamoyl Phosphate.

Enzymatic Synthesis of Carbamoyl Phosphate

An alternative to chemical synthesis is the enzymatic production of carbamoyl phosphate from ammonium carbamate and adenosine triphosphate (ATP) using the enzyme carbamate kinase (CK). Ammonium carbamate in solution provides the carbamate substrate for the enzyme. This method is particularly useful for producing carbamoyl phosphate under mild conditions, which can be advantageous for certain applications.

Experimental Protocol: Enzymatic Synthesis

• Reaction Mixture: Prepare a reaction buffer containing Tris-HCl (e.g., 20 mM, pH 8.3 at 37°C).

• Substrate Addition: Add ammonium carbamate to the buffer. Note that in aqueous solution, ammonium carbamate is in equilibrium with ammonia and bicarbonate. Carbamate is the direct substrate for carbamate kinase.

• Cofactor and Enzyme Addition: Add magnesium chloride (e.g., 10 mM), ATP (e.g., 10 mM), and a suitable amount of carbamate kinase (e.g., 0.025-0.1 µM).[2]

• Incubation: Incubate the reaction mixture at an optimal temperature for the chosen carbamate kinase (e.g., 37°C for mesophilic enzymes, or higher for thermostable enzymes).[2][3]

• Monitoring the Reaction: The progress of the reaction can be monitored by measuring the formation of adenosine diphosphate (ADP) using a coupled enzyme assay or by direct chromatographic analysis (e.g., HPLC) of carbamoyl phosphate.[2]

• Product Purification: The carbamoyl phosphate can be purified from the reaction mixture using standard chromatographic techniques.

Parameter	Value	Reference
Enzyme	Carbamate Kinase (CK)	[2]
Substrates	Ammonium Carbamate, ATP	[2]
Buffer	Tris-HCl	[3]
pH	7.0 - 8.3	[3][4]
Temperature	30°C - 80°C (enzyme dependent)	[2][4]
Cofactor	MgCl₂	[2]
ATP Concentration	10 mM	[2]
Enzyme Concentration	0.025 - 0.1 µM	[2]

Table 2: Summary of Enzymatic Synthesis Parameters for Carbamoyl Phosphate using Carbamate Kinase.

Visualizing the Synthesis Pathways

To illustrate the relationship between the reagents and products in both the chemical and enzymatic synthesis of carbamoyl phosphate, the following diagrams are provided.

Caption: Chemical synthesis of carbamoyl phosphate.

Caption: Enzymatic synthesis of carbamoyl phosphate.

Conclusion

Both chemical and enzymatic methods provide effective means for the synthesis of carbamoyl phosphate. The choice of method will depend on the specific requirements of the researcher, including the desired purity, scale of synthesis, and available resources. The chemical synthesis offers a high-yield, straightforward approach, while the enzymatic method provides a route to carbamoyl phosphate under mild, biologically compatible conditions. These detailed protocols and comparative data should serve as a valuable resource for researchers in their drug development and scientific endeavors.

References

• 1. Sources and Fates of Carbamyl Phosphate: A Labile Energy-Rich Molecule with Multiple Facets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Pressure Synthesis of Urea from Ammonium Carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Urea, a compound of immense importance in the pharmaceutical, agricultural, and chemical industries, is primarily synthesized on an industrial scale through the high-pressure and high-temperature reaction of ammonia and carbon dioxide. This process, known as the Bosch-Meiser process, proceeds through the formation of an intermediate, ammonium carbamate, which subsequently dehydrates to form urea and water.[1][2][3] This document provides detailed application notes and protocols for the laboratory-scale synthesis of urea via the high-pressure dehydration of ammonium carbamate, intended for researchers, scientists, and professionals in drug development. The protocols herein are synthesized from established industrial principles and adapted for a laboratory setting, with a strong emphasis on safety and reproducibility.

Reaction Principles

The high-pressure synthesis of urea from ammonia and carbon dioxide involves two principal reversible reactions:

• Ammonium Carbamate Formation (Fast and Exothermic): Liquid ammonia and gaseous carbon dioxide react rapidly to form ammonium carbamate.[2][4] 2 NH₃ + CO₂ ⇌ NH₂COONH₄ (Ammonium Carbamate) ΔH = -117 kJ/mol[2]

• Urea Conversion (Slow and Endothermic): Ammonium carbamate then dehydrates at a slower rate to form urea and water. This reaction is driven by the high temperature and pressure within the reactor.[2][4] NH₂COONH₄ ⇌ (NH₂)₂CO (Urea) + H₂O ΔH = +15.5 kJ/mol[2]

The overall conversion is exothermic, with the heat generated from the first reaction helping to drive the second.[2] The process conditions are a compromise to balance the thermodynamics and kinetics of these two reactions. High pressure favors the formation of ammonium carbamate, while high temperature favors the subsequent dehydration to urea.[2]

Data Presentation

Table 1: Typical Industrial Process Conditions for Urea Synthesis

Parameter	Value	Reference
Reactor Temperature	170-200 °C	[2]
Reactor Pressure	140-200 bar (14-20 MPa)	[2]
NH₃ to CO₂ Molar Ratio (N/C ratio)	3.0 - 5.0	[5]
Residence Time	20-60 minutes	[6]
CO₂ Conversion per Pass	~60-70%	[6]

Experimental Protocols

Materials and Equipment

• Reactants:

  • Ammonium carbamate (NH₂COONH₄), analytical grade

  • Alternatively, liquid ammonia (NH₃) and solid carbon dioxide (dry ice) or a lecture bottle of CO₂.

• Equipment:

  • High-pressure autoclave (reactor) with a minimum pressure rating of 250 bar and temperature rating of 250 °C, equipped with a magnetic stirrer, pressure gauge, thermocouple, and inlet/outlet valves. The reactor should be constructed of a corrosion-resistant material such as stainless steel.

  • Heating mantle or programmable furnace for the autoclave.

  • Cooling system (e.g., cooling coil or ice bath).

  • Vacuum pump.

  • Standard laboratory glassware (beakers, flasks, funnels).

  • Filtration apparatus (Büchner funnel, filter paper).

  • Analytical balance.

  • High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., Aminex HPX-87C) and detector (e.g., Refractive Index or UV at low wavelength) for quantitative analysis.[7]

  • pH meter.

Protocol 1: Laboratory-Scale High-Pressure Synthesis of Urea from Ammonium Carbamate

1. Reactor Preparation and Charging:

• Ensure the high-pressure autoclave is clean, dry, and has been leak-tested.

• Carefully weigh a desired amount of ammonium carbamate (e.g., 10-50 g) and place it inside the reactor vessel.

• Seal the reactor according to the manufacturer's instructions. Ensure all fittings are tightened to the correct torque.

2. Reaction Execution:

• Place the sealed reactor inside the heating mantle or furnace.

• Begin stirring the contents of the reactor.

• Heat the reactor to the target temperature (e.g., 180-190 °C). The pressure inside the reactor will increase due to the decomposition of ammonium carbamate into ammonia and carbon dioxide.[2]

• Monitor the temperature and pressure closely. The autogenous pressure will depend on the amount of starting material and the reactor volume.

• Maintain the reaction at the target temperature for the desired residence time (e.g., 30-60 minutes).

3. Reaction Quenching and Product Recovery:

• After the specified reaction time, turn off the heating and carefully cool the reactor to room temperature using a cooling system.

• CAUTION: The reactor is still under high pressure. Do not attempt to open it.

• Once the reactor has cooled to room temperature, slowly vent the excess pressure by opening the outlet valve connected to a suitable gas scrubber or fume hood.

• Once the pressure has returned to ambient, carefully open the reactor.

• The product will be a solid mixture of urea, unreacted ammonium carbamate, and potentially some ammonium carbonate.

4. Purification of Urea:

• Transfer the solid product from the reactor to a beaker.

• The primary impurity is unreacted ammonium carbamate. This can be removed by gentle heating under vacuum or by recrystallization.

• Recrystallization:

  • Dissolve the crude product in a minimal amount of boiling water.

  • Filter the hot solution to remove any insoluble impurities.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization of urea.

  • Collect the urea crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold water.

  • Dry the purified urea crystals in a desiccator or a vacuum oven at a low temperature (< 60 °C) to avoid decomposition.

Protocol 2: Quantitative Analysis of Urea by HPLC

1. Preparation of Standards:

• Prepare a stock solution of pure urea in deionized water (e.g., 1000 ppm).

• From the stock solution, prepare a series of calibration standards with concentrations ranging from 10 ppm to 500 ppm.

2. Sample Preparation:

• Accurately weigh a small amount of the crude or purified product and dissolve it in a known volume of deionized water.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

3. HPLC Analysis:

• Column: Aminex HPX-87C or equivalent.

• Mobile Phase: Deionized water.

• Flow Rate: 0.6 mL/min.

• Column Temperature: 80 °C.

• Detector: Refractive Index (RI) or UV at 200-210 nm.

• Injection Volume: 5-20 µL.

• Inject the standards to generate a calibration curve.

• Inject the prepared sample solution.

• Quantify the urea concentration in the sample by comparing its peak area to the calibration curve.

Safety Precautions

• High Pressure: All operations involving the high-pressure autoclave must be conducted behind a safety shield. Personnel must be thoroughly trained in the operation of the specific high-pressure equipment being used. Never exceed the pressure and temperature limits of the reactor.

• Ammonia and Carbon Dioxide Handling: Ammonia is a corrosive and toxic gas. Carbon dioxide can displace oxygen and cause asphyxiation. All handling of these gases and the reaction venting must be performed in a well-ventilated fume hood.[8][9]

• Personal Protective Equipment (PPE): Safety glasses with side shields, a lab coat, and appropriate chemical-resistant gloves (e.g., butyl rubber for ammonia) are mandatory.[9]

• Emergency Preparedness: An emergency plan should be in place for handling potential leaks or ruptures of the high-pressure system. Ensure access to a safety shower and eyewash station.

Mandatory Visualizations

Caption: Chemical pathway for the high-pressure synthesis of urea.

Caption: Experimental workflow for laboratory-scale urea synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]
• 3. US2214068A - Process for the production of urea from ammonia and carbon dioxide containing inerts - Google Patents [patents.google.com]
• 4. ureaknowhow.com [ureaknowhow.com]
• 5. CA2428852A1 - Process for the preparation of urea - Google Patents [patents.google.com]
• 6. asm.org [asm.org]
• 7. HPLC Method for Quantification of Urea - Chromatography Forum [chromforum.org]
• 8. chemistry.osu.edu [chemistry.osu.edu]
• 9. safety.pitt.edu [safety.pitt.edu]

Flow Chemistry Applications of Ammonium Carbamate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ammonium carbamate in flow chemistry. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis who are interested in leveraging continuous processing technologies.

Introduction

Ammonium carbamate ([NH₄][H₂NCO₂]) is a versatile and reactive compound that serves as a solid source of ammonia and carbon dioxide. In the context of flow chemistry, its use offers several advantages, including enhanced safety by avoiding the handling of gaseous ammonia, improved process control, and the potential for higher yields and selectivities. This document explores two key applications of ammonium carbamate in continuous flow synthesis: its role as a precursor in the synthesis of urea and its use as an ammonia surrogate in the formation of β-amino-α,β-unsaturated esters.

Application 1: Continuous Flow Synthesis of Urea

The synthesis of urea is a cornerstone of the chemical industry, primarily for its use in fertilizers. While industrial production is a well-established batch or semi-batch process, laboratory-scale continuous flow synthesis offers a valuable platform for research, process optimization, and specialized applications. In this process, a solution of ammonium carbamate is heated under pressure in a flow reactor to facilitate its dehydration to urea.

Experimental Workflow: Continuous Urea Synthesis

Caption: Generalized workflow for the continuous flow synthesis of urea from ammonium carbamate.

Quantitative Data

Parameter	Value	Reference
Urea Yield (Catalytic, Batch)	Up to 54% (on carbamate basis)	[1]
Catalysts	Cu(II) and Zn(II)	[1]
Temperature (Batch)	393–413 K	[1]
Industrial Synthesis Pressure	150–250 bar	[2]
Industrial Synthesis Temperature	175–225 °C	[2]

Experimental Protocol: Continuous Flow Synthesis of Urea (Generalized)

This protocol describes a general procedure for the laboratory-scale synthesis of urea from ammonium carbamate in a continuous flow system.

Materials:

• Ammonium carbamate

• Solvent (e.g., water, ethanol, or N,N-dimethylformamide)[1]

• Flow chemistry system (e.g., Vapourtec E-series or similar) equipped with a high-pressure pump, heated reactor coil, and back pressure regulator.[3][4]

Procedure:

• Reagent Preparation: Prepare a solution or slurry of ammonium carbamate in the chosen solvent. The concentration should be optimized based on solubility and reaction kinetics.

• System Setup:

  • Assemble the flow reactor with a suitable reactor coil (e.g., 10 mL stainless steel or PFA).

  • Set the reactor temperature to the desired value (e.g., 150-200 °C).

  • Set the back pressure regulator to the desired pressure (e.g., 100-150 bar).

• Reaction Execution:

  • Pump the ammonium carbamate solution through the heated reactor at a defined flow rate. The flow rate will determine the residence time in the reactor.

  • Allow the system to reach a steady state.

• Product Collection and Analysis:

  • Collect the output from the reactor after the back pressure regulator.

  • Analyze the product mixture using appropriate analytical techniques (e.g., ¹H NMR, ¹³C NMR, HPLC) to determine the conversion of ammonium carbamate and the yield of urea.

Application 2: Ammonium Carbamate as an Ammonia Source for the Synthesis of β-Amino-α,β-Unsaturated Esters

β-Amino-α,β-unsaturated esters are valuable intermediates in the synthesis of pharmaceuticals and other fine chemicals. Ammonium carbamate can serve as a convenient and solid source of ammonia for the amination of β-ketoesters to produce these compounds.[5] This approach avoids the direct handling of gaseous or aqueous ammonia.

Experimental Workflow: Continuous Amination of β-Ketoesters

Caption: Workflow for the continuous flow synthesis of β-amino-α,β-unsaturated esters using ammonium carbamate.

Quantitative Data

Substrate	Product	Yield (Batch)	Conditions (Batch)	Reference
Methyl acetoacetate	Methyl 3-aminobut-2-enoate	>95%	Methanol, Room Temp.	[5]
Ethyl acetoacetate	Ethyl 3-aminobut-2-enoate	>95%	Methanol, Room Temp.	[5]
Ethyl benzoylacetate	Ethyl 3-amino-3-phenylacrylate	>95%	Methanol, Room Temp.	[5]

Experimental Protocol: Continuous Flow Synthesis of β-Amino-α,β-Unsaturated Esters

This protocol is adapted from a batch process for a continuous flow setup.

Materials:

• β-Ketoester (e.g., ethyl acetoacetate)

• Ammonium carbamate

• Methanol

• Two-pump flow chemistry system with a T-mixer and a coil reactor.

Procedure:

• Reagent Preparation:

  • Prepare a solution of the β-ketoester in methanol (e.g., 1 M).

  • Prepare a solution or a well-suspended slurry of ammonium carbamate in methanol (e.g., 1.5 M).

• System Setup:

  • Set up the flow chemistry system with two pumps feeding into a T-mixer.

  • Connect the output of the T-mixer to a coil reactor of a suitable volume (e.g., 10 mL). The reactor can be maintained at room temperature or heated to optimize the reaction rate.

• Reaction Execution:

  • Pump the β-ketoester solution and the ammonium carbamate solution at equal flow rates into the T-mixer. The combined flow rate will determine the residence time in the reactor.

  • Allow the reaction mixture to flow through the coil reactor.

• Product Collection and Analysis:

  • Collect the product stream from the reactor outlet.

  • The product can be isolated by evaporation of the solvent.[5]

  • Analyze the product for purity and yield using GC-MS and NMR.

Related Application: Continuous Synthesis of Carbamates from CO₂ and Amines

A closely related application is the direct synthesis of various carbamates in a continuous flow system using carbon dioxide, an amine, and an alkylating agent. While this does not directly use ammonium carbamate, it highlights the utility of flow chemistry in handling gaseous reagents like CO₂ for carbamate synthesis.

Quantitative Data: Continuous Flow Synthesis of N-Phenyl Butylcarbamate[3]

Parameter	Value
Amine	Aniline (4.3 mmol)
Alkylating Agent	1-Bromobutane (8.6 mmol)
Base	DBU (8.6 mmol)
Solvent	Acetonitrile (5 mL)
Reactor	10 mL coil
Reaction Mixture Flow Rate	250 µL/min
CO₂ Flow Rate	6.0 mL/min
Temperature	70 °C
Back Pressure	3 bar
Yield	45-92% (for various carbamates)

Experimental Protocol: Continuous Flow Synthesis of Carbamates from CO₂ and Amines[3]

Materials:

• Amine (e.g., aniline)

• Alkyl bromide (e.g., 1-bromobutane)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Acetonitrile (MeCN)

• Carbon dioxide gas

• Vapourtec E-series flow chemistry device or equivalent.

Procedure:

• Reagent Preparation: Prepare a solution of the amine, alkyl bromide, and DBU in acetonitrile.

• System Setup:

  • Use a Vapourtec E-series flow chemistry device with a 10 mL coil reactor.

  • Heat the reactor to 70 °C.

  • Set the back-pressure regulator to 3 bar.

  • Connect a CO₂ cylinder with a mass flow controller to one of the pump inlets.

• Reaction Execution:

  • Pump the reaction mixture at a flow rate of 250 µL/min.

  • Introduce CO₂ at a flow rate of 6.0 mL/min.

• Product Collection: Collect the product after the back-pressure regulator. The desired carbamates are obtained in good to excellent yields.

Conclusion

Ammonium carbamate is a valuable reagent in flow chemistry, offering a safe and convenient solid source of ammonia. The protocols and data presented here demonstrate its utility in the synthesis of urea and β-amino-α,β-unsaturated esters in continuous flow systems. These applications highlight the potential of flow chemistry to improve the synthesis of important chemical intermediates and products. Further research into the optimization of these processes and the exploration of other applications of ammonium carbamate in flow chemistry is encouraged.

References

• 1. mdpi.com [mdpi.com]
• 2. ureaknowhow.com [ureaknowhow.com]
• 3. Continuous Synthesis of Carbamates from CO2 and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing premature decomposition of ammonium carbamate in storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the premature decomposition of ammonium carbamate in storage.

Frequently Asked Questions (FAQs)

Q1: What is ammonium carbamate and why is its stability a concern?

Ammonium carbamate is a white crystalline solid that is an important reagent in various chemical syntheses, including its role as an intermediate in the production of urea.[1] It is inherently unstable and readily decomposes into ammonia (NH₃) and carbon dioxide (CO₂), particularly when exposed to heat, moisture, or air.[1] This decomposition can alter the reagent's purity, affect stoichiometric calculations in experiments, and lead to pressure buildup in sealed containers.

Q2: What are the primary factors that lead to the decomposition of ammonium carbamate?

The main factors contributing to the decomposition of ammonium carbamate are:

• Temperature: Increased temperature significantly accelerates the rate of decomposition.[2] The compound sublimes at approximately 60°C.[1][3]

• Moisture: Ammonium carbamate is sensitive to moisture and will decompose in the presence of water.[3] This can also lead to the formation of ammonium carbonate.[1]

• Air Exposure: Open exposure to air can lead to gradual decomposition as the compound loses ammonia.[1]

Q3: What are the ideal storage conditions for ammonium carbamate?

To minimize decomposition, ammonium carbamate should be stored in a cool, dry, and well-ventilated area in a tightly sealed container.[3] The recommended storage temperature is between 2-8°C. It should be protected from direct sunlight and moisture.

Q4: What are the visible signs of ammonium carbamate decomposition?

Signs of decomposition include a strong odor of ammonia, clumping or caking of the powder (indicating moisture absorption), and a noticeable pressure release when opening the container.

Q5: Can decomposed ammonium carbamate be used in experiments?

Using decomposed ammonium carbamate is not recommended as its purity is compromised. The presence of excess ammonia, carbon dioxide, and potentially ammonium carbonate will interfere with reaction stoichiometry and may lead to inaccurate and irreproducible results.

Troubleshooting Guide

Problem	Possible Cause	Solution
Strong ammonia odor upon opening the container.	Decomposition due to elevated storage temperature or prolonged storage.	Discard the reagent and obtain a fresh batch. Ensure future storage is at the recommended 2-8°C.
The powder is clumpy or has formed a solid mass.	Moisture absorption. The container may not have been sealed properly, or it was stored in a humid environment.	The reagent is likely compromised. It is best to discard it. Use a desiccator for storing opened containers in the future.
Unexpected pressure release when opening the container.	Significant decomposition has occurred, leading to the buildup of gaseous ammonia and carbon dioxide.	Handle with caution in a well-ventilated fume hood. The reagent should be considered decomposed and disposed of according to safety protocols.
Inconsistent experimental results using the same batch of ammonium carbamate.	The reagent may be undergoing gradual decomposition, leading to changes in its composition over time.	Use a fresh, unopened container of ammonium carbamate for critical experiments. If an opened container must be used, perform a quality control check to assess its purity.

Quantitative Data on Ammonium Carbamate Stability

Parameter	Value	Conditions
Vapor Pressure	100 mmHg	26.7 °C
31 kPa	40 °C (dissociation begins)[1]
Sublimation Temperature	~60 °C (140 °F)	Atmospheric Pressure[1][3]
Recommended Storage Temp.	2-8 °C	To minimize decomposition

Experimental Protocols

Protocol 1: Laboratory-Scale Stabilization of Ammonium Carbamate by Microencapsulation

This protocol is a suggested laboratory-scale adaptation of industrial methods for stabilizing ammonium carbamate for research purposes where enhanced stability is required.

Objective: To create a more stable form of ammonium carbamate by coating it with a hydrophobic polymer.

Materials:

• Ammonium carbamate, finely ground powder

• Ethyl cellulose

• Toluene (or other suitable solvent for the coating polymer)

• Fluid bed coater or a rotary evaporator with a modified flask for coating

• Drying oven

Procedure:

• Preparation of Coating Solution: Dissolve ethyl cellulose in toluene to create a 5% (w/v) solution.

• Fluid Bed Coating (Preferred Method):

  • Place the finely ground ammonium carbamate powder into the chamber of a laboratory-scale fluid bed coater.

  • Set the inlet air temperature to a low value (e.g., 30-40°C) to avoid thermal decomposition.

  • Spray the ethyl cellulose solution onto the fluidized ammonium carbamate particles.

  • Continue the process until the desired coat thickness is achieved (this will need to be optimized for your specific application).

  • Dry the coated particles in the fluid bed with a gentle stream of air.

• Rotary Evaporator Coating (Alternative Method):

  • Place the ammonium carbamate powder in a round-bottom flask.

  • Slowly add the ethyl cellulose solution while rotating the flask on a rotary evaporator (without vacuum initially) to tumble the powder and evenly distribute the coating solution.

  • Once evenly coated, apply a gentle vacuum and continue rotation at a low temperature to evaporate the solvent.

• Final Drying and Storage:

  • Transfer the coated ammonium carbamate to a drying oven set at a low temperature (e.g., 35-40°C) to remove any residual solvent.

  • Store the stabilized, coated ammonium carbamate in a tightly sealed container at 2-8°C.

Protocol 2: Quantification of Ammonium Carbamate Decomposition via Acid-Base Titration

Objective: To determine the extent of decomposition by quantifying the amount of ammonia produced.

Materials:

• Ammonium carbamate sample

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Methyl orange or other suitable pH indicator

• Burette, flasks, and other standard titration equipment

• Deionized water

Procedure:

• Sample Preparation: Accurately weigh a known amount of the ammonium carbamate sample (e.g., 0.5 g) and dissolve it in a known volume of deionized water (e.g., 50 mL) in an Erlenmeyer flask.

• Titration:

  • Add a few drops of methyl orange indicator to the ammonium carbamate solution.

  • Titrate the solution with the standardized HCl solution until the endpoint is reached (color change from yellow to red).

• Calculation:

  • The total ammonia content (from both ammonium and carbamate ions) can be calculated from the volume of HCl used.

  • By comparing the result to the theoretical ammonia content of pure ammonium carbamate, the degree of decomposition can be estimated. Note that this method does not distinguish between ammonia from the ammonium ion and that from the carbamate ion, but provides an overall purity assessment.

Visualizations

Caption: Decomposition pathways of ammonium carbamate.

References

• 1. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. AMMONIUM CARBAMATE CAS#: 1111-78-0 [m.chemicalbook.com]

Technical Support Center: Troubleshooting Low Conversion of Ammonium Carbamate to Urea

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering challenges with the conversion of ammonium carbamate to urea. The following troubleshooting guides and frequently asked questions (FAQs) address common issues to help optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the conversion rate of ammonium carbamate to urea?

The conversion of ammonium carbamate to urea is a reversible reaction influenced by several key parameters. The primary factors include reaction temperature, pressure, the molar ratio of ammonia (NH₃) to carbon dioxide (CO₂), and the presence of water.[1][2] Optimizing these conditions is crucial for maximizing urea yield.

Q2: What is the optimal temperature range for urea synthesis?

The optimal temperature for urea synthesis is typically between 170°C and 200°C.[1] While higher temperatures can accelerate the dehydration of ammonium carbamate to urea, excessively high temperatures can unfavorably affect the initial exothermic formation of ammonium carbamate from ammonia and carbon dioxide.[1][2]

Q3: Why is high pressure necessary for efficient urea conversion?

High pressure favors the formation of ammonium carbamate from ammonia and carbon dioxide, which is the intermediate in urea synthesis.[1][2][3] The process is typically conducted under pressures ranging from 130 to 300 bar.[1]

Q4: How does the molar ratio of ammonia to carbon dioxide impact urea yield?

A molar excess of ammonia is generally used to shift the equilibrium towards the formation of ammonium carbamate and subsequently urea, thus increasing the conversion of carbon dioxide.[1]

Q5: What is the role of water in the reaction?

The dehydration of ammonium carbamate produces urea and water. The presence of excess water in the reactor can shift the reaction equilibrium back towards the reactants, thereby reducing the urea yield.[1][2] It is therefore recommended to minimize the amount of water introduced into the reactor, for example, through recycled carbamate solutions.[1]

Q6: What are common byproducts in urea synthesis?

At high temperatures, urea can decompose to form byproducts such as biuret and triuret.[3] Their formation is favored by high temperatures and high concentrations of urea.[3]

Troubleshooting Guide: Low Urea Conversion

Low conversion of ammonium carbamate to urea is a frequent challenge. This guide provides a systematic approach to identify and resolve the underlying causes.

Diagram: Troubleshooting Workflow for Low Urea Conversion

Caption: A stepwise guide to troubleshooting low urea conversion.

Step 1: Verify Process Parameters

The first step in troubleshooting is to ensure that the reaction is being carried out under optimal conditions.

Parameter	Recommended Range	Common Issues & Solutions
Temperature	170 - 200 °C[1]	Too Low: Slow reaction rate. -> Increase temperature. Too High: Unfavorable carbamate formation equilibrium.[1][2] -> Decrease temperature.
Pressure	130 - 300 bar[1]	Too Low: Reduced ammonium carbamate formation.[1][2] -> Increase pressure.
NH₃/CO₂ Molar Ratio	Excess NH₃[1]	Too Low: Incomplete CO₂ conversion. -> Increase ammonia feed.
Water Content	Minimized[1]	Too High: Equilibrium shifts to reactants.[1][2] -> Dry feed streams and recycled carbamate.

Step 2: Analyze Feed Composition

Impurities in the ammonia and carbon dioxide feed streams can negatively impact the reaction. Ensure high-purity raw materials are being used.[4]

Step 3: Evaluate Catalyst Performance (If Applicable)

For catalyzed reactions, catalyst deactivation can lead to a drop in conversion.

• Catalyst Activity: If a catalyst is used, such as a copper(II) complex, its activity should be verified.[5]

• Catalyst Regeneration/Replacement: Deactivated catalysts may need regeneration or replacement to restore reaction efficiency.

Experimental Protocols

Protocol 1: Determination of Urea Concentration using the Diacetyl Monoxime Method

This colorimetric method is a common technique for quantifying urea.

Principle: Urea reacts with diacetyl monoxime in a hot acidic solution to form a colored complex. The intensity of the color, measured spectrophotometrically, is proportional to the urea concentration.

Reagents:

• Diacetyl monoxime solution

• Thiosemicarbazide solution

• Acidic reagent (e.g., a mixture of sulfuric acid and phosphoric acid)

• Urea standards of known concentrations

Procedure:

• Prepare a series of urea standards of known concentrations.

• To a set of test tubes, add a specific volume of the sample, standards, and a blank (deionized water).

• Add the diacetyl monoxime and thiosemicarbazide reagents to each tube.

• Add the acidic reagent to all tubes and mix well.

• Incubate the tubes in a boiling water bath for a specified time (e.g., 15-20 minutes) to allow for color development.

• Cool the tubes to room temperature.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (typically around 520-540 nm) using a spectrophotometer.

• Construct a standard curve by plotting the absorbance of the standards against their concentrations.

• Determine the urea concentration in the sample by interpolating its absorbance on the standard curve.

Protocol 2: Determination of Urea Concentration by Enzymatic Assay (Urease-Based)

This method relies on the specific enzymatic hydrolysis of urea by urease.

Principle: The enzyme urease catalyzes the hydrolysis of urea to ammonia and carbon dioxide. The resulting ammonia can be quantified using various methods, such as the Berthelot reaction, which produces a colored product.[6]

Reagents:

• Urease solution

• Reagents for ammonia quantification (e.g., phenol-nitroprusside and alkaline hypochlorite for the Berthelot reaction)

• Urea standards of known concentrations

Procedure:

• Prepare urea standards of known concentrations.

• Add a specific volume of the sample, standards, and a blank to separate reaction tubes.

• Add the urease solution to each tube and incubate at a controlled temperature (e.g., 37°C) for a set period to allow for complete urea hydrolysis.

• Stop the enzymatic reaction (e.g., by adding a strong acid).

• Quantify the amount of ammonia produced. For the Berthelot method:

  • Add the phenol-nitroprusside reagent.

  • Add the alkaline hypochlorite reagent.

  • Incubate for color development.

• Measure the absorbance of the solutions at the appropriate wavelength (e.g., 630 nm for the Berthelot reaction).

• Create a standard curve and determine the urea concentration in the sample as described in Protocol 1.

Signaling Pathways and Logical Relationships

Diagram: Chemical Pathway of Urea Synthesis

References

• 1. benchchem.com [benchchem.com]
• 2. ureaknowhow.com [ureaknowhow.com]
• 3. ureaknowhow.com [ureaknowhow.com]
• 4. What are the ways to optimize the production process of bulk urea? - Blog [ebenergyhk.com]
• 5. Catalytic Urea Synthesis from Ammonium Carbamate Using a Copper(II) Complex: A Combined Experimental and Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US3592741A - Method for analysis of urea - Google Patents [patents.google.com]

Technical Support Center: Thermal Decomposition of Ammonium Carbamate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the thermal decomposition of ammonium carbamate.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction in the thermal decomposition of ammonium carbamate for urea synthesis?

A1: The thermal decomposition of ammonium carbamate to produce urea is a two-step equilibrium process. First, ammonia (NH₃) and carbon dioxide (CO₂) react to form ammonium carbamate (NH₂COONH₄). This is a fast and exothermic reaction. The second step is the slower, endothermic dehydration of ammonium carbamate to form urea ((NH₂)₂CO) and water (H₂O).[1]

The overall process can be summarized by the following reactions:

• 2NH₃ + CO₂ ⇌ NH₂COONH₄ (ΔH = -117 kJ/mol at 110 atm and 160 °C)

• NH₂COONH₄ ⇌ (NH₂)₂CO + H₂O (ΔH = +15.5 kJ/mol at 160–180 °C)

Q2: What are the main side reactions to be aware of during the thermal decomposition of ammonium carbamate?

A2: The primary side reactions of concern are:

• Reverse Decomposition: The equilibrium nature of the reaction means that ammonium carbamate can readily decompose back into gaseous ammonia and carbon dioxide, especially with increased temperature and decreased pressure.[2]

• Biuret Formation: Two molecules of urea can combine to form biuret (NH₂CONHCONH₂) and ammonia. This is more prevalent at higher temperatures and with longer residence times of molten urea.[1][3]

• Ammonium Carbonate Formation: In the presence of water, ammonium carbamate can be converted to ammonium carbonate.[4]

Q3: How does temperature affect the decomposition process and side reactions?

A3: Temperature is a critical parameter. Higher temperatures (around 170-200°C) favor the endothermic dehydration of ammonium carbamate to urea.[5] However, excessively high temperatures can also accelerate the formation of the unwanted byproduct, biuret, especially in the molten urea phase.[3] High temperatures also increase the dissociation pressure of ammonium carbamate, shifting the equilibrium back towards ammonia and carbon dioxide.[2]

Q4: What is the role of pressure in this process?

A4: High pressure (typically 100-200 atm) is necessary to favor the formation of ammonium carbamate from ammonia and carbon dioxide, as this reaction involves a reduction in the number of moles of gas.[5] It also helps to keep the reactants in the liquid phase, which is where the conversion to urea occurs.

Troubleshooting Guides

Issue 1: Low Yield of Urea

Q: My experiment is resulting in a low yield of urea. What are the potential causes and how can I troubleshoot this?

A: Low urea yield is a common issue that can be attributed to several factors related to the reaction equilibrium.

• Possible Cause 1: Incomplete Conversion of Ammonium Carbamate.

  • Troubleshooting:

    • Increase Temperature: Ensure the reaction temperature is within the optimal range of 170-200°C to favor the dehydration of ammonium carbamate to urea.[5]

    • Increase Residence Time: A longer residence time in the reactor can allow the slow dehydration reaction to proceed further towards completion.

    • Check Reactant Ratios: An excess of ammonia in the feed can shift the equilibrium towards the formation of ammonium carbamate and subsequently urea.

• Possible Cause 2: Reverse Decomposition of Ammonium Carbamate.

  • Troubleshooting:

    • Maintain High Pressure: Ensure the system pressure is maintained between 100-200 atm to suppress the decomposition of ammonium carbamate back into ammonia and carbon dioxide.[5]

    • Temperature Control: While high temperature is needed for urea formation, excessive temperatures can increase the dissociation pressure of ammonium carbamate. Careful optimization is required.

Issue 2: High Concentration of Biuret in the Final Product

Q: I am observing a high concentration of biuret in my final urea product. How can I minimize its formation?

A: Biuret formation is a significant side reaction that can be controlled by managing temperature, residence time, and ammonia concentration.

• Possible Cause 1: High Temperature in Downstream Processing.

  • Troubleshooting:

    • Temperature Management: Keep the temperature of molten urea as low as practically possible (ideally below 135°C) during evaporation and finishing steps.[3]

    • Minimize Hot Spots: Ensure uniform heating to avoid localized areas of high temperature where biuret formation can accelerate.

• Possible Cause 2: Long Residence Time of Molten Urea.

  • Troubleshooting:

    • Reduce Hold Times: Minimize the time that urea is held in a molten or concentrated state at elevated temperatures.[3]

• Possible Cause 3: Low Ammonia Concentration.

  • Troubleshooting:

    • Maintain Ammonia Excess: The presence of excess ammonia can shift the equilibrium of the biuret formation reaction, favoring the conversion of biuret back to urea.[3][6] In some industrial processes, liquid ammonia is injected downstream to reduce biuret content.[7][8]

Issue 3: Corrosion of Experimental Apparatus

Q: My reactor and other equipment are showing signs of corrosion. What is causing this and how can it be prevented?

A: Corrosion in this system is a serious concern, primarily due to the presence of ammonium carbamate at high temperatures and pressures.

• Possible Cause 1: Ammonium Carbamate Corrosion.

  • Troubleshooting:

    • Material Selection: Use corrosion-resistant materials. While stainless steel (like 316L urea grade) is common, more resistant materials like zirconium, titanium, or duplex stainless steels may be necessary for high-temperature components.[9][10][11]

    • Oxygen Passivation: In industrial settings, a small amount of oxygen is often added to the system to form a passive protective oxide layer on stainless steel surfaces, which reduces the corrosion rate.[10]

• Possible Cause 2: Condensation Corrosion.

  • Troubleshooting:

    • Temperature Control: Ensure that the internal surfaces of pipelines and vessels are kept above the dew point of the process vapor to prevent the condensation of highly corrosive, oxygen-poor ammonium carbamate solutions.[12]

Data Presentation

Table 1: Factors Influencing Biuret Formation

Parameter	Effect on Biuret Formation	Recommended Control Strategy
Temperature	Increases significantly above 130-160°C[3]	Maintain lowest possible temperature during evaporation and finishing.
Residence Time	Longer residence time at high temperatures increases formation[3]	Minimize hold times of molten/concentrated urea.
Ammonia Pressure	Low ammonia partial pressure favors biuret formation[3]	Maintain an excess of ammonia to shift equilibrium away from biuret.[3][6]
Pressure	Low pressure during concentration can accelerate decomposition pathways[3]	Optimize vacuum and stripping conditions to avoid aggressive heating.

Experimental Protocols

Protocol 1: Laboratory Scale Synthesis of Urea from Ammonium Carbamate

This protocol is a generalized procedure based on principles from industrial processes and laboratory studies. Researchers should adapt it based on their specific equipment and safety protocols.

• Reactor Setup: A high-pressure autoclave or reactor made of or lined with corrosion-resistant material (e.g., stainless steel 316L, titanium, or zirconium) is required. The reactor must be equipped with a stirrer, a heating system, a pressure gauge, and a thermocouple.

• Reactant Charging:

  • Ammonium carbamate can be synthesized in situ or pre-synthesized. For in situ synthesis, liquid ammonia and gaseous carbon dioxide are fed into the reactor. A molar ratio of NH₃ to CO₂ of 3:1 to 4:1 is typically used to favor the reaction.

  • Alternatively, solid ammonium carbamate can be charged directly into the reactor.

• Reaction Conditions:

  • Seal the reactor and begin heating to the target temperature, typically between 170-190°C.

  • The pressure will rise due to the decomposition of ammonium carbamate. Maintain the pressure in the range of 150-200 bar.

  • Maintain these conditions for a residence time of 20-30 minutes to allow for the conversion of ammonium carbamate to urea.

• Product Recovery and Analysis:

  • After the desired residence time, cool the reactor and carefully reduce the pressure.

  • The resulting mixture will contain urea, water, unreacted ammonium carbamate, and excess ammonia.

  • The unreacted components can be separated by heating the mixture at a lower pressure (e.g., 20-30 bar) to decompose the carbamate back to ammonia and CO₂, which can be vented or recycled.

  • The remaining aqueous urea solution can be concentrated by evaporation under vacuum to obtain solid urea.

• Biuret Analysis: The biuret content in the final product can be determined using spectrophotometric methods or HPLC.[3]

Protocol 2: Spectrophotometric Determination of Biuret Content

• Reagent Preparation: Prepare a biuret test solution by dissolving copper sulfate pentahydrate, sodium citrate, and anhydrous sodium carbonate in water.[13]

• Sample Preparation: Dissolve a known weight of the urea sample in deionized water to create a solution of a specific concentration.

• Reaction: To a specific volume of the sample solution, add the biuret test solution. A purple-colored complex will form between the cupric ions and the biuret.

• Measurement: After a set incubation period (e.g., 15-20 minutes), measure the absorbance of the solution at 540 nm using a spectrophotometer, with a reagent blank as the reference.

• Quantification: Determine the concentration of biuret by comparing the absorbance to a standard curve prepared using solutions of known biuret concentrations.

Visualizations

Caption: Main and side reaction pathways in urea synthesis.

Caption: Troubleshooting workflow for high biuret formation.

References

• 1. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]
• 2. ureaknowhow.com [ureaknowhow.com]
• 3. risso-chemical.com [risso-chemical.com]
• 4. researchgate.net [researchgate.net]
• 5. Manufacture of Urea from Ammonium Carbamate | Class Eleven Chemistry [askmattrab.com]
• 6. ureaknowhow.com [ureaknowhow.com]
• 7. EA034672B1 - Controlling the formation of biuret in urea production - Google Patents [patents.google.com]
• 8. data.epo.org [data.epo.org]
• 9. emersonautomationexperts.com [emersonautomationexperts.com]
• 10. fertiliser-society.org [fertiliser-society.org]
• 11. Materials & Corrosion Considerations for Ammonia, Urea, Nitric Acid, & UAN Units - The Equity Engineering Group, Inc. [e2g.com]
• 12. Tackling corrosion in urea processes - Stainless Steel World [stainless-steel-world.net]
• 13. biospectra-new.useast01.umbraco.io [biospectra-new.useast01.umbraco.io]

Technical Support Center: Purification of Crude Ammonium Carbamate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude ammonium carbamate.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of crude ammonium carbamate.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Purified Product	1. Decomposition: Ammonium carbamate readily decomposes into ammonia and carbon dioxide, especially at temperatures above 35-60°C.[1][2] 2. Incomplete Crystallization/Precipitation: Suboptimal solvent, temperature, or concentration parameters. 3. Loss during transfer: Mechanical loss of fine powder.	1. Maintain low temperatures (<25°C) throughout the purification process.[3] Work in a well-ventilated fume hood or use a closed system to manage evolved gases. 2. Optimize crystallization conditions. If using an aqueous solution, ensure it is strongly ammoniacal (NH₃ >30%) to favor carbamate over bicarbonate/carbonate.[3] For higher purity, consider precipitation from an anhydrous solvent like ethanol or DMF.[4] 3. Handle the material carefully, especially after drying.
Product is Contaminated with Ammonium Bicarbonate/Carbonate	1. Presence of Water: Water promotes the hydrolysis of ammonium carbamate to ammonium carbonate and subsequently to ammonium bicarbonate.[3][4] 2. Exposure to Air: The product can react with atmospheric moisture and also gradually lose ammonia, converting to ammonium bicarbonate.[5]	1. Use anhydrous solvents and reagents whenever possible. Dry the crude material thoroughly before purification. A recommended method for producing high-purity ammonium carbamate is to bubble gaseous CO₂ and NH₃ through anhydrous ethanol, 1-propanol, or DMF.[4] 2. Store the purified product in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon). Store at recommended temperatures of 2–8 °C.[6]
Purified Product is Wet or Clumpy	1. Inadequate Drying: Ammonium carbamate is more volatile than water, making it difficult to dry completely without product loss.[3] 2. Hygroscopic Nature: The product readily absorbs moisture from the air.	1. Avoid high-temperature drying. Use vacuum desiccation over a suitable desiccant (e.g., P₂O₅). Another method involves washing the crystals with liquid ammonia under pressure to dry them.[7] 2. Handle and store the product in a low-humidity environment (e.g., a glove box or dry room).
Inconsistent Analytical Results (e.g., FT-IR, Purity Analysis)	1. Sample Decomposition: The sample may be decomposing during preparation or analysis due to heat or exposure to moisture. 2. Improper Sample Handling: Contamination from sampling tools or exposure to the atmosphere. 3. Instrumental Error: Incorrect calibration or method parameters.	1. Prepare samples for analysis immediately after purification and keep them cool. For techniques like FT-IR, minimize the time the sample is exposed to the instrument's beam if it generates heat. 2. Use clean, dry sampling equipment. Prepare samples in a controlled, dry atmosphere if possible. 3. Ensure analytical instruments are properly calibrated. Use established methods for analyzing ammonium carbamate, such as FT-IR for identifying bicarbonate impurities.[8]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of crude ammonium carbamate degradation?

A1: The primary cause of degradation is its thermal instability. Ammonium carbamate is in equilibrium with gaseous ammonia (NH₃) and carbon dioxide (CO₂).[4] This equilibrium shifts towards decomposition at elevated temperatures. Significant decomposition begins at temperatures as low as 35-60°C.[1][9] The presence of water can also lead to hydrolysis, forming ammonium carbonate and bicarbonate.[3][4]

Q2: How can I prevent the formation of ammonium bicarbonate impurities during purification?

A2: The key is to rigorously exclude water from the process. Using anhydrous solvents such as ethanol, 1-propanol, or DMF for crystallization or precipitation is highly effective.[4] If an aqueous solution must be used, it should be strongly ammoniacal to push the equilibrium in favor of carbamate formation.[3] After purification, store the product in a tightly sealed container, preferably under an inert atmosphere, and at low temperatures (2–8 °C) to prevent degradation from atmospheric moisture.[6]

Q3: What is the best method for drying purified ammonium carbamate?

A3: Since ammonium carbamate is volatile and decomposes with heat, conventional oven drying is not suitable.[3] The recommended method is vacuum desiccation at room temperature using a potent desiccant like phosphorus pentoxide (P₄O₁₀). For industrial applications, a specialized method involves washing the crystals with liquid ammonia at a pressure where the ammonia remains in a liquid state.[7]

Q4: Which analytical techniques are best for assessing the purity of my final product?

A4: Fourier Transform Infrared (FT-IR) spectroscopy is a powerful tool for identifying impurities, particularly ammonium bicarbonate, which has unique absorption bands not present in the ammonium carbamate spectrum.[8] Differential Scanning Calorimetry (DSC) can also be used to distinguish between ammonium carbamate, bicarbonate, and carbonate based on their different decomposition temperatures. For quantitative analysis, titration methods can determine the total ammonia content.

Q5: My purification process is clogging my filter/equipment. What can I do?

A5: Clogging is typically due to the premature precipitation or crystallization of ammonium carbamate. This can be caused by localized cooling or changes in solvent composition. Ensure the temperature of your solution is homogenous and avoid cold spots in your apparatus. In some cases, a small amount of ammonium carbamate can collect in condensers during reactions; this should be carefully removed to prevent blockages.[10]

Experimental Protocols

Purification by Sublimation (Laboratory Scale)

This method leverages the volatility of ammonium carbamate to separate it from non-volatile impurities.

Methodology:

• Place the crude ammonium carbamate powder in a sublimation apparatus.

• Ensure all joints are well-sealed to prevent the escape of ammonia and carbon dioxide gas.

• Apply a vacuum to the system (e.g., <10 mmHg).

• Gently heat the bottom of the apparatus containing the crude material to a temperature between 40-50°C. Do not exceed 60°C to minimize decomposition into urea.

• The ammonium carbamate will sublime and deposit as pure crystals on the cold finger or the upper, cooler surfaces of the apparatus.

• Once the sublimation is complete, turn off the heat and allow the apparatus to cool completely to room temperature while still under vacuum.

• Carefully break the vacuum (preferably by introducing a dry, inert gas like nitrogen) and collect the purified crystals in a dry, controlled atmosphere.

• Store the purified product immediately in a tightly sealed container at 2–8 °C.

Purification by Anhydrous Solvent Precipitation

This method is effective for producing high-purity ammonium carbamate by avoiding water.

Methodology:

• Set up a gas dispersion tube in a flask containing anhydrous ethanol (or 1-propanol, DMF) cooled to 0°C in an ice bath.

• Simultaneously bubble dry ammonia (NH₃) gas and dry carbon dioxide (CO₂) gas through the cooled solvent.

• Ammonium carbamate will precipitate as a fine white solid.[4]

• Continue the gas addition until a sufficient amount of precipitate has formed.

• Isolate the solid product by filtration in the absence of atmospheric moisture (e.g., using a Schlenk line or in a glove box).

• Wash the collected solid with a small amount of cold, anhydrous ethanol to remove any residual solvent-soluble impurities.

• Dry the purified ammonium carbamate under vacuum at room temperature.

• Store the product in a tightly sealed container under an inert atmosphere at 2–8 °C.

Quantitative Data Summary

The following tables provide key data for the handling and purification of ammonium carbamate.

Table 1: Solubility of Ammonium Carbamate

Solvent	Solubility	Reference(s)
Water (cold)	Very Soluble	[5][11]
Ammonium Hydroxide	Soluble	[5][11]
Ethanol	Slightly Soluble	[5][11]
Methanol	Soluble	[4]
Acetone	Insoluble	[5][11]
Formamide	Soluble	[4]

Table 2: Thermal Properties and Purity Considerations

Parameter	Value / Condition	Significance in Purification	Reference(s)
Sublimation/Decomposition Temperature	~60°C	Defines the upper-temperature limit for handling and purification to avoid product loss.	[5][9]
Recommended Storage Temperature	2–8 °C	Minimizes decomposition and degradation over time.	[6]
Recommended Reaction Temperature (Fluidized Bed)	18–25 °C	Optimal range to avoid decomposition during synthesis.	[3]
Primary Impurities	Ammonium Bicarbonate, Ammonium Carbonate	Formed in the presence of water; their removal is the main goal of purification.	[3][4]
Purity from Anhydrous Precipitation	High	The absence of water prevents the formation of bicarbonate and carbonate.	[4]

Visual Guides

References

• 1. carlroth.com [carlroth.com]
• 2. ureaknowhow.com [ureaknowhow.com]
• 3. US4567294A - Preparation of ammonium carbamate - Google Patents [patents.google.com]
• 4. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 5. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. carlroth.com [carlroth.com]
• 7. US5316554A - Method for processing crystalline ammonium carbamate - Google Patents [patents.google.com]
• 8. EP3157860A1 - Method for quantifying the amount of ammonium bicarbonate in a solid sample of ammonium carbamate - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Ammonium carbamate, 98% | Fisher Scientific [fishersci.ca]

Technical Support Center: Managing Ammonium Carbamate Decomposition

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with ammonium carbamate. It specifically addresses the challenges associated with pressure management during its thermal decomposition.

Frequently Asked Questions (FAQs)

Q1: What is ammonium carbamate, and why does it generate pressure upon heating?

Ammonium carbamate is a white solid compound that is in equilibrium with its decomposition products, ammonia (NH₃) and carbon dioxide (CO₂).[1][2] The decomposition is a reversible reaction, as shown below:

NH₄(NH₂CO₂)(s) ⇌ 2NH₃(g) + CO₂(g)

This equilibrium is highly sensitive to temperature. As the temperature increases, the equilibrium shifts to the right, favoring the formation of gaseous ammonia and carbon dioxide.[3] In a closed or sealed container, the accumulation of these gases leads to a significant and rapid increase in pressure.[4][5]

Q2: How does temperature affect the decomposition pressure?

The dissociation pressure of ammonium carbamate is strongly dependent on temperature. The reaction is endothermic, meaning that increasing the temperature will shift the equilibrium towards the formation of more gaseous products, thereby increasing the pressure.[3] For example, the equilibrium dissociation pressure is 85 Torr (0.112 atm) at 298 K (25 °C) and reaches 1 atm at 332 K (59 °C).[1]

Q3: What are the primary safety concerns when heating ammonium carbamate?

The primary safety concern is the rapid pressure build-up in sealed systems, which can lead to vessel rupture or explosion.[4] Key safety precautions include:

• Pressure Monitoring: Always use a pressure gauge or transducer to monitor the system pressure in real-time.

• Pressure Relief: Incorporate a pressure relief valve or rupture disc in your experimental setup to prevent over-pressurization.

• Temperature Control: Use a reliable and accurate temperature controller to avoid thermal runaway. Thermal decomposition can begin at temperatures as low as 35 °C.[4]

• Ventilation: Work in a well-ventilated area, such as a fume hood, as the decomposition releases toxic ammonia gas.[6]

• Material Compatibility: Ensure all components of the apparatus are compatible with ammonia and carbon dioxide.

• Handling: Avoid dust formation during handling and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7][8]

Q4: What happens at higher temperatures (above 100 °C)?

At elevated temperatures, typically between 130 °C and 140 °C, ammonium carbamate can undergo an irreversible dehydration reaction to form urea ( (NH₂)₂CO ) and water.[2] This is the basis for industrial urea synthesis. This reaction also contributes to the overall pressure of the system.

Troubleshooting Guide

Issue: The pressure in my reactor is rising much faster than anticipated.

This is a critical situation that requires immediate attention to prevent equipment failure. The following workflow can help diagnose the cause.

Caption: Troubleshooting workflow for unexpected high-pressure events.

Possible Causes & Solutions:

• Temperature Overshoot: The most common cause. Your temperature controller may have overshot the setpoint, accelerating decomposition.

  • Solution: Immediately reduce or turn off the heat source. Use a controller with a well-tuned PID loop to prevent overshooting.

• Excess Reagent: More ammonium carbamate was added than the protocol specified for the given vessel volume.

  • Solution: Abort the experiment by cooling the vessel and venting the pressure through a safe, designated line. Re-calculate the safe mass for your reactor volume. A larger reactor volume can help mitigate pressure fluctuations.[9]

• Presence of Impurities: Certain impurities may catalyze the decomposition, increasing the reaction rate.

  • Solution: Ensure the ammonium carbamate is pure and the reactor is thoroughly cleaned before use.

Issue: The pressure reading is unstable or fluctuating.

Possible Causes & Solutions:

• Uneven Heating: Hot spots in the reactor can cause localized, rapid decomposition, leading to pressure spikes.

  • Solution: Ensure uniform heating by using a well-stirred heating bath (e.g., oil bath) or an oven with good air circulation.

• Phase Transition: The solid ammonium carbamate may be sublimating and re-solidifying in cooler parts of the reactor, causing pressure changes.

  • Solution: Ensure the entire reactor, including the headspace and pressure measurement lines, is uniformly heated to prevent cold spots.

Data Presentation

The equilibrium pressure of ammonium carbamate decomposition is highly dependent on temperature. The following table summarizes reported experimental values.

Temperature	Pressure (atm)	Pressure (Torr)	Source
25 °C (298 K)	0.116	88	[3]
25 °C (298 K)	0.112	85	[1]
59 °C (332 K)	1.0	760	[1][9]
140 °C (413 K)	~4.74	~3600	[5]

Experimental Protocols

Protocol: Determining the Equilibrium Pressure of Decomposition

This protocol outlines a method to measure the equilibrium pressure of ammonium carbamate at a specific temperature using a static method.

Objective: To determine the total equilibrium pressure of gaseous NH₃ and CO₂ over a solid sample of ammonium carbamate.

Apparatus:

• Glass flask or stainless steel reactor of known volume.

• High-vacuum line with a vacuum pump.

• Pressure transducer or manometer capable of measuring the expected pressure range.

• Thermostatically controlled heating mantle, oil bath, or oven.

• Temperature probe (thermocouple or RTD).

• Sample of solid ammonium carbamate.

Procedure:

• Place a precisely weighed sample of ammonium carbamate into the reaction vessel. Ensure the amount is sufficient to maintain a solid phase at equilibrium.

• Attach the vessel to the vacuum line and the pressure measurement system.

• Evacuate the vessel to remove all air and other gases. The initial pressure should be as low as possible.

• Isolate the vessel from the vacuum pump.

• Begin heating the vessel to the desired setpoint temperature, ensuring uniform heating.

• Monitor the pressure and temperature continuously. The pressure will rise as the ammonium carbamate decomposes.

• Allow the system to stabilize at the setpoint temperature. Equilibrium is reached when the pressure reading remains constant over an extended period (e.g., 30-60 minutes).

• Record the final, stable pressure and the corresponding temperature. This is the equilibrium dissociation pressure.

• To ensure equilibrium, the measurement can be repeated by slightly changing the temperature and allowing it to return to the setpoint, confirming the pressure returns to the same value.

• After the experiment, cool the vessel to room temperature before safely venting the gases in a fume hood.

Caption: Experimental workflow for measuring equilibrium pressure.

References

• 1. ureaknowhow.com [ureaknowhow.com]
• 2. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 3. The decomposition of solid ammonium carbamate, (NH4)2NH2CO2, - McMurry 8th Edition Ch 15 Problem 15 [pearson.com]
• 4. download.basf.com [download.basf.com]
• 5. researchgate.net [researchgate.net]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. carlroth.com [carlroth.com]
• 8. echemi.com [echemi.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Stability of Ammonium Carbamate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the impact of moisture on the stability of ammonium carbamate.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and experimentation with ammonium carbamate, with a focus on problems arising from moisture exposure.

Issue: Unexpected loss of solid ammonium carbamate mass or presence of a strong ammonia odor.

• Question: My solid ammonium carbamate sample is losing mass over time, and there is a noticeable smell of ammonia in the storage container. What is happening? Answer: This is a classic sign of ammonium carbamate decomposition. In the presence of moisture, solid ammonium carbamate decomposes into ammonia (NH₃) and carbon dioxide (CO₂), which are gases at room temperature, leading to a loss of solid mass.[1] The reaction is reversible, but in an open or poorly sealed container, the gaseous products escape, driving the decomposition forward.

• Question: I observe changes in the physical appearance of my ammonium carbamate sample (e.g., clumping, becoming sticky). Is this related to moisture? Answer: Yes, such changes are indicative of water absorption. Ammonium carbamate is hygroscopic, meaning it readily attracts and absorbs moisture from the atmosphere.[2][3] This absorbed water can initiate and accelerate the decomposition process. The clumping is a direct result of the solid particles beginning to dissolve in the absorbed water.

• Question: How can I confirm that my ammonium carbamate has decomposed? Answer: You can use analytical techniques to identify the decomposition products. Fourier Transform Infrared (FTIR) spectroscopy can be used to detect the presence of ammonium bicarbonate, a common degradation product in the presence of moisture.[4][5] Additionally, wet chemical methods, such as titration, can be employed to quantify the amount of ammonia present in a solution prepared from your sample.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for troubleshooting stability issues with ammonium carbamate.

Troubleshooting workflow for ammonium carbamate stability.

Frequently Asked Questions (FAQs)

Q1: What is the primary chemical reaction responsible for the instability of ammonium carbamate in the presence of moisture?

A1: Ammonium carbamate is in equilibrium with ammonia (NH₃) and carbon dioxide (CO₂). Water shifts this equilibrium and facilitates the conversion to ammonium carbonate ((NH₄)₂CO₃) and ammonium bicarbonate (NH₄HCO₃). The initial decomposition into ammonia and carbon dioxide is the key instability reaction.[1]

Q2: What are the ideal storage conditions for ammonium carbamate?

A2: To ensure its stability, ammonium carbamate should be stored in a cool, dry place in a tightly sealed container to prevent exposure to atmospheric moisture.[2] For long-term storage or for highly sensitive experiments, storage in a desiccator containing a suitable drying agent is recommended.

Q3: How quickly does ammonium carbamate decompose at room temperature if exposed to moisture?

A3: The rate of decomposition is dependent on the ambient temperature and the level of moisture exposure. One study reported an approximate 18.5% loss of product after one month at room temperature, although the specific humidity was not defined.

Q4: Can I still use my ammonium carbamate if it has been exposed to moisture?

A4: For non-critical applications, you might be able to use the material, but it is not recommended for experiments where stoichiometry and purity are important. The presence of decomposition products can interfere with your reactions. It is best to use a fresh, properly stored sample for reliable and reproducible results.

Q5: Are there any safety concerns associated with the decomposition of ammonium carbamate?

A5: The primary safety concern is the release of ammonia gas, which is an irritant to the respiratory system, eyes, and skin. Ensure adequate ventilation when handling ammonium carbamate, especially if you suspect it has been compromised by moisture.

Chemical Decomposition Pathway

The following diagram illustrates the decomposition pathway of ammonium carbamate in the presence of water.

Decomposition of ammonium carbamate in the presence of moisture.

Data Presentation

Table 1: Illustrative Impact of Humidity on the Stability of Solid Ammonium Carbamate at 25°C

Relative Humidity (%)	Observation after 1 week	Estimated Decomposition (%) after 1 week
< 10% (Desiccator)	No significant change in appearance or mass.	< 1%
30-40% (Controlled)	Slight clumping of particles.	2-5%
> 60% (Ambient)	Significant clumping and formation of a crust.	10-20%

Note: The decomposition percentages are illustrative and can vary based on factors such as airflow and sample surface area.

Table 2: Influence of Temperature on Ammonium Carbamate Decomposition in the Presence of Moisture

Temperature (°C)	Observation	Stability
4	Solid remains stable for longer periods.	High
25 (Room Temp)	Slow decomposition, accelerated by humidity.	Moderate
40	Noticeable ammonia odor and faster mass loss.	Low
> 60	Rapid decomposition and sublimation.	Very Low

Experimental Protocols

Protocol 1: Gravimetric Determination of Ammonium Carbamate Stability under Controlled Humidity

Objective: To quantify the rate of decomposition of solid ammonium carbamate at a specific relative humidity and temperature.

Materials:

• Ammonium carbamate

• Analytical balance (4 decimal places)

• Controlled humidity chamber or a desiccator with a saturated salt solution to maintain a specific relative humidity

• Weighing boats

• Spatula

• Timer

Procedure:

• Pre-weigh several clean, dry weighing boats.

• In a low-humidity environment (e.g., a glove box), place approximately 1 g of ammonium carbamate into each pre-weighed boat and record the initial mass accurately.

• Place the weighing boats inside the controlled humidity chamber.

• At regular intervals (e.g., every 24 hours), remove one weighing boat from the chamber and immediately record its mass.

• Calculate the percentage of mass loss over time.

• Plot the percentage of mass loss versus time to determine the decomposition rate under the tested conditions.

Protocol 2: Titrimetric Quantification of Ammonia in a Decomposed Ammonium Carbamate Sample

Objective: To determine the amount of ammonia present in an ammonium carbamate sample, which can be correlated to the extent of decomposition.

Materials:

• Ammonium carbamate sample

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Methyl red indicator

• Deionized water

• Burette, pipette, and conical flasks

• Analytical balance

Procedure:

• Accurately weigh approximately 0.5 g of the ammonium carbamate sample and record the mass.

• Dissolve the sample in approximately 50 mL of deionized water in a 250 mL conical flask.

• Add 2-3 drops of methyl red indicator to the solution.

• Titrate the solution with the standardized HCl solution until the color changes from yellow to a persistent pinkish-red.

• Record the volume of HCl used.

• Calculate the moles of HCl used, which is equivalent to the moles of ammonia in the sample.

• From the initial mass of the sample and the moles of ammonia, calculate the percentage of ammonia, which can be used to estimate the extent of decomposition.

Protocol 3: FTIR Analysis for the Detection of Ammonium Bicarbonate

Objective: To qualitatively identify the presence of ammonium bicarbonate, a decomposition product of ammonium carbamate, using FTIR spectroscopy.

Materials:

• Ammonium carbamate sample

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Spatula

Procedure:

• Ensure the ATR crystal of the FTIR spectrometer is clean.

• Place a small amount of the solid ammonium carbamate sample directly onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

• Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

• Analyze the spectrum for the characteristic absorption bands of ammonium bicarbonate, which are distinct from those of ammonium carbamate.[4][5] Compare the obtained spectrum with a reference spectrum of pure ammonium carbamate and ammonium bicarbonate.

References

• 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 2. tutorchase.com [tutorchase.com]
• 3. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 4. patents.justia.com [patents.justia.com]
• 5. CN106458586A - Method for quantifying the amount of ammonium bicarbonate in a solid sample of ammonium carbamate - Google Patents [patents.google.com]

Technical Support Center: Overcoming Mass Transfer Limitations in Ammonium Carbamate Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to mass transfer limitations in ammonium carbamate reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key indicators of mass transfer limitations in my ammonium carbamate reaction?

A1: Mass transfer limitations can manifest in several ways. Key indicators include:

• Reaction rate dependency on stirring speed: If increasing the agitation speed significantly increases the reaction rate, it's a strong indication that the transport of reactants to the reaction interface is the limiting step.[1]

• Low and inconsistent yields: Poor mass transfer can lead to localized areas of low reactant concentration, resulting in incomplete reactions and lower overall yields.

• Formation of by-products: Inadequate mixing can lead to localized high concentrations of reactants, which may favor side reactions and the formation of impurities.[2]

• Solid precipitation or fouling: In reactions involving solid ammonium carbamate, poor mass transfer can lead to non-uniform dissolution and precipitation, potentially fouling reactor surfaces.

Q2: How do temperature and pressure influence mass transfer in this reaction?

A2: Temperature and pressure have a significant impact on both the reaction kinetics and mass transfer:

• Temperature: Increasing the temperature generally increases the reaction rate and the diffusion coefficients of the reactants, which can help overcome mass transfer limitations. However, for the exothermic formation of ammonium carbamate, higher temperatures can shift the equilibrium unfavorably.[3][4] The decomposition of ammonium carbamate is endothermic and favored by higher temperatures.[5][6][7]

• Pressure: Higher pressure increases the concentration of gaseous reactants (ammonia and carbon dioxide) in the liquid phase, which can enhance the reaction rate when it is limited by the availability of these reactants.[3][4]

Q3: What role does the solvent play in mitigating mass transfer limitations?

A3: The choice of solvent is crucial. An ideal solvent should:

• Have good solubility for both ammonia and carbon dioxide.

• Have a low viscosity to facilitate diffusion and mixing.

• Be inert under the reaction conditions to avoid side reactions. Anhydrous solvents are often preferred to prevent the formation of ammonium bicarbonate or carbonate.[3][8]

Q4: Can reactor design influence mass transfer?

A4: Absolutely. Reactor design is a critical factor. Designs that promote high interfacial area and good mixing are beneficial. For example, heat exchanger reactors (HEX reactors) can improve heat transfer, which is closely linked to mass transfer, especially in highly exothermic or endothermic reactions.[5] The use of perforated trays or packed beds in a column reactor can also enhance gas-liquid contact.[9][10]

Troubleshooting Guide

Problem 1: My reaction is very slow, and the yield of ammonium carbamate is low.

• Potential Cause: Insufficient mixing leading to poor contact between ammonia and carbon dioxide.

• Solution:

  • Increase the stirring speed. Studies have shown that reaction rates can be independent of stirring speed above a certain threshold, indicating that mass transfer limitations have been overcome.[1]

  • If using a gas sparging system, ensure the bubbles are small to maximize the gas-liquid interfacial area.

  • Consider using a reactor with baffles to improve turbulence and mixing.

Problem 2: I am observing the formation of solid ammonium carbamate, which is difficult to handle and seems to be hindering the reaction.

• Potential Cause: The reaction is occurring faster than the product can be dissolved or removed, leading to precipitation. This is a common issue in gas-solid and liquid-solid reactions.

• Solution:

  • Increase the solvent volume to improve the solubility of the product.

  • Improve agitation to keep the solid suspended and enhance its dissolution rate.

  • In a continuous process, consider recycling the solvent at a higher rate to promote dissolution.

Problem 3: The temperature in my reactor is difficult to control, leading to inconsistent results.

• Potential Cause: The formation of ammonium carbamate is highly exothermic, and the decomposition is endothermic.[11][12] Poor heat transfer can lead to "hot spots" or "cold spots" in the reactor.

• Solution:

  • Use a reactor with a high surface area-to-volume ratio, such as a microreactor or a heat exchanger reactor, for better temperature control.[5]

  • Ensure efficient cooling or heating by using a jacketed vessel with a suitable heat transfer fluid.

  • For exothermic reactions, consider a semi-batch process where one reactant is added gradually to control the rate of heat generation.

Problem 4: I am getting significant amounts of by-products like ammonium bicarbonate/carbonate.

• Potential Cause: The presence of water in the reaction system.[8]

• Solution:

  • Use anhydrous solvents and reactants. Ensure all glassware and equipment are thoroughly dried.

  • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the system.

Problem 5: In the subsequent conversion to urea, the yield is low.

• Potential Cause: Incomplete conversion of ammonium carbamate or unfavorable equilibrium. The conversion of ammonium carbamate to urea is an equilibrium-limited reaction.[4]

• Solution:

  • Increase the reaction temperature. The dehydration of ammonium carbamate to urea is favored at higher temperatures (typically 130-140°C or higher).[3]

  • Remove water as it is formed to shift the equilibrium towards urea formation.

  • Operate at a higher pressure, which favors the initial formation of ammonium carbamate.[4]

Data Presentation

Table 1: Effect of Stirring Speed on Reaction Rate

Stirring Speed (rpm)	Reaction Rate (relative units)	Observations
500	1.0	Rate is likely limited by mass transfer.
1000	1.8	Significant increase in rate with agitation.
1500	2.5	Further increase in reaction rate.
2000	2.5	Rate becomes independent of stirring speed, suggesting mass transfer limitations are overcome.[1]
2500	2.5	No significant change from 2000 rpm.

Table 2: Typical Reaction Conditions for Ammonium Carbamate and Urea Synthesis

Parameter	Ammonium Carbamate Formation	Urea Synthesis (from Ammonium Carbamate)	Reference
Temperature	Ambient to 60°C	130 - 200°C	[3][13][14]
Pressure	1 atm to 250 bar	120 - 195 bar	[3][10]
Solvent	Anhydrous ethanol, 1-propanol, DMF	Often neat or in a suitable high-boiling solvent	[3][15]
Key Consideration	Exothermic, favors lower temperatures	Endothermic, favors higher temperatures	[11][12]

Experimental Protocols

Protocol 1: Determining the Effect of Agitation on Reaction Rate

• Reactor Setup: Assemble a jacketed glass reactor equipped with a mechanical stirrer, a gas inlet for ammonia and carbon dioxide, a temperature probe, and a sampling port.

• Reactant Preparation: Charge the reactor with a known volume of an appropriate anhydrous solvent.

• Reaction Initiation: Start the stirrer at a low speed (e.g., 200 rpm). Introduce ammonia and carbon dioxide gases at a controlled flow rate.

• Monitoring: Monitor the reaction progress by taking samples at regular intervals and analyzing them for ammonium carbamate concentration using a suitable analytical method (e.g., titration or spectroscopy).

• Varying Agitation: Repeat the experiment at increasing stirring speeds (e.g., 500, 1000, 1500, 2000 rpm) while keeping all other parameters (temperature, gas flow rates, reactant concentrations) constant.

• Data Analysis: Plot the initial reaction rate as a function of the stirring speed. The point at which the rate no longer increases with stirring speed indicates the regime where mass transfer limitations are minimal.

Mandatory Visualizations

Caption: Workflow for investigating mass transfer limitations.

Caption: Troubleshooting decision tree for low yield.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 4. Urea - Wikipedia [en.wikipedia.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. US4420635A - Ammonium carbamate production - Google Patents [patents.google.com]
• 9. scribd.com [scribd.com]
• 10. US6165315A - Reactor for the synthesis of urea - Google Patents [patents.google.com]
• 11. ureaknowhow.com [ureaknowhow.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. ureaknowhow.com [ureaknowhow.com]
• 15. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions | CoLab [colab.ws]

Technical Support Center: Optimizing Urea Synthesis from Ammonium Carbamate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the catalytic synthesis of urea from ammonium carbamate.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for the dehydration of ammonium carbamate to urea?

A1: Research has explored several classes of catalysts for this reaction. The most commonly cited include:

• Metal Complexes: Copper(II) and Zinc(II) complexes have been shown to be effective. For instance, the tetraammineaquacopper(II) sulfate complex, [Cu(NH₃)₄(OH₂)]SO₄, has been studied for the formation of urea from ammonium carbamate in aqueous solutions.[1] Inexpensive Cu(II) and Zn(II) catalysts have also been used to produce urea with good yields.[2]

• Organic Bases: Strong organic bases have been shown to catalyze the conversion of ammonium carbamate to urea. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a frequently mentioned example, achieving a 35% yield in Dimethyl sulfoxide (DMSO) at 100°C.[3][4]

• Heterogeneous Catalysts: While less detailed in the provided search results, cerium dioxide (CeO₂) has been noted as an excellent heterogeneous catalyst for producing ethylene urea from ethylenediamine carbamate, suggesting its potential for urea synthesis as well.[3]

• Titanium Complexes: Titanium complexes like Cp₂Ti(OTf)₂ have been used for the synthesis of urea derivatives from alkyl ammonium carbamates and could be applicable to urea synthesis.[5]

Q2: I am observing a very low yield of urea in my experiment. What are the potential causes?

A2: Low urea yield is a common challenge. Here are several factors to investigate:

• Catalyst Activity: The chosen catalyst may have low intrinsic activity under your experimental conditions. It is crucial to screen different catalysts or optimize the conditions for your current catalyst.

• Reaction Equilibrium: The dehydration of ammonium carbamate to urea is a reversible reaction. The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants, thus lowering the urea yield.

• Incomplete Conversion of Reactants: Ensure that the reaction has been allowed to proceed for a sufficient amount of time to reach equilibrium or maximum conversion.

• Sub-optimal Temperature and Pressure: The reaction is sensitive to temperature and pressure. For instance, with a tetraammineaquacopper(II) sulfate complex, a urea yield of up to 18 ± 6% was achieved at 120°C after 15 hours in a high-pressure reactor.[1] For Cu(II) and Zn(II) catalysts, temperatures between 393–413 K (120–140°C) have been shown to be effective.[2]

• Solvent Effects: The choice of solvent can significantly impact the reaction. For the DBU-catalyzed reaction, DMSO was found to be an effective solvent.[3]

Q3: What are some common byproducts I should be aware of, and how can I minimize their formation?

A3: Besides unreacted ammonium carbamate, potential byproducts in urea synthesis can include biuret, triuret, and cyanuric acid.[3] The formation of these byproducts is often favored at higher temperatures. To minimize their formation, consider the following:

• Optimize Reaction Temperature: Avoid excessively high temperatures that can lead to the condensation of urea into these byproducts.

• Control Reaction Time: Longer reaction times at elevated temperatures can also promote byproduct formation.

• Analytical Monitoring: Use techniques like High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the reaction mixture for the presence of these impurities and adjust reaction conditions accordingly.

Q4: How can I confirm the presence and quantify the yield of urea in my reaction mixture?

A4: Several analytical methods can be used for the identification and quantification of urea:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for both qualitative and quantitative analysis of urea.[1][2]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR can be used to identify the characteristic functional groups of the urea product.[1]

• Powder X-Ray Diffraction (PXRD): PXRD is useful for characterizing the crystalline structure of the final urea product.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with fluorescence detection (HPLC-FLD) or tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity for urea quantification.

• Colorimetric Methods: The diacetyl monoxime method and the Berthelot reaction (after enzymatic hydrolysis of urea to ammonia with urease) are established colorimetric techniques for urea quantification.

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity

Potential Cause	Troubleshooting Steps
Inappropriate Catalyst Choice	- Review literature for catalysts proven to be effective for ammonium carbamate dehydration. - Screen a variety of catalysts from different classes (e.g., metal complexes, organic bases, heterogeneous catalysts).
Sub-optimal Reaction Conditions	- Temperature: Systematically vary the reaction temperature. While higher temperatures can increase the reaction rate, they can also lead to catalyst decomposition or byproduct formation. - Pressure: The reaction is often conducted in a closed system under autogenous pressure. Ensure your reaction vessel is properly sealed. - Time: Run time-course experiments to determine the optimal reaction duration.
Catalyst Deactivation	- Poisoning: Ensure all reactants, solvents, and the reactor are free from impurities that could poison the catalyst. Common poisons for metal catalysts include sulfur and certain organic compounds. - Leaching: For supported catalysts, check for leaching of the active metal into the solution. - Sintering: For heterogeneous catalysts, high temperatures can cause sintering (agglomeration of catalyst particles), leading to a loss of active surface area.
Presence of Water	- Water is a byproduct of the reaction and can inhibit catalyst activity and shift the equilibrium. Consider strategies to remove water from the reaction mixture, such as using a dehydrating agent (if compatible with the catalyst) or operating under conditions that favor water removal.

Issue 2: Difficulty in Catalyst Recovery and Reuse

Potential Cause	Troubleshooting Steps
Homogeneous Catalyst	- For soluble metal complexes, consider methods like precipitation to recover the catalyst. For example, a precipitation method using CO₂ was developed to recover and reuse 66 ± 3% of a Cu(II) catalyst.[1] - Explore biphasic catalysis or immobilization of the homogeneous catalyst on a solid support.
Heterogeneous Catalyst	- Ensure efficient filtration or centrifugation to separate the solid catalyst from the reaction mixture. - Wash the recovered catalyst with an appropriate solvent to remove any adsorbed products or byproducts before reuse.
Catalyst Deactivation During Recovery	- The recovery process itself may lead to catalyst deactivation. Analyze the recovered catalyst to check for changes in its structure or composition. - Optimize the recovery conditions (e.g., temperature, solvents) to minimize damage to the catalyst.

Catalyst Performance Data

The following table summarizes the performance of selected catalysts for the synthesis of urea from ammonium carbamate under different experimental conditions.

Catalyst	Substrate	Solvent	Temperature (°C)	Time (h)	Pressure	Yield (%)	Reference
[Cu(NH₃)₄(OH₂)]SO₄	Ammonium Carbamate	Aqueous	120	15	High-pressure reactor	18 ± 6	[1]
Cu(II) and Zn(II) catalysts	Ammonium Carbamate	Not specified	120 - 140	Not specified	Not specified	up to 54	[2]
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	Ammonium Carbamate	N-Methyl-2-pyrrolidone (NMP)	140	24	0.48 MPa	Not specified	[3]
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	Ammonium Carbamate	Dimethyl sulfoxide (DMSO)	100	Not specified	Not specified	35	[3][4]
Cp₂Ti(OTf)₂	Alkyl Ammonium Carbamates	1,3-dimethyl-2-imidazolidinone (DMI)	Not specified	15	Sealed vessel	High yields (for derivatives)	[5]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening in Urea Synthesis

This protocol outlines a general method for screening different catalysts for the synthesis of urea from ammonium carbamate in a batch reactor.

Materials:

• Ammonium carbamate

• Catalyst to be screened

• Anhydrous solvent (e.g., DMSO, NMP)

• High-pressure reaction vessel (e.g., autoclave) with stirring capability

• Internal standard for quantitative analysis (e.g., mesitylene for NMR)

• Deuterated solvent for NMR analysis (e.g., DMSO-d₆)

Procedure:

• Reactor Preparation: Ensure the high-pressure reaction vessel is clean and dry.

• Reactant and Catalyst Loading: In a glovebox or under an inert atmosphere, add ammonium carbamate, the catalyst (typically 1-10 mol%), and the anhydrous solvent to the reaction vessel. If using an internal standard for quantitative analysis, add it at this stage.

• Reaction Setup: Seal the reactor and, if necessary, purge with an inert gas (e.g., nitrogen or argon).

• Reaction Conditions: Place the reactor in a heating mantle or oil bath and heat to the desired temperature (e.g., 100-140°C) with stirring.

• Reaction Monitoring: Allow the reaction to proceed for a set amount of time (e.g., 15-24 hours).

• Quenching and Sample Preparation: After the reaction is complete, cool the reactor to room temperature. Carefully vent any excess pressure. Open the reactor and take an aliquot of the reaction mixture.

• Analysis:

  • NMR Analysis: Dilute the aliquot with a deuterated solvent (e.g., DMSO-d₆) and analyze by ¹H and ¹³C NMR to identify and quantify urea and any byproducts.

  • HPLC Analysis: Prepare the sample for HPLC analysis according to established methods for urea quantification.

• Catalyst Recovery (for heterogeneous catalysts): Separate the catalyst from the reaction mixture by filtration or centrifugation. Wash the catalyst with a suitable solvent and dry it under vacuum for reuse.

Visualizations

References

• 1. Catalytic Urea Synthesis from Ammonium Carbamate Using a Copper(II) Complex: A Combined Experimental and Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. One-pot catalytic synthesis of urea derivatives from alkyl ammonium carbamates using low concentrations of CO2 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Methods for Detecting Impurities in Ammonium Carbamate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ammonium carbamate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in solid ammonium carbamate?

A1: The most prevalent impurity in solid ammonium carbamate is ammonium bicarbonate. It typically forms when ammonium carbamate reacts with moisture.[1][2] Other potential impurities can include ammonium carbonate and urea, especially in the context of urea synthesis processes where ammonium carbamate is an intermediate.[3][4] Trace amounts of heavy metals, such as lead, may also be present depending on the manufacturing process.[5]

Q2: How does the instability of ammonium carbamate affect its analysis?

A2: Ammonium carbamate is thermally unstable and can readily decompose into ammonia and carbon dioxide.[6] This decomposition is reversible and influenced by temperature and pressure.[7] During analysis, this instability can lead to a loss of the primary compound and the formation of gaseous byproducts, resulting in inaccurate quantification. It is crucial to handle samples at controlled, cool temperatures and to prepare them for analysis promptly.

Q3: Which analytical technique is most suitable for quantifying ammonium bicarbonate in an ammonium carbamate sample?

A3: Fourier-Transform Infrared Spectroscopy (FT-IR) is a well-established and effective method for quantifying ammonium bicarbonate in solid ammonium carbamate samples.[2][4] The technique relies on identifying and measuring the intensity of IR absorption bands that are unique to ammonium bicarbonate and distinct from those of ammonium carbamate.[1]

Q4: Can High-Performance Liquid Chromatography (HPLC) be used to analyze ammonium carbamate and its impurities?

A4: Yes, High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of ammonium carbamate.[8][9] A reverse-phase HPLC method can effectively separate ammonium carbamate from its potential impurities. The choice of mobile phase and column is critical for achieving good resolution.[8]

Q5: Are there any spectroscopic methods other than FT-IR for analyzing ammonium carbamate?

A5: Besides FT-IR, Nuclear Magnetic Resonance (NMR) spectroscopy, specifically 13C NMR, can be used to investigate the speciation of ammonium carbamate, bicarbonate, and carbonate in aqueous solutions.[10][11] This method allows for the relative quantification of these species in equilibrium.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible results in HPLC analysis.

• Question: My HPLC chromatograms for ammonium carbamate show shifting retention times and variable peak areas. What could be the cause?

• Answer: This issue often stems from the inherent instability of ammonium carbamate.

  • Sample Degradation: The sample may be decomposing in the autosampler. Ammonium carbamate can degrade to ammonia and carbon dioxide, altering the concentration.[6] Try using a cooled autosampler (e.g., set to 4°C) and minimizing the time between sample preparation and injection.

  • Mobile Phase pH: The pH of the mobile phase can affect the ionization state of ammonium carbamate and its impurities, leading to shifts in retention time. Ensure the mobile phase is consistently prepared and buffered if necessary.

  • Column Temperature: Fluctuations in column temperature can impact separation efficiency and retention times. Use a column oven to maintain a stable temperature.

Issue 2: Difficulty in quantifying ammonium bicarbonate using FT-IR.

• Question: I am using FT-IR, but the absorption bands for ammonium carbamate and ammonium bicarbonate are overlapping, making quantification difficult. How can I resolve this?

• Answer: While there can be some overlap, specific bands can be used for differentiation.

  • Select Unique Bands: According to established methods, there are distinct IR bands unique to ammonium carbamate that can be used for quantification relative to bands common to both compounds. For example, the band in the region of 3423-3500 cm⁻¹ is unique to ammonium carbamate.[4]

  • Use a Calibration Curve: Accurate quantification requires creating a calibration curve. This involves preparing standards with known concentrations of ammonium bicarbonate in an ammonium carbamate matrix and plotting the ratio of the unique band's maximum absorbance against the concentration.[2]

  • Control Sample Hydration: Since ammonium bicarbonate is formed from the reaction of ammonium carbamate with water, ensure that your sample handling procedures do not introduce atmospheric moisture. Prepare samples in a dry environment (e.g., a glove box with a dry atmosphere) if possible.

Experimental Protocols

Protocol 1: Quantification of Ammonium Bicarbonate using FT-IR

This method is adapted from patented procedures for quantifying ammonium bicarbonate in solid ammonium carbamate.[2][4]

• Instrumentation: Fourier-Transform Infrared (FT-IR) Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Standard Preparation:

  • Prepare a series of calibration standards by mixing known masses of pure ammonium bicarbonate with pure ammonium carbamate to achieve concentrations ranging from 1% to 20% (w/w) of ammonium bicarbonate.

  • Ensure thorough mixing to create homogeneous solids.

• Sample Preparation:

  • Place a small amount of the solid ammonium carbamate sample directly onto the ATR crystal.

  • Apply consistent pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

• Spectral Acquisition:

  • Measure the FT-IR spectrum of the sample from 4000 cm⁻¹ to 600 cm⁻¹.

  • Collect at least 32 scans and average them to improve the signal-to-noise ratio.

• Data Analysis:

  • Identify the maximum absorbance for a band common to both compounds (e.g., 2781-2875 cm⁻¹) and a band unique to ammonium carbamate (e.g., 3423-3500 cm⁻¹).[4]

  • Calculate the ratio of the maximum absorbance of the unique band to the common band.

  • Create a calibration curve by plotting this ratio against the known concentrations of ammonium bicarbonate in the standards.

  • Use the regression equation from the calibration curve to calculate the concentration of ammonium bicarbonate in the unknown sample.

Protocol 2: Analysis of Ammonium Carbamate by HPLC

This protocol is based on a reverse-phase HPLC method for the separation of ammonium carbamate.[8][9]

• Instrumentation: HPLC system with a UV or Mass Spectrometry (MS) detector.

• Chromatographic Conditions:

  • Column: Newcrom R1, 4.6 x 150 mm, 5 µm particles.[8]

  • Mobile Phase: A mixture of Acetonitrile (MeCN) and water containing an acid modifier. A typical composition could be MeCN/Water (50/50) with 0.1% phosphoric acid. For MS compatibility, replace phosphoric acid with 0.1% formic acid.[8][9]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 210 nm or MS with Electrospray Ionization (ESI).

  • Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Prepare a stock solution of ammonium carbamate standard in the mobile phase at a concentration of 1 mg/mL.

  • Prepare working standards by diluting the stock solution.

  • Dissolve the ammonium carbamate sample in the mobile phase to a similar concentration.

  • Use a cooled autosampler (4°C) to prevent degradation.

• Analysis:

  • Inject the standards to establish a calibration curve.

  • Inject the sample to be analyzed.

  • Identify and quantify the ammonium carbamate peak based on the retention time and calibration curve. Impurities will elute at different retention times.

Data Presentation

Table 1: Characteristic FT-IR Absorption Bands

Compound	Band Region (cm⁻¹)	Assignment	Reference
Ammonium Carbamate & Bicarbonate (Common)	2781 - 2875	N-H / O-H Stretching	[4]
Ammonium Carbamate (Unique)	3423 - 3500	N-H Asymmetric Stretch	[4]
Ammonium Carbamate	~1628	C=O Stretch	[7]
Ammonium Bicarbonate	Not specified	Unique pattern	[1]

Table 2: Example HPLC Method Parameters and Expected Retention Times

Parameter	Value
Column	Newcrom R1 (4.6 x 150 mm, 5 µm)
Mobile Phase	50:50 Acetonitrile / Water + 0.1% Formic Acid
Flow Rate	1.0 mL/min
Temperature	30°C
Compound	Expected Retention Time (min)
Ammonium Bicarbonate	~2.5
Ammonium Carbamate	~4.0
Urea	~3.2

Note: Retention times are illustrative and will vary based on the specific HPLC system, column, and exact mobile phase composition.

Visualizations

Caption: General workflow for the analysis of impurities in ammonium carbamate.

Caption: Troubleshooting logic for common HPLC issues in carbamate analysis.

Caption: Key degradation and conversion pathways for ammonium carbamate.

References

• 1. CN106458586A - Method for quantifying the amount of ammonium bicarbonate in a solid sample of ammonium carbamate - Google Patents [patents.google.com]
• 2. patents.justia.com [patents.justia.com]
• 3. Urea - Wikipedia [en.wikipedia.org]
• 4. EP3157860A1 - Method for quantifying the amount of ammonium bicarbonate in a solid sample of ammonium carbamate - Google Patents [patents.google.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Ammonium carbamate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Ammonium carbamate | SIELC Technologies [sielc.com]
• 10. CO2 absorption by aqueous NH3 solutions: speciation of ammonium carbamate, bicarbonate and carbonate by a 13C NMR study - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Ammonium Carbamate and Urea as Nitrogen Sources for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of ammonium carbamate and urea, two significant sources of nitrogen. While urea is a widely used nitrogen fertilizer in agriculture, ammonium carbamate is primarily known as an industrial intermediate in urea synthesis.[1][2][3][4] This analysis delves into their chemical properties, behavior in soil, and potential impacts on plant growth, supported by available experimental data for urea and theoretical considerations for ammonium carbamate due to a lack of direct comparative agronomic studies.

Executive Summary

Urea is the most common solid nitrogen fertilizer, characterized by its high nitrogen content and relatively low cost.[5][6] Its application in soil initiates a series of transformations, starting with enzymatic hydrolysis to ammonium, which is then available for plant uptake or can be lost through ammonia volatilization.[5] Ammonium carbamate, a white crystalline solid, is highly soluble in water and decomposes into ammonia and carbon dioxide, particularly in the presence of moisture and heat.[7] While it has been considered a potential nitrogen fertilizer, its instability has limited its widespread agricultural use.[7][8] This guide outlines the key differences in their nitrogen release mechanisms, effects on soil pH, and potential for nitrogen loss, providing a framework for researchers interested in evaluating alternative nitrogen sources.

Data Presentation: A Comparative Overview

The following tables summarize the key characteristics and performance metrics of ammonium carbamate and urea. It is important to note that the data for ammonium carbamate is largely inferred from its chemical properties due to the absence of direct, peer-reviewed agronomic comparison studies.

Table 1: Physicochemical Properties

Property	Ammonium Carbamate	Urea
Chemical Formula	NH₂COONH₄	CO(NH₂)₂
Nitrogen Content (%)	~35.9%	46%
Solubility in Water	Highly soluble	Highly soluble
Key Reactions	Decomposes to 2NH₃ + CO₂	Hydrolyzes to (NH₄)₂CO₃

Table 2: Agronomic Performance Comparison (Urea data from experimental studies; Ammonium Carbamate data is theoretical)

Parameter	Ammonium Carbamate (Theoretical)	Urea (Experimental Data)
Nitrogen Release Rate	Very Rapid	Rapid (uncoated); Slow to Controlled (coated)
Ammonia Volatilization Potential	High to Very High[9]	Moderate to High (uncoated)
Initial Effect on Soil pH	Increase	Temporary Increase[6]
Long-term Effect on Soil pH	Likely Acidifying	Acidifying[6]
Plant Uptake Efficiency	Unknown	Variable (influenced by management practices)

Chemical Transformations in Soil

The efficacy and environmental impact of nitrogen fertilizers are largely determined by their chemical transformations in the soil.

Ammonium Carbamate

Ammonium carbamate is unstable in moist environments and readily decomposes into ammonia (NH₃) and carbon dioxide (CO₂).[7] In the presence of soil moisture, it is expected to rapidly break down, leading to a significant release of ammonia. This process would cause a sharp, localized increase in soil pH.

Urea

Urea undergoes hydrolysis catalyzed by the urease enzyme, which is ubiquitous in soils. This reaction produces ammonium carbonate ((NH₄)₂CO₃), which is unstable and quickly decomposes to ammonia and carbon dioxide.[5] This initial reaction also leads to a temporary rise in soil pH around the fertilizer granule, which can drive the volatilization of ammonia gas. Subsequently, the nitrification of ammonium to nitrate releases protons (H⁺), leading to a long-term acidifying effect on the soil.[6]

Potential for Nitrogen Loss

A significant challenge in nitrogen fertilizer management is minimizing nitrogen loss to the environment.

• Ammonia Volatilization: For both compounds, the production of ammonia is a key step. The high vapor pressure of ammonia means that if this conversion occurs on the soil surface, a substantial amount of nitrogen can be lost to the atmosphere. The potential for volatilization from urea is well-documented and is influenced by factors such as soil temperature, pH, moisture, and crop residue cover.[10] Given that ammonium carbamate directly decomposes to ammonia, its potential for volatilization loss is theoretically very high, potentially exceeding that of urea under similar conditions.[9]

• Leaching: Once converted to nitrate (NO₃⁻), nitrogen is susceptible to leaching, as the negatively charged nitrate ion is not retained by the negatively charged soil colloids.[11] The rate of this process for both fertilizers depends on the speed of nitrification.

Experimental Protocols

To conduct a direct comparative analysis of ammonium carbamate and urea, the following experimental protocols are recommended.

Nitrogen Mineralization Rate Determination

Objective: To quantify the rate at which nitrogen from each source becomes available in the soil.

Methodology (Buried Bag Technique): [12]

• Soil Collection and Preparation: Collect a representative soil sample from the experimental site. Sieve the soil to remove large debris and homogenize.

• Fertilizer Application: Amend subsamples of the soil with either ammonium carbamate or urea at a predetermined rate. A control sample with no added nitrogen is also prepared.

• Incubation: Place a known quantity of the treated and control soil into polyethylene bags that are permeable to gases but not water.

• Field Incubation: Bury the bags in the field at a specified depth to expose them to ambient soil temperature and moisture conditions.

• Sampling: Retrieve replicate bags for each treatment at regular intervals (e.g., 1, 3, 7, 14, 28, and 56 days).

• Analysis: Immediately upon retrieval, extract the soil with a 2M KCl solution and analyze the extract for ammonium (NH₄⁺) and nitrate (NO₃⁻) concentrations using colorimetric methods.

• Calculation: The net nitrogen mineralized is calculated as the difference in inorganic nitrogen (NH₄⁺ + NO₃⁻) between the fertilized soil and the control soil at each sampling time.

Ammonia Volatilization Measurement

Objective: To quantify the amount of nitrogen lost as ammonia gas from each fertilizer.

Methodology (Vented Chamber Technique): [13]

• Chamber Setup: Place open-bottomed chambers (e.g., PVC cylinders) onto the soil surface in the experimental plots immediately after fertilizer application.

• Ammonia Trapping: Place a sorbent material, such as a sponge soaked in an acidic solution (e.g., phosphoric acid), inside the chamber to trap ammonia gas.

• Sampling: Collect the acid-soaked sponges at regular intervals (e.g., daily for the first week, then every few days).

• Analysis: Extract the trapped ammonia from the sponges with deionized water and determine the ammonia concentration using a colorimetric method.

• Calculation: Calculate the cumulative ammonia loss per unit area over the experimental period.

Plant Growth Response and Nitrogen Use Efficiency (NUE)

Objective: To evaluate the effect of each nitrogen source on plant growth and determine how efficiently the applied nitrogen is utilized by the crop.

Methodology (Pot or Field Trial):

• Experimental Design: Establish a randomized complete block design with treatments including a control (no nitrogen), and different rates of ammonium carbamate and urea.

• Planting and Maintenance: Plant a test crop (e.g., wheat, maize) and maintain optimal growing conditions for all treatments.

• Data Collection:

  • Biomass: At key growth stages and at final harvest, measure the above-ground plant biomass (dry weight).

  • Yield: At maturity, harvest the crop and determine the grain yield.

  • Nitrogen Content: Analyze the nitrogen concentration in the plant tissues (grain and straw) using a combustion analyzer or Kjeldahl method.

• NUE Calculation: [12][13][14][15][16]

  • Nitrogen Uptake: Calculate the total nitrogen taken up by the plant (Biomass x N concentration).

  • Agronomic Efficiency (AE): (Yield in fertilized plot - Yield in control plot) / Rate of N applied.

  • Apparent Recovery Efficiency (ARE): (N uptake in fertilized plot - N uptake in control plot) / Rate of N applied.

Impact on Soil Microbial Activity

Objective: To assess the short-term impact of each nitrogen source on the soil microbial community.

Methodology: [17][18][19][20]

• Soil Sampling: Collect soil samples from the different treatment plots at various time points after fertilizer application.

• Microbial Biomass Carbon (MBC): Determine MBC using the chloroform fumigation-extraction method.

• Soil Respiration: Measure the rate of CO₂ evolution from the soil samples as an indicator of overall microbial activity.

• Enzyme Assays: Quantify the activity of key soil enzymes involved in nutrient cycling, such as urease and dehydrogenase.

Visualizing the Processes

The following diagrams illustrate the key pathways and experimental workflows.

Caption: Transformation pathways of ammonium carbamate and urea in soil.

Caption: Workflow for a comparative study of nitrogen sources.

Conclusion

Urea remains the dominant nitrogen fertilizer due to its high nitrogen content, established production infrastructure, and cost-effectiveness. However, its use requires careful management to mitigate nitrogen losses, particularly through ammonia volatilization. Ammonium carbamate, while a direct precursor to urea in industrial synthesis, presents significant challenges for direct agricultural application due to its instability and high potential for ammonia loss.

For researchers, the lack of direct comparative studies presents an opportunity to investigate the agronomic potential of ammonium carbamate and its derivatives, potentially in stabilized or controlled-release formulations. The experimental protocols outlined in this guide provide a robust framework for such an investigation, enabling a thorough evaluation of nitrogen release dynamics, loss pathways, and crop response. Such research would be invaluable in the ongoing effort to develop more efficient and environmentally sustainable nitrogen fertilization strategies.

References

• 1. Urea - Wikipedia [en.wikipedia.org]
• 2. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 3. verifiedmarketresearch.com [verifiedmarketresearch.com]
• 4. Uses and Reaction of Ammonium Carbamate_Chemicalbook [chemicalbook.com]
• 5. Urea: A Low Cost Nitrogen Fertilizer with Special Management Requirements | USU [extension.usu.edu]
• 6. Urea vs. Ammonium Sulfate: Best Choice? | Green Gubre group [greengubregroup.com]
• 7. grokipedia.com [grokipedia.com]
• 8. chemimpex.com [chemimpex.com]
• 9. mdpi.com [mdpi.com]
• 10. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 11. Nitrogen loss: How does it happen? | Integrated Crop Management [crops.extension.iastate.edu]
• 12. uwdiscoveryfarms.org [uwdiscoveryfarms.org]
• 13. Nitrogen Use Efficiency Definition, Nitrogen Use Efficiency Defined [nue.okstate.edu]
• 14. eunep.com [eunep.com]
• 15. canadianagronomist.ca [canadianagronomist.ca]
• 16. How to calculate nitrogen use efficiency on-farm - Farmers Weekly [fwi.co.uk]
• 17. agvise.com [agvise.com]
• 18. Responses of Soil Microbial Biomass and Enzyme Activities to Tillage and Fertilization Systems in Soybean (Glycine max L.) Production - PMC [pmc.ncbi.nlm.nih.gov]
• 19. files.core.ac.uk [files.core.ac.uk]
• 20. Early Response of Soil Microbial Biomass and Activity to Biofertilizer Application in Degraded Brunic Arenosol and Abruptic Luvisol of Contrasting Textures [mdpi.com]

Ammonium Carbamate: A Superior Alternative to Gaseous Ammonia in Modern Synthesis

For researchers, scientists, and professionals in drug development, the choice of reagents is a critical factor that can significantly impact the efficiency, safety, and scalability of a synthetic process. While gaseous ammonia has traditionally been a go-to source of ammonia, its hazardous nature and challenging handling requirements have prompted the search for safer and more convenient alternatives. Ammonium carbamate, a solid, stable, and readily available compound, has emerged as a compelling substitute, offering numerous advantages in a variety of synthetic applications, particularly in the formation of β-amino-α,β-unsaturated esters, key intermediates in the synthesis of many pharmaceuticals.

This guide provides an objective comparison of the performance of ammonium carbamate and gaseous ammonia in chemical synthesis, supported by available experimental data. It delves into the practical aspects of handling and safety, and provides detailed experimental protocols for a representative reaction.

At a Glance: Ammonium Carbamate vs. Gaseous Ammonia

Feature	Ammonium Carbamate	Gaseous Ammonia
Physical State	White crystalline solid	Colorless gas
Handling	Easy to weigh and transfer	Requires specialized equipment (gas cylinders, regulators, flowmeters)
Safety	Lower toxicity and flammability	Toxic, corrosive, and flammable; requires well-ventilated areas and specialized safety protocols
Reaction Conditions	Often milder (e.g., room temperature)	May require elevated temperatures and pressures
Work-up	Often simpler, non-aqueous work-up possible	Typically requires aqueous work-up to remove excess ammonia
Purity of Product	Can lead to high purity products without extensive purification	Purity can be affected by side reactions and residual ammonia

Performance in the Synthesis of β-Amino-α,β-unsaturated Esters

The synthesis of β-amino-α,β-unsaturated esters serves as an excellent case study to compare the efficacy of ammonium carbamate and ammonia. These compounds are valuable building blocks in organic synthesis.

A study by Litvić et al. (2005) demonstrated the use of ammonium carbamate as a mild, selective, and efficient ammonia source for the preparation of various substituted β-amino-α,β-unsaturated esters. The reactions were carried out in methanol at room temperature, and the products were isolated in high purity and excellent yields without the need for an aqueous work-up.[1]

The work by Litvić et al. highlights that using ammonium carbamate in methanol at room temperature for 24 hours resulted in a 98% yield of ethyl 3-aminocrotonate.[1] Although the substrates and specific conditions differ, the high yield achieved with ammonium carbamate under mild conditions suggests it is a highly effective alternative to traditional methods involving ammonia.

Table 1: Comparison of Reaction Parameters for the Synthesis of β-Amino-α,β-unsaturated Esters

Ammonia Source	Substrate	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Ammonium Carbamate	Ethyl acetoacetate	Methanol	Room Temperature	24	98	Litvić et al. (2005)[1]
Aqueous Ammonium Hydroxide (catalyzed)	2-Ethylhexyl acetoacetate	Not specified	25	16	90	US Patent 4,046,803[2]

Note: The data presented is from different sources with different substrates and reaction conditions and is intended for illustrative purposes rather than a direct, controlled comparison.

Experimental Protocols

Synthesis of Ethyl 3-Aminocrotonate using Ammonium Carbamate

This protocol is adapted from Litvić et al., Green Chemistry, 2005, 7, 771-774.[1]

Materials:

• Ethyl acetoacetate

• Ammonium carbamate

• Methanol (anhydrous)

Procedure:

• To a solution of ethyl acetoacetate (1.30 g, 10 mmol) in anhydrous methanol (20 mL), add ammonium carbamate (0.78 g, 10 mmol).

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, evaporate the solvent under reduced pressure.

• The resulting solid is the desired product, ethyl 3-aminocrotonate, which can be used without further purification.

Synthesis of 2-Ethylhexyl 3-Aminocrotonate using Aqueous Ammonium Hydroxide

This protocol is based on the general procedure described in US Patent 4,046,803.[2]

Materials:

• 2-Ethylhexyl acetoacetate

• Aqueous ammonium hydroxide (e.g., 28-30%)

• Catalyst (e.g., ammonium acetate)

• Organic solvent (e.g., hexane)

Procedure:

• In a reaction vessel, dissolve 2-ethylhexyl acetoacetate (0.1 mole) in a suitable organic solvent.

• Add the catalyst (e.g., 0.01 to 1.0 mole per mole of ester).

• Add aqueous ammonium hydroxide (e.g., 0.2 moles).

• Stir the mixture at 25°C for 16 hours.

• After the reaction period, extract the reaction mass with a solvent that dissolves the product, such as hexane.

• Separate the organic layer and evaporate the solvent to obtain the product, 2-ethylhexyl 3-aminocrotonate.

Safety and Handling

A significant advantage of ammonium carbamate is its superior safety profile compared to gaseous ammonia.

Ammonium Carbamate:

• Hazards: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[3]

• Handling: As a solid, it can be weighed and handled in the open, preferably in a fume hood to avoid inhalation of any dust or decomposition products (ammonia and carbon dioxide). Standard personal protective equipment (PPE) such as gloves, lab coat, and safety glasses are sufficient.

Gaseous Ammonia:

• Hazards: Toxic, corrosive, and flammable gas. Causes severe skin burns and eye damage. Fatal if inhaled.[4]

• Handling: Requires specialized equipment, including gas cylinders, pressure regulators, flow controllers, and scrubbers. All operations must be conducted in a well-ventilated fume hood. Specialized PPE, including respiratory protection, may be necessary.

Visualizing the Workflow

The choice between ammonium carbamate and gaseous ammonia can be guided by a logical workflow that considers various factors of the intended synthesis.

Caption: Decision workflow for selecting an ammonia source.

The general experimental workflow for the synthesis of β-amino-α,β-unsaturated esters illustrates the key steps involved in the process.

Caption: General workflow for β-amino ester synthesis.

Conclusion

Ammonium carbamate presents a compelling case as a superior alternative to gaseous ammonia in many synthetic applications. Its solid form allows for significantly easier and safer handling, mitigating the considerable hazards associated with compressed ammonia gas. The available data, particularly in the synthesis of β-amino-α,β-unsaturated esters, suggests that ammonium carbamate can provide excellent yields under mild reaction conditions, often with simplified work-up procedures. For researchers and drug development professionals seeking to optimize synthetic routes for safety, efficiency, and ease of use, ammonium carbamate is a highly recommended reagent to consider.

References

• 1. Ammonium carbamate; mild, selective and efficient ammonia source for preparation of β-amino-α,β-unsaturated esters at room temperature - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. US4046803A - Method of preparing β-amino derivatives of α,β-unsaturated esters - Google Patents [patents.google.com]
• 3. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 4. CN1618786A - Method of preparing methylamine by methanol gaseous phase amination - Google Patents [patents.google.com]

Validating the Purity of Synthesized Ammonium Carbamate: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for validating the purity of synthesized ammonium carbamate, with a primary focus on titration. The performance of titration is objectively compared with alternative methods such as Fourier-Transform Infrared (FT-IR) Spectroscopy and High-Performance Liquid Chromatography (HPLC), supported by detailed experimental protocols and comparative data.

Introduction

Ammonium carbamate is a key intermediate in the synthesis of urea and other pharmaceutical compounds. Its purity is critical, as common impurities such as ammonium carbonate and ammonium bicarbonate can affect reaction yields and the safety profile of the final product. This guide details a robust titration method for the quantitative analysis of ammonium carbamate and compares its efficacy with other established analytical techniques.

Comparison of Analytical Methods

The selection of an appropriate analytical method for purity determination depends on various factors including the required accuracy, precision, sample throughput, and available instrumentation. Below is a comparative summary of titration, FT-IR, and HPLC for the analysis of ammonium carbamate.

Table 1: Comparison of Analytical Methods for Ammonium Carbamate Purity Assessment

Parameter	Titration	FT-IR Spectroscopy	High-Performance Liquid Chromatography (HPLC)
Principle	Neutralization of the basic carbamate and ammonium ions with a standardized acid.	Measurement of the absorption of infrared radiation at specific wavelengths corresponding to molecular vibrations.	Separation of components in a mixture based on their differential distribution between a stationary and a mobile phase.
Primary Measurement	Volume of titrant	Absorbance of IR radiation	Peak area or height in a chromatogram
Accuracy	High (typically ± 0.5-1%)[1][2]	Moderate to High	Very High (typically < ± 2%)
Precision (RSD)	Excellent (< 0.5%)[1][2]	Good (< 2%)	Excellent (< 1%)[3][4]
Limit of Detection (LOD)	ppm to % range	~0.1% w/w	ppb to ppm range[3][4]
Analysis Time per Sample	10-15 minutes	< 5 minutes	15-30 minutes
Cost per Analysis	Low	Low to Moderate	High
Instrumentation Cost	Low	Moderate	High
Strengths	Cost-effective, high precision, established methodology.	Rapid, non-destructive, provides structural information.	High sensitivity, high selectivity for separating impurities.
Limitations	May not be specific if other basic impurities are present; requires careful handling of corrosive reagents.	Less sensitive for trace impurities; requires careful calibration for quantitative analysis.	Higher cost per analysis and instrumentation; requires method development.

Experimental Protocols

Purity Determination by Non-Aqueous Titration with Perchloric Acid

This method is based on the basic properties of the carbamate and ammonium ions, which can be titrated with a strong acid in a non-aqueous solvent.

a. Principle

Ammonium carbamate, when dissolved in a suitable non-aqueous solvent like glacial acetic acid, exhibits basic properties. It can be directly titrated with a standardized solution of perchloric acid in glacial acetic acid. The endpoint is determined potentiometrically.

b. Reagents and Apparatus

• Ammonium Carbamate sample

• Glacial Acetic Acid (AR grade)

• Perchloric Acid (70%, AR grade)

• Acetic Anhydride (AR grade)

• Potassium Hydrogen Phthalate (KHP), primary standard

• Crystal Violet indicator or a pH electrode suitable for non-aqueous titration

• Burette (50 mL, Class A)

• Pipettes and Volumetric flasks

• Analytical Balance

• Magnetic stirrer

c. Procedure

• Preparation of 0.1 M Perchloric Acid in Glacial Acetic Acid:

  • Mix 8.5 mL of 70% perchloric acid with 500 mL of glacial acetic acid and 21 mL of acetic anhydride.

  • Cool the solution and dilute to 1000 mL with glacial acetic acid.

  • Allow the solution to stand for 24 hours to allow for the complete reaction of acetic anhydride with water.

• Standardization of 0.1 M Perchloric Acid:

  • Accurately weigh about 0.5 g of dried KHP and dissolve it in 50 mL of glacial acetic acid.

  • Add 2-3 drops of crystal violet indicator.

  • Titrate with the prepared 0.1 M perchloric acid solution until the color changes from violet to blue-green.

  • Calculate the molarity of the perchloric acid solution.

• Sample Analysis:

  • Accurately weigh approximately 0.2 g of the synthesized ammonium carbamate sample.

  • Dissolve the sample in 50 mL of glacial acetic acid in a 250 mL beaker.

  • Place the beaker on a magnetic stirrer and immerse a calibrated pH electrode into the solution.

  • Titrate the solution with the standardized 0.1 M perchloric acid, recording the pH or potential readings against the volume of titrant added.

  • The endpoint is the point of maximum inflection on the titration curve.

d. Calculation

The purity of ammonium carbamate is calculated using the following formula:

Where:

• V = Volume of perchloric acid consumed at the endpoint (L)

• M = Molarity of the perchloric acid solution (mol/L)

• E = Equivalent weight of ammonium carbamate (78.07 g/mol )

• W = Weight of the ammonium carbamate sample (g)

Alternative Method: FT-IR Spectroscopy

This method provides a rapid, non-destructive analysis of ammonium carbamate purity by identifying and quantifying characteristic functional groups.

a. Principle

The purity of ammonium carbamate can be determined by measuring the absorbance of its characteristic infrared bands and comparing them to those of potential impurities like ammonium bicarbonate. A calibration curve can be constructed using standards of known purity to quantify the sample's purity.

b. Procedure Outline

• Obtain FT-IR spectra of pure ammonium carbamate, ammonium bicarbonate, and the synthesized sample using an ATR-FTIR spectrometer.

• Identify unique absorption bands for ammonium carbamate (e.g., C=O stretch of the carbamate anion) and ammonium bicarbonate.

• Prepare a series of standards with known concentrations of ammonium carbamate and ammonium bicarbonate.

• Develop a calibration curve by plotting the ratio of the peak heights or areas of the characteristic bands against the concentration of ammonium carbamate.

• Measure the peak ratio for the synthesized sample and determine its purity from the calibration curve.

Alternative Method: High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and selective method for separating and quantifying ammonium carbamate and its impurities.

a. Principle

The sample is dissolved in a suitable solvent and injected into an HPLC system. The components are separated on a stationary phase (e.g., a C18 column) by a mobile phase. Detection is typically achieved using a UV or refractive index detector. The concentration of ammonium carbamate is determined by comparing its peak area to that of a standard of known concentration.

b. Procedure Outline

• Develop an HPLC method with a suitable column (e.g., Newcrom R1), mobile phase (e.g., a mixture of acetonitrile and water with a buffer), and detector.[5]

• Prepare a standard solution of high-purity ammonium carbamate of known concentration.

• Prepare a solution of the synthesized ammonium carbamate sample.

• Inject the standard and sample solutions into the HPLC system.

• Identify the peak corresponding to ammonium carbamate based on its retention time.

• Calculate the purity of the sample by comparing the peak area of the sample to the peak area of the standard.

Visualizations

Caption: Experimental workflow for the titration of ammonium carbamate.

Caption: Logical relationship of analytical methods for purity validation.

References

• 1. microbiozindia.com [microbiozindia.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mt.com [mt.com]

Spectroscopic comparison of ammonium carbamate and ammonium carbonate

A Spectroscopic Comparison of Ammonium Carbamate and Ammonium Carbonate for Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed spectroscopic comparison of ammonium carbamate and ammonium carbonate, offering objective data and experimental insights to aid in their differentiation and characterization. The following sections present a comparative analysis based on Infrared (IR), Raman, and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy.

Introduction

Ammonium carbamate ([NH₄][H₂NCO₂]) and ammonium carbonate ((NH₄)₂CO₃) are two closely related compounds that can be challenging to distinguish. Both are white solids and can exist in equilibrium in aqueous solutions containing ammonia and carbon dioxide.[1] Accurate identification is crucial in various research and industrial applications, including in the synthesis of urea, where ammonium carbamate is a key intermediate.[2] Spectroscopic techniques provide powerful tools for the unambiguous identification and quantification of these compounds.

Infrared (IR) Spectroscopy Comparison

Infrared spectroscopy is a valuable technique for identifying functional groups and the overall structure of molecules. The IR spectra of ammonium carbamate and ammonium carbonate exhibit distinct absorption bands corresponding to the vibrations of their constituent ions.

Key Differentiating Features in IR Spectra:

• Ammonium Carbamate: The spectrum is characterized by the presence of bands associated with the carbamate anion (NH₂COO⁻). Notably, a strong C=O stretching vibration is typically observed.[3] There is also a characteristic antisymmetric COO⁻ stretch.[4]

• Ammonium Carbonate: The spectrum is dominated by the vibrational modes of the carbonate ion (CO₃²⁻) and the ammonium ion (NH₄⁺).

The following table summarizes the key IR absorption bands for both compounds.

Functional Group/Vibrational Mode	Ammonium Carbamate (cm⁻¹)	Ammonium Carbonate (cm⁻¹)	Reference(s)
N-H Stretch (NH₄⁺ and NH₂ group)	~3000-3500	~3000-3500	[3][5]
C=O Stretch (Carbamate)	~1628	-	[3]
Antisymmetric COO⁻ Stretch	~1553	-	[4]
Symmetric COO⁻ Stretch	~1394	-	[4]
C-N Stretch	~1117	-	[4]
CO₃²⁻ Vibrational Modes	-	~1400-1500, ~800-900	[6]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy of Solid Samples

A common method for obtaining IR spectra of solid samples is Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FT-IR) spectroscopy.

• Sample Preparation: A small amount of the solid, homogenized sample of ammonium carbamate or ammonium carbonate is used directly without any further preparation.[1]

• Instrumentation: A FT-IR spectrometer equipped with a diamond ATR crystal is utilized.[1]

• Data Acquisition:

  • A background spectrum of the clean, empty ATR crystal is recorded.

  • The solid sample is then pressed firmly against the diamond ATR crystal to ensure good contact.[1]

  • The FT-IR spectrum of the sample is then collected. The typical spectral region is 4000 to 400 cm⁻¹.[7]

Raman Spectroscopy Comparison

Raman spectroscopy, which measures the inelastic scattering of monochromatic light, provides complementary information to IR spectroscopy. It is particularly useful for studying aqueous solutions as water is a weak Raman scatterer.[8]

Key Differentiating Features in Raman Spectra:

• Ammonium Carbamate: The Raman spectrum shows a distinct polarized band for the carbamate anion.[1]

• Ammonium Carbonate: The spectrum is characterized by the symmetric stretching mode of the carbonate ion, which gives a strong, sharp peak.

The table below outlines the characteristic Raman shifts for the two compounds.

Ion/Vibrational Mode	Ammonium Carbamate (cm⁻¹)	Ammonium Carbonate (cm⁻¹)	Reference(s)
νs(COO⁻)	~1034	-	[1]
ν(CN)	Not clearly specified	-	[1]
ν₁(A₁') of CO₃²⁻	-	~1065	[1]
NH₄⁺ modes	Present	Present	[1]

Experimental Protocol: Raman Spectroscopy of Aqueous Solutions

• Sample Preparation: Aqueous solutions of ammonium carbamate and ammonium carbonate are prepared by dissolving the solid compounds in deionized water to the desired concentration.[9]

• Instrumentation: A Raman spectrometer with a laser excitation source is used.

• Data Acquisition:

  • The aqueous solution is placed in a quartz or glass cuvette.

  • The laser beam is focused into the sample.

  • The scattered light is collected and analyzed by the spectrometer to generate the Raman spectrum.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Comparison

¹³C NMR spectroscopy is a powerful tool for distinguishing between the carbon environments in ammonium carbamate and ammonium carbonate, especially in solution where equilibria may exist.

Key Differentiating Features in ¹³C NMR Spectra:

• Ammonium Carbamate: A single resonance corresponding to the carbamate carbon is observed.

• Ammonium Carbonate: In aqueous solution, a single peak is also typically observed due to the fast equilibrium between carbonate (CO₃²⁻) and bicarbonate (HCO₃⁻) ions. The chemical shift of this peak is dependent on the relative concentrations of these two species.[10]

The following table presents the approximate ¹³C chemical shifts for the species in aqueous solution.

Species	¹³C Chemical Shift (ppm)	Reference(s)
Carbamate (NH₂COO⁻)	~164.5 - 165.9	[10][11]
Carbonate/Bicarbonate (CO₃²⁻/HCO₃⁻)	~160.9 (for HCO₃⁻)	[10]

Experimental Protocol: ¹³C NMR Spectroscopy of Aqueous Solutions

• Sample Preparation:

  • Solutions of ammonium carbamate and ammonium carbonate are prepared in a deuterated solvent, typically D₂O, to provide a lock signal for the NMR spectrometer.

  • A small amount of an internal standard, such as 1,4-dioxane (67.19 ppm), can be added for accurate chemical shift referencing.

• Instrumentation: A high-resolution NMR spectrometer is used.

• Data Acquisition:

  • The sample solution is placed in an NMR tube.

  • The ¹³C NMR spectrum is acquired at a specific temperature, for example, 20 °C.

  • A sufficient relaxation delay (e.g., 25 times the spin-lattice relaxation time, T₁) and a 90° pulse width are applied to ensure quantitative results.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the spectroscopic analysis and comparison of ammonium carbamate and ammonium carbonate.

References

• 1. JP6644715B2 - Determination of ammonium bicarbonate in solid samples of ammonium carbamate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CN103318921A - Method for preparing ammonium carbonate solution from ammonia-containing aqueous solution - Google Patents [patents.google.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]
• 9. Preparation of (NH4)2CO3 solution [periodni.com]
• 10. CO2 absorption by aqueous NH3 solutions: speciation of ammonium carbamate, bicarbonate and carbonate by a 13C NMR study - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

Comparative Kinetics of Carbamate Salt Decomposition: A Guide for Researchers

For Immediate Publication

This guide provides a comparative analysis of the thermal decomposition kinetics of various carbamate salts, offering valuable data and experimental insights for researchers, scientists, and professionals in drug development. Understanding the stability and decomposition pathways of carbamate salts is crucial in diverse applications, from their use as solid ammonia carriers to their role as prodrugs in pharmaceuticals.

Executive Summary

The thermal stability of carbamate salts varies significantly depending on their chemical structure. This guide presents a quantitative comparison of the decomposition kinetics of ammonium carbamate (ACM), ammonium carbonate (ACN), and ammonium bicarbonate. Kinetic parameters, including activation energy and pre-exponential factors, derived primarily from thermogravimetric analysis (TGA), are summarized to facilitate objective comparison. Detailed experimental protocols for solid-state kinetic analysis are also provided to support reproducible research.

Comparative Kinetic Data

The thermal decomposition of carbamate salts is a critical parameter influencing their storage, handling, and application. The following table summarizes key kinetic parameters for the decomposition of several common ammonium salts, providing a basis for comparison.

Carbamate Salt	Heating Rate (K/min)	Peak Temp. (°C)	Activation Energy (Ea) (kJ/mol)	Pre-exponential Factor (A) (s⁻¹)	Reaction Model/Order
Ammonium Carbamate (ACM)	N/A	N/A	57.2 - 66.9	N/A	N/A
Ammonium Carbonate (ACN)	2	96	77.39 (average)	N/A	N/A
4	118
8	128
Ammonium Bicarbonate	N/A	N/A	101	ln(A) = 28.1	(1 – α)⁰.⁵⁴α⁰.¹⁷
Ammonium Aluminum Carbonate Hydroxide (AACH)	5	218.5	69.46	1.15 x 10⁶	3D Diffusion (Jander Eq.)
10	231.1
15	244.7

Note: N/A indicates data not specified in the cited sources. The reaction model for AACH was determined using the Coats-Redfern method.[1]

Studies indicate that ammonium carbonate requires a more rapid heating rate for the same rate of conversion compared to ammonium carbamate.[2] The decomposition of ammonium bicarbonate is suggested to follow a mechanism dominated by nucleation and growth.[3][4] For carbamates derived from amino acids, the decomposition rate is influenced by the basicity (pKa) of the parent amino acid, with the rate decreasing as basicity increases.[5]

Experimental Protocols

The kinetic data presented in this guide are primarily derived from non-isothermal thermogravimetric analysis (TGA). This technique measures the mass change of a sample as a function of temperature under a controlled atmosphere and heating program.

Solid-State Kinetic Analysis via Thermogravimetric Analysis (TGA)

Objective: To determine the kinetic parameters (Activation Energy Ea, Pre-exponential Factor A) and the reaction model for the thermal decomposition of solid carbamate salts.

Instrumentation:

• Thermogravimetric Analyzer (TGA) coupled with a differential thermal analysis (DTA) or differential scanning calorimetry (DSC) sensor.

• High-precision balance.

• Sample crucibles (e.g., alumina, platinum).

• Gas flow controller for purge gas (e.g., nitrogen, air).

Procedure:

• Sample Preparation: A small, accurately weighed sample of the carbamate salt (typically 5-10 mg) is placed into a TGA crucible.[6]

• Instrument Setup: The crucible is placed in the TGA furnace. The instrument is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 100 mL/min) to provide a controlled atmosphere.[6]

• Thermal Program: The sample is heated from ambient temperature to a final temperature (e.g., 300°C) at a constant, predefined heating rate.[6] To determine the kinetic parameters accurately, the experiment is repeated using multiple linear heating rates (e.g., 2, 4, 8, and 15 K/min).[2]

• Data Acquisition: The TGA instrument records the sample mass, temperature, and heat flow (DTA/DSC signal) as a function of time.

• Kinetic Analysis: The resulting TG curves (mass vs. temperature) are analyzed using model-free (e.g., Kissinger, Friedman) and/or model-fitting (e.g., Coats-Redfern) methods to calculate the activation energy, pre-exponential factor, and determine the most probable reaction mechanism.[1]

Solution-Phase Kinetic Analysis

For studying the kinetics of carbamate formation and decomposition in solution, other techniques are employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the concentrations of reactants and products over time, allowing for the determination of rate constants.[7]

• Stopped-Flow Measurements: This technique is suitable for rapid reactions and involves rapidly mixing solutions of the reactants and monitoring the subsequent reaction using a fast detection method, such as UV-Vis spectrophotometry.[7]

• High-Performance Liquid Chromatography (HPLC): HPLC is often preferred over gas chromatography for the analysis of thermally labile carbamates.[8] It can be used to separate and quantify carbamates and their degradation products from a reaction mixture.[8]

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for conducting a kinetic study of carbamate salt decomposition using TGA.

Caption: Workflow for Kinetic Analysis of Carbamate Salt Decomposition.

References

• 1. Thermal Decomposition Kinetics of Ammonium Aluminum Carbonate Hydroxide | Scientific.Net [scientific.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. libjournals.unca.edu [libjournals.unca.edu]
• 7. Kinetics and mechanism of carbamate formation from CO2(aq), carbonate species, and monoethanolamine in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.usgs.gov [pubs.usgs.gov]

Performance comparison of ammonium carbamate in different carbon capture solvents

For Researchers, Scientists, and Drug Development Professionals

The pursuit of efficient and cost-effective carbon capture technologies is a critical endeavor in mitigating greenhouse gas emissions. Among the various solvent-based approaches, the use of aqueous ammonia, which forms ammonium carbamate upon reaction with carbon dioxide, has garnered significant attention. This guide provides an objective comparison of the performance of ammonium carbamate in different solvent systems against other established amine-based solvents, supported by experimental data. Detailed methodologies for key analytical techniques are also presented to aid in the evaluation of carbon capture solvents.

Comparative Performance Data

The following table summarizes key performance indicators for aqueous ammonia (forming ammonium carbamate) in comparison to the benchmark solvent, monoethanolamine (MEA).

Performance Indicator	Aqueous Ammonia (Ammonium Carbamate)	Monoethanolamine (MEA)	Other Amine Solvents	Key Findings & Citations
CO₂ Absorption Capacity (mol CO₂/mol amine)	~1.0	~0.5	Varies (e.g., MDEA ~1.0)	Aqueous ammonia exhibits a significantly higher theoretical CO₂ absorption capacity compared to MEA.[1][2][3]
CO₂ Absorption Rate	Lower than MEA at typical absorption temperatures	High	Varies	The overall mass transfer coefficient for aqueous ammonia is reported to be 1.5 to 2 times smaller than MEA at their respective optimal temperatures.[1] However, at lower temperatures (e.g., 278K), the absorption rate of 3 wt.% NH₃ can be comparable to MDEA.[2][4]
Regeneration Energy (GJ/t CO₂)	2.1 - 2.5	3.2 - 4.2	Varies (e.g., KS-1 ~2.4)	Aqueous ammonia systems generally exhibit lower regeneration energy requirements compared to MEA, which is a significant advantage for reducing operational costs.[1][5]
Solvent Stability	High resistance to oxidative and thermal degradation	Susceptible to degradation	Varies	Ammonia shows greater resistance to degradation compared to MEA, leading to lower solvent makeup rates and reduced operational issues.[1][6]
Operating Temperature (°C)	Lower (e.g., 10-20°C for absorption)	Higher (e.g., 40-60°C for absorption)	Varies	The high volatility of ammonia necessitates lower absorption temperatures to minimize solvent loss.[1]

Chemical Reactions in Carbon Capture

The primary chemical reactions involved in CO₂ capture using aqueous ammonia and primary/secondary amines are distinct, leading to different performance characteristics.

Figure 1: Reaction pathways for CO₂ capture.

Experimental Protocols

Accurate and reproducible experimental data are paramount for the objective comparison of carbon capture solvents. Below are detailed protocols for key analytical techniques.

Determination of CO₂ Loading by Titration

This method quantifies the amount of CO₂ absorbed in the solvent.

Figure 2: Workflow for CO₂ loading determination.

Procedure:

• Sample Preparation: Accurately weigh a known amount of the CO₂-loaded solvent into a flask.

• Acid Addition: Add a known excess volume of a standardized hydrochloric acid (HCl) solution to the flask. This protonates the amine and converts all carbonate and carbamate species to carbonic acid.

• CO₂ Expulsion: Gently heat and boil the solution for a few minutes to drive off the dissolved CO₂.

• Cooling: Allow the solution to cool to room temperature.

• Indicator Addition: Add a few drops of a suitable pH indicator, such as methyl orange.

• Titration: Titrate the excess HCl with a standardized sodium hydroxide (NaOH) solution until the endpoint is reached (color change of the indicator).

• Calculation: The amount of HCl that reacted with the amine and absorbed CO₂ species is determined by subtracting the amount of HCl that reacted with NaOH from the initial amount of HCl added. The CO₂ loading can then be calculated.[7][8][9][10]

Speciation Analysis by ¹³C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for identifying and quantifying the different carbon-containing species in a CO₂-loaded solvent, such as carbamate, bicarbonate, and carbonate.

Procedure:

• Sample Preparation: A small, representative sample of the CO₂-loaded solvent is placed in an NMR tube. A deuterated solvent (e.g., D₂O) may be added for locking, and a known concentration of an internal standard (e.g., 1,4-dioxane) is included for quantification.

• Instrument Setup:

  • The ¹³C NMR spectrometer is tuned and shimmed for optimal resolution.

  • Key acquisition parameters are set, including the pulse angle, acquisition time, and relaxation delay (d1). The relaxation delay is crucial for quantitative analysis and should be at least 5 times the longest T₁ relaxation time of the carbon nuclei of interest to ensure full relaxation between pulses.[11]

• Data Acquisition: A sufficient number of scans (e.g., 300 or more) are acquired to achieve a good signal-to-noise ratio.[12]

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phased, and baseline corrected.

• Spectral Analysis:

  • The chemical shifts of the peaks are used to identify the different species (e.g., carbamate, bicarbonate/carbonate).

  • The integrals of the peaks corresponding to each species are determined relative to the integral of the internal standard.

  • The concentration of each species is then calculated based on the known concentration of the internal standard.

Measurement of CO₂ Absorption Rate using a Wetted-Wall Column

A wetted-wall column provides a well-defined gas-liquid interfacial area, allowing for the accurate determination of mass transfer coefficients and absorption rates.[13][14][15][16]

Procedure:

• System Preparation:

  • The wetted-wall column and all associated tubing are cleaned and dried.

  • The solvent is prepared to the desired concentration and temperature.

  • The gas mixture (e.g., CO₂ in N₂ or air) is prepared with a known composition.

• Experiment Start-up:

  • The solvent is pumped to the top of the column and allowed to flow down the inner wall, creating a thin, uniform film.

  • The gas mixture is introduced at the bottom of the column and flows counter-currently to the liquid film.

• Data Collection:

  • The inlet and outlet gas stream compositions are continuously monitored using a gas analyzer (e.g., infrared CO₂ analyzer).

  • The gas and liquid flow rates are measured and controlled.

  • The temperature and pressure of the system are maintained at constant values.

• Calculation of Absorption Rate:

  • The molar flow rate of CO₂ absorbed is calculated from the difference in the inlet and outlet CO₂ concentrations in the gas phase and the gas flow rate.

  • The CO₂ absorption rate (flux) is then determined by dividing the molar flow rate of absorbed CO₂ by the known interfacial area of the wetted-wall column.

  • The overall mass transfer coefficient can be calculated from the absorption rate and the driving force (the difference in CO₂ partial pressure between the gas bulk and the gas-liquid interface).

Speciation Analysis by Raman Spectroscopy

Raman spectroscopy is another valuable tool for in-situ, real-time monitoring of the chemical species in a CO₂ capture process.[17][18][19][20][21]

Procedure:

• System Setup:

  • A Raman spectrometer equipped with a suitable laser source (e.g., 785 nm) and a probe is used. The probe can be an immersion type for direct measurement in the liquid or a non-contact type.

  • The system is calibrated using a standard reference material.

• Sample Analysis:

  • The Raman probe is placed in contact with or focused on the solvent sample.

  • Raman spectra are collected over a specific spectral range that covers the characteristic vibrational modes of the species of interest (e.g., carbonate, bicarbonate, and carbamate).

• Data Analysis:

  • The positions and intensities of the Raman bands are used to identify the different species present in the solution.

  • For quantitative analysis, calibration models (e.g., using Partial Least Squares regression) are often developed by correlating the Raman spectral data with known concentrations of the species determined by a primary method like NMR or titration.

  • Once the model is established, it can be used for real-time prediction of species concentrations in the process.

Conclusion

The selection of an optimal solvent for carbon capture is a multifaceted decision that requires a thorough evaluation of various performance metrics. While aqueous ammonia (forming ammonium carbamate) demonstrates significant advantages in terms of CO₂ absorption capacity and lower regeneration energy compared to MEA, its lower absorption rate and the need for low-temperature operation present challenges. The experimental protocols detailed in this guide provide a framework for researchers to conduct rigorous and standardized comparisons of different solvent systems, thereby facilitating the development of more efficient and economically viable carbon capture technologies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. aidic.it [aidic.it]
• 4. researchgate.net [researchgate.net]
• 5. New chemistry for enhanced carbon capture: beyond ammonium carbamates - Chemical Science (RSC Publishing) DOI:10.1039/D0SC06059C [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scribd.com [scribd.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. science-share.com [science-share.com]
• 15. scribd.com [scribd.com]
• 16. scribd.com [scribd.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. plus.ac.at [plus.ac.at]
• 20. bdih-download.endress.com [bdih-download.endress.com]
• 21. selectscience.net [selectscience.net]

A comparative study of catalysts for the conversion of ammonium carbamate to urea

A Comparative Guide to Catalysts for the Conversion of Ammonium Carbamate to Urea

This guide provides a comparative analysis of three distinct catalysts for the conversion of ammonium carbamate to urea, a critical reaction in the industrial production of this essential fertilizer. The catalysts evaluated are a copper(II) complex, a zinc(II) salt, and an organic base, each representing a different class of catalytic agents. Their performance is compared based on available experimental data, and detailed experimental protocols are provided.

Performance Comparison

The following table summarizes the quantitative performance of the selected catalysts in the conversion of ammonium carbamate to urea. It is important to note that the experimental conditions reported in the literature vary, which can significantly influence the observed yields.

Catalyst	Catalyst Type	Urea Yield (%)	Temperature (°C)	Reaction Time (h)	Solvent	Pressure
[Cu(NH₃)₄(OH₂)]SO₄	Metal Complex	18 ± 6[1][2]	120[1][2]	15[1][2]	Aqueous Solution[1][2]	High-Pressure Reactor[1][2]
Zn(II) Catalysts	Lewis Acidic Metal Salt	up to 54[3][4]	120 - 140[3][4]	Not Specified	Not Specified	Not Specified
DBU	Organic Base	35[5]	100[5]	72[5]	DMSO[5]	< 0.37 MPa[5]

Experimental Protocols

Detailed methodologies for the synthesis and evaluation of each catalyst are outlined below.

Tetraammineaquacopper(II) Sulfate ([Cu(NH₃)₄(OH₂)]SO₄) Catalyzed Urea Synthesis

Catalyst Synthesis: The tetraammineaquacopper(II) sulfate complex is typically prepared by adding a concentrated ammonia solution to an aqueous solution of copper(II) sulfate until the initial precipitate of copper(II) hydroxide redissolves to form a deep blue solution. The complex can then be precipitated by the addition of ethanol and collected by filtration.

Urea Synthesis Protocol: The catalytic conversion of ammonium carbamate to urea using [Cu(NH₃)₄(OH₂)]SO₄ was conducted in a high-pressure metal reactor.[1][2] An aqueous solution of ammonium carbamate and the catalyst were heated to 120 °C for 15 hours.[1][2] Following the reaction, the products were analyzed to quantify the urea yield. Product characterization was performed using Fourier transform infrared (FT-IR) spectroscopy, powder X-ray diffraction (PXRD), and quantitative ¹H{¹³C} NMR analysis.[1][2] The catalyst was reported to be recoverable after the reaction.[1][2]

Zinc(II) Catalyzed Urea Synthesis

Catalyst Information: While specific experimental details for achieving a 54% yield are limited in the provided sources, inexpensive Zn(II) catalysts have been reported to be effective for the conversion of pure ammonium carbamate to urea at temperatures between 120-140 °C (393–413 K).[3][4] The yield is noted to be dependent on the catalyst, reaction temperature, and reaction time.[3][4]

General Urea Synthesis Protocol (Hypothetical based on available data): Pure ammonium carbamate is mixed with a catalytic amount of a Zn(II) salt (e.g., ZnCl₂) in a suitable solvent within a pressure reactor. The mixture is heated to a temperature in the range of 120-140 °C for a specified duration. After the reaction, the mixture is cooled, and the urea product is separated and quantified, typically using ¹³C NMR spectroscopy.[3][4]

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) Catalyzed Urea Synthesis

Urea Synthesis Protocol: The organic base-catalyzed synthesis of urea involves the use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). In a typical experiment, ammonium carbamate (4.0 mmol) and DBU (0.80 mmol) are combined in 1 mL of dimethyl sulfoxide (DMSO) in a sealed vessel.[5] The reaction mixture is heated to 100 °C for 72 hours under a pressure of less than 0.37 MPa.[5] The resulting urea yield was reported to be 35%.[5]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for catalyst preparation, urea synthesis, and analysis.

Caption: Logical comparison of the three catalyst types and their performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Catalytic Urea Synthesis from Ammonium Carbamate Using a Copper(II) Complex: A Combined Experimental and Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Unraveling the Decomposition of Ammonium Carbamate: A Guide to Theoretical Models and Experimental Validation

For researchers, scientists, and professionals in drug development, understanding the thermal decomposition of ammonium carbamate is crucial for a range of applications, from urea synthesis to novel drug delivery systems. This guide provides a comprehensive comparison of theoretical models that describe this process, supported by experimental data and detailed methodologies.

The decomposition of solid ammonium carbamate into ammonia and carbon dioxide is a reversible, endothermic reaction fundamental to many industrial and biological processes. Accurately modeling this equilibrium is key to optimizing reaction conditions and predicting outcomes. This report evaluates the performance of prominent theoretical models against experimental findings.

Decomposition Pathway and Model Validation Workflow

The thermal decomposition of ammonium carbamate primarily proceeds through a single-step reversible reaction. However, the mechanism can be more complex, potentially involving intermediates like carbamic acid. Theoretical models aim to capture the kinetics and thermodynamics of this process, and their validity is assessed by comparing their predictions with experimental data.

Caption: The decomposition pathway of ammonium carbamate and the workflow for validating theoretical models.

Comparison of Theoretical Models

Several theoretical models have been proposed to describe the decomposition of ammonium carbamate. These can be broadly categorized into kinetic and thermodynamic models.

Model Type	Key Features	Strengths	Limitations
Model-Free and Model-Fitting Thermal Analysis	Determines kinetic parameters (activation energy, pre-exponential factor) without assuming a specific reaction model.[1]	Provides a direct assessment of the reaction kinetics from experimental data.[1]	May not fully elucidate the underlying reaction mechanism.
Ab Initio Computational Studies	Utilizes quantum mechanics to investigate the reaction mechanism, including the stability of intermediates like carbamic acid.[2]	Offers deep insights into the molecular-level processes and can predict the stability of transient species.[2]	Computationally intensive and the accuracy is dependent on the level of theory and basis set used.
Thermodynamic Models (e.g., Frejacques, Lemkowitz)	Focus on the thermodynamic equilibrium of the system, relating the equilibrium constant to temperature and pressure.[3]	Useful for predicting the extent of decomposition under different conditions.[3]	Does not provide information on the rate of decomposition.
Gas-Solid Kinetic Models	Describes the kinetics of heterogeneous reactions involving both gas and solid phases.[4]	Can account for mass transfer limitations and changes in the solid surface area during decomposition.	Can be mathematically complex and require numerous parameters.

Experimental Data for Model Validation

Experimental validation is crucial for assessing the accuracy of theoretical models. Key experimental parameters include the equilibrium constant (Kp), activation energy (Ea), and the influence of temperature on the decomposition pressure.

Equilibrium Constants

The equilibrium constant, Kp, for the decomposition of ammonium carbamate is a critical parameter for validating thermodynamic models. It is determined by measuring the partial pressures of ammonia and carbon dioxide at equilibrium.[5][6]

Temperature (°C)	Total Equilibrium Pressure (atm)	Kp (atm³)	Reference
25	0.116	4.2 x 10⁻³	[5]
25	0.318	4.76 x 10⁻³	[7]
Certain Temperature	-	0.0596	[8]

The relationship between Kp and the total pressure (P) at equilibrium, assuming stoichiometric decomposition, is given by Kp = 4P³/27.[6]

Kinetic Parameters

Kinetic studies provide essential data for validating models that describe the rate of decomposition. The activation energy (Ea) and the pre-exponential factor (A) are key parameters determined from these studies.

Method	Activation Energy (Ea) (kJ/mol)	Pre-exponential Factor (A) (s⁻¹)	Reaction Model	Reference
Thermal Analysis	56.38	2.75 x 10⁶	f(α)=(1-α)⁰.⁷⁸¹¹	[1]
Arrhenius Plots	77.39	-	-	[9]

Detailed Experimental Protocols

Accurate experimental data is foundational to model validation. Below are outlines of common experimental methodologies used to study ammonium carbamate decomposition.

Measurement of Decomposition Pressure using Isoteniscope

This method is used to determine the equilibrium pressure of the decomposition at various temperatures.

Protocol:

• A sample of solid ammonium carbamate is placed in the isoteniscope bulb.

• The apparatus is evacuated to remove air and any initial decomposition products.

• The sample is then heated to a desired temperature using a water bath.

• The total pressure of the gaseous decomposition products (ammonia and carbon dioxide) is measured using a pressure transducer.[2][10]

• The system is allowed to reach equilibrium, indicated by a stable pressure reading.

• The temperature and equilibrium pressure are recorded. This process is repeated for a range of temperatures.

Thermal Analysis (Thermogravimetric Analysis - TGA)

TGA is employed to study the kinetics of decomposition by measuring the mass loss of a sample as a function of temperature at a constant heating rate.

Protocol:

• A small, known mass of ammonium carbamate is placed in the TGA crucible.

• The sample is heated at a constant rate under a controlled atmosphere (e.g., inert gas flow).

• The mass of the sample is continuously monitored as the temperature increases.

Spectroscopic Analysis (FT-IR and Raman)

Spectroscopic techniques are used to identify the gaseous products of decomposition and to search for potential intermediates like carbamic acid.

Protocol:

• Solid ammonium carbamate is heated in a sealed cell with windows transparent to infrared or visible light.

• The gas phase above the solid is analyzed in situ using an FT-IR or Raman spectrometer.

• The spectra are recorded at different temperatures to monitor the evolution of ammonia and carbon dioxide.

• These spectra can be compared with reference spectra to confirm the identity of the products and to look for absorption bands that could be attributed to transient species.[2]

The Role of Carbamic Acid: An Elusive Intermediate

Several theoretical models propose the involvement of carbamic acid (NH₂COOH) as a transient intermediate in the decomposition process.[2] Ab initio computational studies suggest that gas-phase carbamic acid is a stable species.[2] However, experimental attempts to directly detect it in the gas phase using Fourier transform IR spectroscopy have been unsuccessful, suggesting that if it exists, it is likely a surface-bound species.[2][10] The mechanism likely involves the reversible decomposition of ammonium carbamate into surface-bound carbamic acid, ammonia, and carbon dioxide, with the latter two then desorbing from the surface.[2]

Conclusion

The validation of theoretical models for ammonium carbamate decomposition relies on a strong foundation of accurate experimental data. While thermodynamic models are effective at predicting equilibrium conditions, kinetic models provide crucial insights into the rate of decomposition. The consensus from recent studies points towards a complex mechanism that may involve a surface-bound carbamic acid intermediate. Future research should focus on advanced in situ experimental techniques to directly observe this transient species and further refine our understanding of this fundamental chemical process. This will enable the development of more accurate predictive models for a wide range of scientific and industrial applications.

References

• 1. ureaknowhow.com [ureaknowhow.com]
• 2. ureaknowhow.com [ureaknowhow.com]
• 3. ureaknowhow.com [ureaknowhow.com]
• 4. Novel thermodynamic and kinetic investigation of ammonium carbamate decomposition into urea and water | Semantic Scholar [semanticscholar.org]
• 5. The decomposition of solid ammonium carbamate, (NH4)2NH2CO2, - McMurry 8th Edition Ch 15 Problem 15 [pearson.com]
• 6. ureaknowhow.com [ureaknowhow.com]
• 7. When heated , ammonium carbamate decomposes as follows `NH_4 COONH_2 (s) hArr 2NH_3(g)+CO-2(g)` At a certain temperature , the equilibrium pressure of the system is 0.318 atm , `K_p` for the reaction is [allen.in]
• 8. homework.study.com [homework.study.com]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]

A Comparative Analysis of Ammonium Carbamate Solubility Across Various Solvents

A comprehensive guide for researchers, scientists, and drug development professionals detailing the solubility of ammonium carbamate in aqueous and organic solvents. This report includes a cross-referenced data summary, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Ammonium carbamate (NH₂COONH₄), a solid compound formed from the reaction of ammonia and carbon dioxide, plays a significant role in various chemical and pharmaceutical processes. Its solubility is a critical parameter for its application in organic synthesis, as a reagent, and in drug formulation. This guide provides a detailed comparison of ammonium carbamate solubility in water, ethanol, and methanol, supported by experimental data and standardized protocols.

Quantitative Solubility Data

The solubility of ammonium carbamate exhibits significant variation depending on the solvent and temperature. Below is a compilation of available experimental data to facilitate a comparative analysis.

Solvent	Temperature (°C)	Solubility ( g/100 g Solvent)	Reference
Water	20	79.0	[1][2]
Ethanol	Ambient	Slightly soluble	[3][4][5]
Methanol	Ambient	Slightly soluble	[5]
Acetone	Ambient	Insoluble	[3][4]

Experimental Protocol: Determination of Equilibrium Solubility using the Shake-Flask Method

The following protocol outlines a standardized gravimetric method for determining the equilibrium solubility of ammonium carbamate. This method is widely recognized for its reliability.

1. Materials and Equipment:

• Ammonium carbamate (analytical grade)

• Solvent (e.g., deionized water, absolute ethanol, anhydrous methanol)

• Analytical balance

• Temperature-controlled shaker or incubator

• Centrifuge tubes with screw caps

• Syringe filters (0.45 µm pore size)

• Thermostatically controlled water bath

• Oven or vacuum desiccator

• Vortex mixer

2. Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of ammonium carbamate to a known volume of the solvent in a sealed centrifuge tube. The excess solid should be clearly visible.

• Equilibration: Place the sealed tubes in a temperature-controlled shaker or incubator set to the desired temperature. Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the tubes to stand undisturbed at the experimental temperature for at least 24 hours to allow the excess solid to settle. Alternatively, centrifuge the tubes at a constant temperature to facilitate the separation of the solid and liquid phases.

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant liquid using a pre-heated or pre-cooled syringe to the experimental temperature. Immediately filter the solution using a syringe filter to remove any remaining solid particles.

• Solvent Evaporation: Accurately weigh a clean, dry container. Transfer the filtered solution to the container and reweigh to determine the exact mass of the solution. Evaporate the solvent by placing the container in an oven at a suitable temperature below the decomposition temperature of ammonium carbamate or in a vacuum desiccator until a constant weight is achieved.

• Calculation of Solubility: The solubility is calculated as the mass of the dissolved ammonium carbamate per 100 g of the solvent using the following formula:

  Solubility ( g/100 g solvent) = (Mass of residue / Mass of solvent) x 100

  Where:

  • Mass of residue = Final mass of the container with the dried solid - Initial mass of the empty container

  • Mass of solvent = (Mass of the container with the solution - Initial mass of the empty container) - Mass of residue

3. Data Reporting:

• Report the solubility values as the average of at least three independent measurements for each solvent and temperature.
• Include the standard deviation to indicate the precision of the measurements.
• Specify the experimental temperature and any other relevant conditions.

Experimental Workflow

The following diagram illustrates the logical steps involved in the shake-flask method for determining the solubility of ammonium carbamate.

Experimental workflow for solubility determination.

This guide provides a foundational understanding of ammonium carbamate solubility. For drug development and other sensitive applications, it is recommended to perform detailed solubility studies under specific formulation conditions.

References

• 1. grokipedia.com [grokipedia.com]
• 2. AMMONIUM CARBAMATE CAS#: 1111-78-0 [m.chemicalbook.com]
• 3. Ammonium carbamate [chembk.com]
• 4. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 6. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions | CoLab [colab.ws]

Safety & Regulatory Compliance

Proper Disposal of Ammonium Carbamate: A Step-by-Step Guide for Laboratory Professionals

For immediate release – This document provides essential safety and logistical information for the proper disposal of ammonium carbamate, offering procedural guidance for researchers, scientists, and drug development professionals. Adherence to these protocols is critical for ensuring laboratory safety and environmental protection.

Ammonium carbamate is a hazardous chemical that requires careful handling and disposal. It is harmful if swallowed, causes serious eye damage, and is toxic to aquatic life.[1][2][3] Improper disposal can lead to the release of ammonia and carbon dioxide gas, posing risks to personnel and the environment.[4][5] This guide outlines a detailed procedure for the safe treatment of ammonium carbamate waste in a laboratory setting prior to final disposal in accordance with local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all necessary personal protective equipment (PPE) is worn and that the work is conducted in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Required Personal Protective Equipment (PPE):

• Safety goggles with side shields or a face shield

• Chemical-resistant gloves (nitrile or neoprene)

• Laboratory coat

• Closed-toe shoes

Step-by-Step Disposal Protocol: Controlled Hydrolysis and Neutralization

This procedure involves the controlled hydrolysis of ammonium carbamate in water, which decomposes it into ammonia and carbon dioxide. The resulting alkaline solution is then neutralized with a dilute acid.

Materials Needed:

• Ammonium carbamate waste

• Deionized water

• 1M Hydrochloric acid (HCl) or 1M Sulfuric acid (H₂SO₄)

• Large glass beaker

• Stir bar and magnetic stir plate

• pH meter or pH indicator strips

• Wash bottle with deionized water

Experimental Protocol:

• Preparation and Dilution:

  • Carefully weigh the ammonium carbamate waste to be disposed of.

  • In a chemical fume hood, place a large glass beaker on a magnetic stir plate.

  • For every 1 gram of ammonium carbamate, add at least 100 mL of deionized water to the beaker. This dilution is crucial for controlling the rate of decomposition and preventing excessive ammonia off-gassing.

  • Add a stir bar to the beaker and begin stirring to facilitate dissolution and hydrolysis.

• Controlled Hydrolysis:

  • Allow the ammonium carbamate to dissolve and decompose in the water for at least one hour. The decomposition reaction is: NH₂COONH₄(s) + H₂O(l) → 2NH₃(aq) + CO₂(g)

  • During this time, ammonia gas will be evolved. Ensure the fume hood is operating correctly to safely vent the gas.

• Neutralization:

  • After the hydrolysis period, the solution will be alkaline due to the presence of ammonia (in equilibrium with ammonium hydroxide).

  • Slowly and carefully add 1M hydrochloric acid or 1M sulfuric acid to the stirring solution. Add the acid dropwise to control the exothermic neutralization reaction and prevent splashing.

  • The neutralization reaction is: NH₃(aq) + HCl(aq) → NH₄Cl(aq) or 2NH₃(aq) + H₂SO₄(aq) → (NH₄)₂SO₄(aq)

  • Monitor the pH of the solution regularly using a calibrated pH meter or pH indicator strips.

• Endpoint and Final Disposal:

  • Continue adding acid until the pH of the solution is between 6.0 and 8.0. This indicates that the ammonia has been neutralized.

  • Once neutralized, the resulting solution contains ammonium salts (ammonium chloride or ammonium sulfate) and dissolved carbon dioxide.

  • This neutralized solution can typically be disposed of down the drain with copious amounts of water, but it is imperative to confirm this with your institution's Environmental Health and Safety (EHS) department and to follow all local regulations.

Quantitative Data for Disposal Procedure

The following table summarizes the key quantitative parameters for the disposal of 10 grams of ammonium carbamate as an example.

Parameter	Value	Notes
Mass of Ammonium Carbamate	10 g
Volume of Water for Dilution	≥ 1 L	A 1:100 solid-to-liquid ratio is recommended for safe dilution.
Hydrolysis Time	≥ 1 hour	To ensure complete decomposition.
Molarity of Acid	1 M	Using a dilute acid allows for better control of the neutralization reaction.
Approximate Volume of 1M HCl	~128 mL	Calculated based on the stoichiometry of the reaction. The actual volume may vary.
Target Final pH	6.0 - 8.0	Ensures complete neutralization of ammonia.
Final Waste Stream	Aqueous solution of ammonium salt	Check with local EHS for final disposal guidelines.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of ammonium carbamate.

Figure 1. Workflow for the safe disposal of ammonium carbamate.

References

• 1. carlroth.com [carlroth.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. eps.mcgill.ca [eps.mcgill.ca]
• 4. Ammonium carbamate - Wikipedia [en.wikipedia.org]
• 5. Uses and Reaction of Ammonium Carbamate_Chemicalbook [chemicalbook.com]
• 6. nj.gov [nj.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Ammonium Carbamate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. Ammonium carbamate, a versatile reagent in various chemical syntheses, requires careful handling due to its potential hazards. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to support your commitment to laboratory safety.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling ammonium carbamate, a comprehensive suite of personal protective equipment is mandatory to minimize exposure and ensure personal safety. The following table summarizes the required PPE, drawing from established safety data sheets.

Body Part	Personal Protective Equipment	Specifications and Recommendations
Eyes/Face	Safety goggles with side shields or a full-face shield	Goggles should conform to European Standard EN 166 or OSHA's eye and face protection regulations in 29 CFR 1910.133. A face shield should be used in conjunction with goggles when there is a risk of splashing.[1][2][3][4]
Hands	Chemical-resistant gloves	Nitrile, neoprene, or PVC gloves are recommended.[5] It is crucial to inspect gloves for any signs of degradation before use and to consult the manufacturer for specific breakthrough times and suitability for your operations.[2][4]
Body	Protective clothing	Long-sleeved clothing or chemical-resistant coveralls (e.g., Tychem®) are necessary to prevent skin contact.[1][2][5] An emergency shower should be readily accessible.[1]
Respiratory	NIOSH/MSHA approved respirator	The type of respirator depends on the potential exposure level. For low-level exposure or in well-ventilated areas, a half-face or full-face respirator with ammonia cartridges is required.[1][5] For potential exposures exceeding 25 ppm (as Ammonia), a full facepiece respirator is necessary.[1] In situations with the possibility of exposure above 300 ppm (as Ammonia), a NIOSH-approved self-contained breathing apparatus (SCBA) with a full facepiece operated in a pressure-demand or other positive-pressure mode is mandatory.[1]

Procedural Workflow for Safe Handling

A systematic approach to handling ammonium carbamate is critical to maintaining a safe laboratory environment. The following workflow diagram outlines the key steps from preparation to disposal.

Safe handling workflow for ammonium carbamate.

Detailed Experimental Protocol for Safe Handling

1. Pre-Handling Preparations:

• Don Personal Protective Equipment (PPE): Before entering the designated handling area, put on all required PPE as detailed in the table above.

• Review Safety Data Sheet (SDS): Always have the most current SDS readily available and review it for any specific handling instructions or hazard information.

• Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

2. Handling Procedures:

• Weighing: If weighing the solid is necessary, do so in a ventilated enclosure to control dust.[6]

• Transfer: Use appropriate tools (e.g., spatulas, scoops) to transfer the material, avoiding dust generation.[4]

• Experimental Use: When using ammonium carbamate in reactions, ensure the apparatus is properly assembled to prevent leaks or releases.

3. Post-Handling and Disposal:

• Decontamination: Thoroughly clean the work area and any equipment used with appropriate cleaning agents.

• Waste Disposal: Collect all waste material, including contaminated PPE, in a properly labeled, sealed container.[1] Ammonium carbamate waste should be disposed of as hazardous waste in accordance with local, state, and federal regulations.[1] Contact your institution's environmental health and safety department for specific disposal procedures.

• PPE Removal: Remove PPE in the designated area, avoiding cross-contamination. Reusable PPE should be cleaned according to the manufacturer's instructions.

Emergency Procedures: Be Prepared

In Case of a Spill:

• Evacuate all non-essential personnel from the immediate area.[1]

• Wearing appropriate PPE, contain the spill.

• Carefully collect the powdered material and place it in a sealed container for disposal.[1]

• Ventilate the area and wash the spill site once the material has been removed.[1]

In Case of Exposure:

• Inhalation: Move the affected individual to fresh air immediately.[2][7] If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[2][7]

• Skin Contact: Remove contaminated clothing immediately and wash the affected skin area with large amounts of soap and water for at least 15 minutes.[1][2]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[2][3]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and have the person drink plenty of water.[2][7] Seek immediate medical attention.[2][7]

References

• 1. nj.gov [nj.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com [carlroth.com]
• 5. velsafe.com [velsafe.com]
• 6. download.basf.com [download.basf.com]
• 7. echemi.com [echemi.com]